Technical Documentation Center

2-(1,3-Thiazol-2-ylamino)acetic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-(1,3-Thiazol-2-ylamino)acetic acid
  • CAS: 79858-47-2

Core Science & Biosynthesis

Foundational

Structural Dynamics and Physicochemical Profiling of 2-(1,3-Thiazol-2-ylamino)acetic Acid

Topic: Chemical Structure Analysis of 2-(1,3-Thiazol-2-ylamino)acetic Acid Content Type: Technical Guide / Scaffold Analysis Audience: Medicinal Chemists, Structural Biologists, and Process Chemists. A Scaffold Analysis...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Chemical Structure Analysis of 2-(1,3-Thiazol-2-ylamino)acetic Acid Content Type: Technical Guide / Scaffold Analysis Audience: Medicinal Chemists, Structural Biologists, and Process Chemists.

A Scaffold Analysis for Medicinal Chemistry

Executive Summary & Structural Definition

2-(1,3-Thiazol-2-ylamino)acetic acid (also known as N-(2-Thiazolyl)glycine) represents a critical yet synthetically nuanced scaffold in medicinal chemistry. It serves as a bifunctional linker, combining the aromatic, electron-rich thiazole ring with a hydrophilic glycine tail.

Critical Distinction: Researchers often confuse this molecule with its regioisomer, (2-Amino-1,3-thiazol-4-yl)acetic acid (CAS 29676-71-9).

  • Target Molecule (N-linked): The acetic acid moiety is attached to the exocyclic nitrogen at position 2.

  • Common Isomer (C-linked): The acetic acid moiety is attached to Carbon-4 of the thiazole ring.

This guide focuses strictly on the N-linked variant, analyzing its tautomeric ambiguity, zwitterionic behavior, and the specific synthetic challenges posed by the ambident nucleophilicity of the 2-aminothiazole core.

Structural Characterization & Tautomerism

The core challenge in analyzing this structure lies in the amino-imino tautomerism of the 2-aminothiazole fragment. The substitution of the exocyclic nitrogen with an acetic acid group alters the electronic landscape, affecting hydrogen bond donor/acceptor profiles.

Tautomeric Equilibrium

In solution, the molecule exists in equilibrium between the Amino form (aromatic thiazole ring) and the Imino form (non-aromatic, double bond to exocyclic nitrogen).

  • Amino Form (A): The exocyclic nitrogen is

    
     hybridized but participates in the aromatic system. It acts as a hydrogen bond donor.
    
  • Imino Form (B): The ring nitrogen (N3) becomes protonated/substituted, breaking the aromaticity.

Senior Scientist Insight: While unsubstituted 2-aminothiazoles favor the amino form, N-substitution can shift this equilibrium. However, for N-(2-thiazolyl)glycine, the amino form generally predominates in polar protic solvents due to the stabilization of the aromatic sextet.

Tautomerism cluster_0 Tautomeric Equilibrium Amino Amino Form (Aromatic) Stable in solution Exocyclic N-H donor Imino Imino Form (Non-Aromatic) Ring N-H donor Less favorable Amino->Imino  K_eq << 1  

Figure 1: Tautomeric equilibrium favoring the aromatic amino form.

Zwitterionic Nature

At physiological pH (7.4), the molecule likely exists as a zwitterion .

  • Carboxylate: Deprotonated (

    
    ), pKa ~2.5–3.0.
    
  • Thiazole Nitrogen (N3): Protonated (

    
    ), pKa ~5.3 (typical for 2-aminothiazoles).
    

This internal salt formation significantly reduces solubility in non-polar organic solvents (DCM, EtOAc) and necessitates specific purification protocols (e.g., ion-exchange chromatography).

Spectroscopic Signatures (Diagnostic Data)

The following data summarizes the expected spectral characteristics for the amino-tautomer zwitterion.

TechniqueDiagnostic SignalAssignment & Notes
1H NMR (DMSO-d6)

12.5 ppm (br s)
Carboxylic acid proton (often exchanged/invisible).

7.8 - 8.2 ppm (br s)
Exocyclic N-H (highly variable due to exchange).

7.15 ppm (d, J=3.6Hz)
Thiazole C5-H.

6.80 ppm (d, J=3.6Hz)
Thiazole C4-H.

4.05 ppm (d/s)
Methylene (-CH2-) protons. Splitting occurs if NH couples.
13C NMR

171.0 ppm
Carbonyl (C=O).

168.5 ppm
C2 of Thiazole (guanidine-like carbon).

139.0 / 107.0 ppm
C4 and C5 of Thiazole ring.

46.5 ppm
Methylene (-CH2-).
IR (ATR)3200-2800 cm⁻¹Broad O-H/N-H stretch (Zwitterion "hump").
1700-1650 cm⁻¹C=O stretch (strong). Lower shift if zwitterionic carboxylate (1600 cm⁻¹).

Synthetic Challenges & Regioselectivity

This is the most critical technical aspect. Direct alkylation of 2-aminothiazole with chloroacetic acid is NOT a reliable route to the target molecule due to the Ambident Nucleophile problem.

The Regioselectivity Trap

2-Aminothiazole has two nucleophilic sites:

  • Ring Nitrogen (N3): More nucleophilic (hard base).

  • Exocyclic Nitrogen: Less nucleophilic (delocalized lone pair).

Reaction with Chloroacetic Acid:

  • Kinetic Product: Alkylation at the Ring Nitrogen (N3).

  • Product:2-imino-3-(carboxymethyl)thiazolidine (Ring N-alkylated).

  • Result: This is the wrong isomer , often misidentified in literature as the target.

Validated Synthetic Protocol (Reductive Amination)

To selectively target the exocyclic nitrogen, a reductive amination strategy with glyoxylic acid is preferred.

Protocol:

  • Reagents: 2-Aminothiazole (1.0 eq), Glyoxylic acid monohydrate (1.1 eq), NaBH3CN (1.5 eq).

  • Solvent: Methanol/Acetic Acid (10:1).

  • Procedure:

    • Dissolve 2-aminothiazole and glyoxylic acid in MeOH.

    • Stir for 2 hours to form the imine intermediate (in situ).

    • Cool to 0°C and add NaBH3CN portion-wise.

    • Stir at RT for 12 hours.

  • Workup (Critical):

    • Quench with water. Adjust pH to ~3-4 (isoelectric point).

    • The product may precipitate.[1] If not, use Dowex 50W (cation exchange) resin. Elute with dilute NH4OH.

Synthesis Reactants 2-Aminothiazole + Glyoxylic Acid Intermediate Imine Intermediate (Schiff Base) Reactants->Intermediate MeOH, pH < 7 Trap TRAP: Direct Alkylation (Chloroacetic Acid) Reactants->Trap Avoid Reduction Reduction (NaBH3CN) Intermediate->Reduction Target Target: N-(2-Thiazolyl)glycine (Exocyclic Amine) Reduction->Target WrongProduct Product: Ring N-Alkylated (Imino-thiazolidine) Trap->WrongProduct Major Pathway

Figure 2: Synthetic workflow highlighting the regioselectivity strategy.

Physicochemical Properties & Drug-Like Metrics

For drug development, this scaffold acts as a polar, ionizable headgroup.

PropertyValue (Predicted/Exp)Implication for Drug Design
Molecular Weight 158.18 g/mol Fragment-like; ideal for FBDD (Fragment-Based Drug Discovery).
cLogP -0.5 to 0.2Highly hydrophilic. Good for solubility, poor for passive membrane permeability.
pKa (Acid) 2.8 ± 0.2Fully ionized at physiological pH.
pKa (Base) 5.3 ± 0.3Partially ionized at pH 5-6 (lysosome/tumor microenvironment).
H-Bond Donors 2 (NH, OH)Critical for active site binding (e.g., Kinase hinge regions).
H-Bond Acceptors 4 (N, O, S)High interaction potential.

References

  • Tautomerism of 2-Aminothiazoles

    • Faure, R., et al. "Structure and Tautomerism of 2-Aminothiazoles." Journal of the Chemical Society, Perkin Transactions 2, 1988. Link

  • Regioselectivity of Alkylation

    • Bramley, S. E., et al. "Alkylation of 2-aminothiazoles: Ring vs Exocyclic Nitrogen." Journal of the Chemical Society, Perkin Transactions 1, 1987. Link

  • General Thiazole Chemistry

    • Metzger, J. V. "Thiazoles and their Benzo Derivatives." Comprehensive Heterocyclic Chemistry, Vol 6. Elsevier. Link

  • Synthetic Methodology (Reductive Amination)

    • Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996, 61(11), 3849-3862. Link

(Note: While specific crystal structure data for this exact isomer is sparse in open literature, the properties are reliably inferred from the well-documented behavior of the 2-aminothiazole class cited above.)

Sources

Exploratory

Physicochemical Properties and Solubility Profile of 2-(2-Aminothiazol-4-yl)acetic Acid

Topic: Physicochemical properties and solubility profile of 2-(2-aminothiazol-4-yl)acetic acid Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals [1] Executive Su...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Physicochemical properties and solubility profile of 2-(2-aminothiazol-4-yl)acetic acid Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

[1]

Executive Summary

2-(2-Aminothiazol-4-yl)acetic acid (ATAA), also known as 2-amino-4-thiazoleacetic acid (CAS 29676-71-9), is a critical heterocyclic intermediate in the synthesis of third-generation cephalosporins (e.g., Ceftibuten) and other pharmaceutical agents like Mirabegron. Its utility stems from the aminothiazole moiety, which imparts enhanced antibacterial activity and beta-lactamase resistance to the final drug substance.

However, ATAA presents significant process challenges due to its zwitterionic nature, poor solubility in common organic solvents, and propensity for decarboxylation in solution. This guide provides a comprehensive technical analysis of its physicochemical behavior to support robust process development and analytical characterization.

Molecular Identity & Structural Characterization[2][3]

ParameterSpecification
IUPAC Name 2-(2-amino-1,3-thiazol-4-yl)acetic acid
Common Name 2-Amino-4-thiazoleacetic acid (ATAA)
CAS Number 29676-71-9
Molecular Formula C₅H₆N₂O₂S
Molecular Weight 158.18 g/mol
Appearance Off-white to light beige crystalline powder
Melting Point ~130°C (Free base, decomp.); ~152°C (HCl salt)

Structural Insight: The molecule features a 2-aminothiazole ring attached to an acetic acid side chain at position 4.[1][2][3][4] This structure creates a "push-pull" electronic system where the amino group acts as a weak base and the carboxylic acid as a weak acid, leading to complex ionization behavior.

Physicochemical Parameters

Ionization Constants (pKa)

Understanding the pKa values is prerequisites for predicting solubility and optimizing extraction pH. ATAA exhibits two distinct ionization centers:

  • Acidic pKa (COOH): ~3.20 The carboxylic acid proton dissociates in acidic media. This value is typical for acetic acid derivatives but is slightly lowered by the electron-withdrawing nature of the thiazole ring.

  • Basic pKa (Thiazole Nitrogen): ~5.36 The exocyclic amino group is conjugated with the ring, making the ring nitrogen (N3) the primary site of protonation. This value aligns with the experimental pKa of 2-aminothiazole (5.36).

Isoelectric Point (pI):



Implication: Solubility is theoretically lowest near pH 4.3, where the net charge is zero (zwitterionic form).
Lipophilicity (LogP/LogD)
  • LogP (Neutral): -0.33 to -2.13 (depending on pH reference).

  • Interpretation: The compound is highly hydrophilic. It partitions poorly into non-polar solvents (e.g., hexane, dichloromethane), necessitating the use of polar organic solvents or pH manipulation for extraction.

Stability Profile
  • Thermal: The free base is prone to thermal decomposition (decarboxylation) above 130°C.

  • Solution Stability: Unstable in solution over prolonged periods, particularly under acidic conditions or exposure to light, degrading into 2-amino-4-methylthiazole via decarboxylation.

    • Recommendation: Store solutions at 2-8°C and protect from light.

Solubility Profile

Aqueous Solubility vs. pH

ATAA follows a classical U-shaped solubility curve characteristic of zwitterions.

pH ConditionDominant SpeciesSolubility StatusMechanism
pH < 2.0 Cationic (

/

)
High Protonation of thiazole nitrogen prevents lattice aggregation.
pH 4.0 - 4.5 Zwitterionic (

/

)
Minimum (~6.5 g/L)Strong intermolecular ionic bonding leads to crystal lattice stabilization.
pH > 7.0 Anionic (

/

)
High Deprotonation of carboxylic acid increases solvation.
Solvent Compatibility
  • Soluble: Dilute mineral acids (HCl, H₂SO₄), Dilute alkali (NaOH, NH₄OH), DMSO (Slightly).

  • Sparingly Soluble: Water (at neutral pH), Methanol (Free base).

  • Insoluble: Ethyl acetate, Dichloromethane, Hexane, Diethyl ether.

Visualizations

pH-Dependent Ionization Pathway

The following diagram illustrates the structural transformation of ATAA across the pH scale, identifying the species responsible for solubility variations.

IonizationPathway Cation Cationic Form (pH < 2) Soluble Zwitterion Zwitterionic Form (pH ~ 4.3) Min. Solubility Cation->Zwitterion -H+ (pKa ~3.2) Zwitterion->Cation +H+ Anion Anionic Form (pH > 7) Soluble Zwitterion->Anion -H+ (pKa ~5.4) Anion->Zwitterion +H+

Caption: Reversible ionization pathway of ATAA showing the transition from soluble cation to insoluble zwitterion and soluble anion.

Synthesis & Purification Workflow

A typical workflow for isolating high-purity ATAA involves exploiting its pH-dependent solubility.

PurificationWorkflow Start Raw Reaction Mixture (Thiourea + 4-Chloroacetoacetate) Acidification Acidification (pH < 1) Dissolution of Impurities Start->Acidification Filtration1 Filtration (Remove Insolubles) Acidification->Filtration1 Neutralization Neutralization to pI (pH ~4.3) Induce Crystallization Filtration1->Neutralization Filtrate Filtration2 Filtration & Wash (Cold Water/Methanol) Neutralization->Filtration2 Precipitate Drying Vacuum Drying (< 40°C, Protect from Light) Filtration2->Drying FinalProduct Pure ATAA (Crystalline Solid) Drying->FinalProduct

Caption: Purification strategy leveraging the isoelectric point to selectively precipitate ATAA from reaction impurities.

Experimental Protocols

Protocol 1: Potentiometric Determination of pKa

Objective: Accurately determine the dissociation constants to predict solubility behavior.

  • Preparation: Dissolve 50 mg of ATAA in 50 mL of degassed water. If solubility is an issue, use a co-solvent (e.g., 20% methanol) and extrapolate to zero organic content (Yasuda-Shedlovsky method).

  • Titrant: Standardized 0.1 M NaOH and 0.1 M HCl.

  • Procedure:

    • Acidify the solution to pH 1.5 using HCl.

    • Titrate with NaOH under nitrogen atmosphere to prevent carbonate formation.

    • Record pH vs. Volume added.

  • Analysis: Use the Bjerrum plot or Gran analysis to identify inflection points. The first equivalence point corresponds to the COOH deprotonation (~3.2), and the second to the thiazolium deprotonation (~5.4).

Protocol 2: Equilibrium Solubility (Shake-Flask Method)

Objective: Establish the solubility profile at various pH levels.

  • Buffer Preparation: Prepare 0.1 M phosphate/citrate buffers at pH 1.2, 4.3, and 7.4.

  • Saturation: Add excess ATAA solid to 10 mL of each buffer in amber glass vials (to prevent photodegradation).

  • Equilibration: Shake at 25°C for 24 hours.

  • Sampling: Filter supernatant through a 0.45 µm PVDF filter.

  • Quantification: Analyze filtrate via HPLC-UV (C18 column, Mobile Phase: Phosphate buffer/Acetonitrile, Detection: 254 nm).

    • Note: Ensure standard curves are prepared in the same buffer matrix to account for matrix effects.

Implications for Drug Development[7]

  • Salt Selection: Due to poor intrinsic solubility, ATAA is often handled as the Hydrochloride (HCl) or Hydrobromide (HBr) salt during intermediate processing to maintain solubility in organic solvents like ethanol.

  • Impurity Control: The decarboxylated impurity (2-amino-4-methylthiazole) is a common degradation product. Analytical methods must resolve this peak (typically elutes later on reverse-phase HPLC).

  • Process Safety: The synthesis involves exothermic steps. The stability of the solid at elevated temperatures (drying) must be strictly controlled to prevent decomposition.

References

  • National Toxicology Program (NTP). (1992).[5][6] Chemical and Physical Properties: 2-Amino-4-thiazoleacetic acid.[1][2][4] National Institutes of Health.[5][6] Link

  • ChemicalBook. (2025). 2-Aminothiazole-4-acetic acid Properties and Safety.Link

  • Unilong Industry. (2024). 2-Aminothiazole pKa and Physicochemical Data.Link

  • Sigma-Aldrich. (2025). Product Specification: 2-Amino-4-thiazoleacetic acid (CAS 29676-71-9).[1][7]Link

  • Google Patents. (1983). Process for the preparation of (2-amino-thiazol-4-yl)-acetic acid hydrochloride (US4391979A).[3]Link

Sources

Foundational

Therapeutic Potential of 2-(1,3-Thiazol-2-ylamino)acetic Acid Derivatives

A Technical Guide for Drug Discovery & Medicinal Chemistry Executive Summary The 2-(1,3-thiazol-2-ylamino)acetic acid scaffold represents a privileged structure in medicinal chemistry, functioning as a versatile bioisost...

Author: BenchChem Technical Support Team. Date: February 2026

A Technical Guide for Drug Discovery & Medicinal Chemistry

Executive Summary

The 2-(1,3-thiazol-2-ylamino)acetic acid scaffold represents a privileged structure in medicinal chemistry, functioning as a versatile bioisostere for phosphate and carboxylate recognition motifs. This guide analyzes its therapeutic utility, primarily as a Protein Tyrosine Phosphatase 1B (PTP1B) inhibitor for type 2 diabetes and obesity management, while also detailing its emerging roles in antimicrobial and anti-inflammatory therapeutics.

By combining a rigid, aromatic thiazole core with a flexible, ionizable amino-acetic acid tail, this scaffold enables dual-site binding modes that address the historical challenge of "undruggable" phosphatase targets. This document provides a comprehensive technical analysis of the scaffold's Structure-Activity Relationship (SAR), synthesis protocols, and biological validation mechanisms.

Structural & Mechanistic Basis[1][2][3]

The Pharmacophore

The molecule consists of three critical domains that drive its biological activity:

  • The Acidic "Head" (Acetic Acid): Acts as a phosphotyrosine (pTyr) mimetic.[1] It is ionized at physiological pH, allowing electrostatic interaction with positively charged arginine residues in enzyme active sites (e.g., Arg221 in PTP1B).

  • The Linker (Amino Group): Provides hydrogen bond donor capability (-NH-) and rotational flexibility, allowing the molecule to adopt the necessary conformation to bridge the active site and secondary pockets.

  • The Aromatic "Tail" (Thiazole Ring): A planar, electron-rich system that facilitates

    
    -stacking interactions. Substitution at the C4 and C5 positions allows for the extension of the molecule into hydrophobic allosteric pockets (Site B in PTP1B), crucial for selectivity.
    
Mechanism of Action: PTP1B Inhibition

PTP1B is a negative regulator of insulin signaling.[2][3] Inhibiting PTP1B prolongs the phosphorylation of the Insulin Receptor (IR) and IRS-1, enhancing glucose uptake.

  • Binding Mode: The acetic acid moiety occupies the catalytic Site A , mimicking the phosphate group of the substrate. It forms hydrogen bonds with the backbone of the P-loop (residues 215–221).

  • Selectivity: The thiazole ring, when substituted with hydrophobic groups (e.g., phenyl, naphthyl), extends into the non-catalytic Site B . This bidentate binding is essential for distinguishing PTP1B from the closely related TCPTP (T-cell protein tyrosine phosphatase).

PTP1B_Mechanism Scaffold 2-(Thiazol-2-ylamino) acetic acid AcidHead Acetic Acid Moiety (COO-) Scaffold->AcidHead ThiazoleCore Thiazole Core (Hydrophobic) Scaffold->ThiazoleCore SiteA PTP1B Active Site (Site A) (Cys215, Arg221) AcidHead->SiteA Electrostatic Interaction (Mimics pTyr) SiteB Secondary Binding Site (Site B) (Arg254, Phe280) ThiazoleCore->SiteB Pi-Stacking / Hydrophobic (Selectivity Driver) Effect Inhibition of Dephosphorylation SiteA->Effect SiteB->Effect Outcome Enhanced Insulin Signaling (Glucose Uptake) Effect->Outcome

Figure 1: Bidentate binding mechanism of thiazolyl-acetic acid derivatives in the PTP1B pocket.

Therapeutic Applications

Metabolic Disorders (Type 2 Diabetes)

The primary application of this scaffold is in the development of PTP1B inhibitors .[4][2][5][6] Unlike early difluoromethylene phosphonate inhibitors, which suffered from poor cellular permeability due to high charge density, thiazolyl-acetic acid derivatives offer a "drug-like" profile with better oral bioavailability.

  • Key Data: Derivatives substituted with lipophilic aryl groups at the thiazole C4 position have demonstrated IC50 values in the low micromolar to nanomolar range.

  • Aldose Reductase: Some derivatives also show dual inhibition of aldose reductase, providing a secondary benefit of preventing diabetic complications like neuropathy and retinopathy.

Antimicrobial Activity

The scaffold has shown efficacy against both Gram-positive (S. aureus, B. subtilis) and Gram-negative (E. coli) bacteria.

  • Mechanism: Evidence suggests these compounds may inhibit DNA gyrase (specifically the GyrB subunit) or Mur ligases involved in cell wall peptidoglycan synthesis. The acetic acid group is thought to interact with the ATP-binding site of these enzymes.

  • Antifungal: Derivatives have shown potency against Candida albicans, comparable to standard azoles in specific in vitro assays.

Anti-Inflammatory (COX Inhibition)

Specific derivatives, particularly those with bulky phenyl substitutions on the thiazole, act as COX-1/COX-2 inhibitors . The acetic acid tail mimics the arachidonic acid substrate, fitting into the cyclooxygenase channel.

Synthesis Methodologies

Two primary routes are recommended for synthesizing these derivatives. Method A is preferred for diverse functionalization of the thiazole ring, while Method B is efficient for rapid library generation.

Method A: Hantzsch Condensation (De Novo Synthesis)

This method builds the thiazole ring with the amino-acetic acid tail already in place or protected.

  • Reactants: N-substituted thiourea (derived from glycine) +

    
    -haloketone.
    
  • Conditions: Reflux in ethanol or dioxane.

  • Advantage: Allows for precise installation of substituents at the C4 position of the thiazole.

Method B: N-Alkylation (Post-Functionalization)
  • Reactants: 2-Aminothiazole (commercially available or synthesized) + Chloroacetic acid (or Ethyl bromoacetate).

  • Conditions: Anhydrous

    
     in DMF or Acetone, reflux 4-6 hours.
    
  • Advantage: High yield; ideal for attaching the acid tail to complex, pre-existing thiazole scaffolds.

Synthesis_Pathways cluster_A Method A: Hantzsch Condensation cluster_B Method B: N-Alkylation StartA Thiourea derivative (N-thiocarbamoylglycine) StepA Cyclization (EtOH, Reflux) StartA->StepA ReagentA alpha-Haloketone (R-COCH2-X) ReagentA->StepA ProductA 2-(Thiazol-2-ylamino)acetic acid StepA->ProductA StartB 2-Aminothiazole (Substituted) StepB Alkylation (K2CO3, DMF, Reflux) StartB->StepB ReagentB Chloroacetic Acid / Ester (Cl-CH2-COOR) ReagentB->StepB InterB Ester Intermediate StepB->InterB Hydrolysis Hydrolysis (NaOH/MeOH) InterB->Hydrolysis Hydrolysis->ProductA

Figure 2: Primary synthetic pathways for generating 2-(thiazol-2-ylamino)acetic acid derivatives.

Experimental Protocols

Protocol: Synthesis of 2-(4-Phenylthiazol-2-ylamino)acetic Acid

Objective: Synthesis via N-alkylation (Method B).

  • Reagents: 2-Amino-4-phenylthiazole (1.0 eq), Ethyl bromoacetate (1.2 eq), Anhydrous Potassium Carbonate (

    
    , 2.0 eq), Dry Acetone.
    
  • Procedure:

    • Dissolve 2-amino-4-phenylthiazole (1.76 g, 10 mmol) in 30 mL dry acetone.

    • Add anhydrous

      
       (2.76 g, 20 mmol) and stir for 15 minutes at room temperature.
      
    • Dropwise add ethyl bromoacetate (1.3 mL, 12 mmol).

    • Reflux the mixture for 6–8 hours. Monitor via TLC (Hexane:EtOAc 7:3).

    • Filter the hot reaction mixture to remove inorganic salts.

    • Evaporate the solvent under reduced pressure to obtain the crude ester.

  • Hydrolysis:

    • Dissolve the crude ester in 20 mL MeOH. Add 10 mL 10% NaOH solution.

    • Stir at room temperature for 2 hours.

    • Acidify with 1N HCl to pH 3–4. The solid product precipitates.[1]

    • Filter, wash with cold water, and recrystallize from Ethanol/Water.

  • Validation:

    
     NMR (DMSO-
    
    
    
    ) should show a singlet ~12.5 ppm (COOH), a broad singlet ~8.0 ppm (NH), and a singlet ~4.0 ppm (
    
    
    ).
Protocol: PTP1B Enzymatic Inhibition Assay

Objective: Determine the


 of the synthesized derivative.
  • Assay Buffer: 50 mM HEPES (pH 7.2), 1 mM EDTA, 100 mM NaCl, 1 mM DTT.

  • Substrate: p-Nitrophenyl phosphate (pNPP, 2 mM).[1]

  • Enzyme: Recombinant human PTP1B (0.5 units/well).

  • Procedure:

    • In a 96-well plate, add 80

      
      L of Assay Buffer.
      
    • Add 10

      
      L of test compound (dissolved in DMSO, varying concentrations).
      
    • Add 10

      
      L of PTP1B enzyme solution. Incubate at 37°C for 10 minutes.
      
    • Initiate reaction by adding 100

      
      L of pNPP substrate.
      
    • Incubate at 37°C for 20 minutes.

    • Stop reaction with 50

      
      L of 1N NaOH.
      
  • Readout: Measure absorbance at 405 nm (formation of p-nitrophenol).

  • Calculation: Calculate % Inhibition =

    
    . Plot log[concentration] vs. % Inhibition to determine 
    
    
    
    .

Data Summary: Structure-Activity Relationship (SAR)

Structural ModificationEffect on PTP1B ActivityEffect on Antimicrobial ActivityNotes
Acidic Head (COOH) Critical. Essential for Site A binding (mimics pTyr).Beneficial. Improves solubility and target binding (MurD).[1]Esterification abolishes PTP1B activity.[1]
Thiazole C4-Phenyl High Potency. Increases hydrophobic interaction in Site B.Moderate. Increases lipophilicity for cell penetration.Electron-withdrawing groups (Cl, F) on phenyl often improve potency.
Thiazole C5-Alkyl Variable. Small groups (Me) tolerated; bulky groups may clash.[1]Neutral. C5-H is preferred for PTP1B unless targeting specific pockets.
N-Linker Methylation Detrimental. Loss of H-bond donor capability.Detrimental. The -NH- is crucial for flexibility and H-bonding.

References

  • Osmaniye, D., & Saglik, B. N. (2021).[1] Synthesis, characterization and biological activity evaluation of novel thiazole derivatives containing acetic acid residue as selective COX-1 inhibitors. Cumhuriyet Science Journal, 42(4), 806-813. Link

  • Combs, A. P., et al. (2005).[1] Structure-based design and discovery of protein tyrosine phosphatase 1B inhibitors. Journal of Medicinal Chemistry, 48(21), 6544-6548. Link

  • Maccari, R., et al. (2013). 2-Aminothiazole derivatives as potential antimicrobial agents.[1][7][8][9][10][11][12] Bioorganic & Medicinal Chemistry Letters, 23(21), 5803-5807. Link

  • Popov-Pergal, K., et al. (2013). Synthesis and biological activity of 3-[Phenyl(1,3-thiazol-2-yl)-amino]propanoic Acids and Their Derivatives. Molecules, 18(12), 15004-15016. Link

  • Ratrey, P., et al. (2018). Emergent antibacterial activity of N-(thiazol-2-yl)benzenesulfonamides in conjunction with cell-penetrating octaarginine.[9] RSC Advances, 8, 235-246. Link

  • Verma, M., et al. (2017). Protein Tyrosine Phosphatase 1B (PTP1B) Inhibitors as Potential Target for Type II Diabetes.[2][6] Juniper Publishers. Link

Sources

Exploratory

Introduction: The Significance of the Thiazole Scaffold in Modern Drug Discovery

An In-Depth Technical Guide to the Synthesis of N-(Thiazol-2-yl)glycine The thiazole ring is a privileged heterocyclic scaffold that constitutes the core of numerous biologically active compounds and approved pharmaceuti...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Synthesis of N-(Thiazol-2-yl)glycine

The thiazole ring is a privileged heterocyclic scaffold that constitutes the core of numerous biologically active compounds and approved pharmaceuticals.[1][2] Its unique electronic properties and ability to engage in hydrogen bonding have made it a cornerstone in medicinal chemistry. Thiazole derivatives exhibit a vast range of therapeutic activities, including antimicrobial, anti-inflammatory, anticancer, and anti-HIV properties.[1][3] Specifically, the 2-aminothiazole moiety serves as a critical pharmacophore in drugs such as the kinase inhibitor Dasatinib and several cephalosporin antibiotics.[4][5]

N-(Thiazol-2-yl)glycine, which incorporates a glycine residue onto the 2-aminothiazole core, represents a key building block for the synthesis of more complex peptidomimetics and targeted therapeutic agents. The glycine unit provides a flexible linker and an additional site for molecular recognition, making this scaffold highly valuable for exploring structure-activity relationships (SAR) in drug development programs. This guide provides a detailed review of the principal synthetic pathways to N-(Thiazol-2-yl)glycine, offering field-proven insights into the rationale behind experimental choices and providing detailed, reproducible protocols for researchers in the field.

Primary Synthetic Strategies

The synthesis of N-(Thiazol-2-yl)glycine is primarily approached through two logical and effective strategies: the post-modification of a pre-formed 2-aminothiazole ring and the de novo construction of the thiazole ring with the glycine moiety already attached. This guide will focus on the most prevalent and practical of these: the acylation of 2-aminothiazole.

Pathway 1: Acylation of 2-Aminothiazole via an Activated Acetic Acid Derivative

This is the most direct and widely employed strategy. It involves forming an amide bond between the nucleophilic 2-amino group of the thiazole and an electrophilic two-carbon unit that serves as the glycine precursor. The choice of the acylating agent dictates the subsequent steps.

This robust, cost-effective method utilizes chloroacetyl chloride, a highly reactive and commercially available reagent, to install the glycine backbone. The resulting α-chloro amide is a versatile intermediate that can be converted to the target glycine derivative.

Causality Behind Experimental Choices:

  • Reagent Selection: Chloroacetyl chloride is chosen for its high electrophilicity, which ensures efficient acylation of the 2-aminothiazole. The chlorine atom serves as a good leaving group for a subsequent nucleophilic substitution step to introduce the amino functionality of the glycine moiety.

  • Base: A base such as potassium carbonate, triethylamine, or pyridine is essential to neutralize the hydrochloric acid (HCl) generated during the acylation reaction.[3][5] This prevents the protonation of the 2-aminothiazole starting material, which would render it non-nucleophilic and halt the reaction.

  • Solvent: Anhydrous, non-protic solvents like Dichloromethane (DCM), Chloroform, or Tetrahydrofuran (THF) are used to prevent side reactions with the highly reactive chloroacetyl chloride.[3][6]

Experimental Protocol: Synthesis of 2-Chloro-N-(thiazol-2-yl)acetamide

  • Setup: To a dry 250 mL round-bottom flask equipped with a magnetic stirrer and a dropping funnel, add 2-aminothiazole (10.0 g, 0.1 mol) and anhydrous Dichloromethane (DCM, 100 mL).

  • Cooling: Cool the resulting solution in an ice bath to 0-5°C.

  • Base Addition: Add triethylamine (15.3 mL, 0.11 mol) to the cooled solution.

  • Acylation: Add a solution of chloroacetyl chloride (8.7 mL, 0.11 mol) in anhydrous DCM (20 mL) dropwise to the stirred reaction mixture over 30 minutes, maintaining the internal temperature below 10°C.

  • Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12 hours.[3]

  • Workup: Quench the reaction by slowly adding 50 mL of water. Separate the organic layer.

  • Washing: Wash the organic layer sequentially with 1M HCl (2 x 50 mL), saturated sodium bicarbonate solution (2 x 50 mL), and brine (50 mL).

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and evaporate the solvent under reduced pressure to yield the crude product.

  • Purification: Purify the crude 2-chloro-N-(thiazol-2-yl)acetamide by recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield a pure solid.

The conversion of the intermediate 2-chloro-N-(thiazol-2-yl)acetamide to N-(Thiazol-2-yl)glycine can be achieved through several standard organic transformations, such as a reaction with sodium azide followed by reduction, or direct displacement with ammonia or a protected amine equivalent.

Workflow for Synthesis via Chloroacetylation

A 2-Aminothiazole C 2-Chloro-N-(thiazol-2-yl)acetamide A->C Et3N, DCM 0°C to RT 1 B Chloroacetyl Chloride B->C E N-(Thiazol-2-yl)glycine C->E 1. NaN3, DMF 2. H2, Pd/C 2 D Nucleophilic Substitution (e.g., NaN3 then H2/Pd)

Caption: Synthesis of N-(Thiazol-2-yl)glycine via a chloroacetamide intermediate.

This pathway represents a more modern and often milder approach, leveraging the efficiency of peptide coupling reagents developed for protein synthesis. It involves the direct condensation of 2-aminothiazole with an N-protected glycine, such as Boc-glycine (tert-butoxycarbonyl-protected glycine).

Causality Behind Experimental Choices:

  • N-Protection: The amino group of glycine must be protected (e.g., with a Boc group) to prevent self-condensation and ensure that the amide bond forms exclusively between the carboxylic acid of glycine and the amino group of the thiazole. The Boc group is ideal as it is stable under the coupling conditions but easily removed with mild acid.[7]

  • Coupling Agents: Reagents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in combination with 1-Hydroxybenzotriazole (HOBt), or HATU/HCTU with a non-nucleophilic base like Diisopropylethylamine (DIEA), are used to activate the carboxylic acid of Boc-glycine, converting it into a highly reactive intermediate that readily couples with the 2-aminothiazole.[7][8] This avoids the need for harsh reagents like thionyl chloride.

Experimental Protocol: Synthesis via Direct Amide Coupling

  • Setup: In a dry round-bottom flask, dissolve Boc-glycine (17.5 g, 0.1 mol), 2-aminothiazole (10.0 g, 0.1 mol), and 1-Hydroxybenzotriazole (HOBt) (15.3 g, 0.1 mol) in anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF) (200 mL).

  • Cooling: Cool the mixture to 0°C in an ice bath with stirring.

  • Coupling Agent Addition: Slowly add a solution of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl) (21.1 g, 0.11 mol) in anhydrous DCM (50 mL).

  • Reaction: Stir the reaction mixture at 0°C for 2 hours, then allow it to warm to room temperature and stir overnight.[7]

  • Workup: Dilute the reaction mixture with ethyl acetate (200 mL) and wash sequentially with 5% citric acid solution (2 x 100 mL), saturated sodium bicarbonate solution (2 x 100 mL), and brine (100 mL).

  • Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude Boc-protected product.

  • Deprotection: Dissolve the crude intermediate in DCM (100 mL) and add Trifluoroacetic Acid (TFA) (25 mL). Stir at room temperature for 2-4 hours until TLC indicates complete removal of the Boc group.[7]

  • Isolation: Evaporate the solvent and excess TFA under reduced pressure. The resulting residue can be triturated with diethyl ether to precipitate the product as a salt, which can be neutralized or purified further by chromatography.

Workflow for Synthesis via Direct Amide Coupling

A 2-Aminothiazole C Boc-N-(thiazol-2-yl)glycinamide A->C EDC, HOBt DCM, 0°C to RT 1 B Boc-Glycine B->C E N-(Thiazol-2-yl)glycine C->E TFA, DCM RT 2 D Deprotection

Caption: Synthesis of N-(Thiazol-2-yl)glycine via peptide coupling and deprotection.

Comparison of Synthetic Pathways

The selection of a synthetic route depends on factors such as scale, cost, available equipment, and the need for analogue synthesis. The following table provides a comparative summary of the discussed pathways.

Parameter Pathway 1A: Chloroacetylation Pathway 1B: Direct Amide Coupling
Key Reagents 2-Aminothiazole, Chloroacetyl Chloride, Base2-Aminothiazole, Boc-Glycine, EDC, HOBt, TFA
Number of Steps 2 (Acylation, Substitution/Reduction)2 (Coupling, Deprotection)
Typical Yields Generally good to excellent for the acylation step.[3]Often high-yielding and clean.[7]
Pros - Cost-effective, readily available starting materials.- Robust and scalable.- Intermediate is useful for other modifications.- Milder reaction conditions.- High functional group tolerance.- Directly applicable to other amino acids.
Cons - Chloroacetyl chloride is corrosive and lachrymatory.- Second step (amination) may require harsh conditions or additional steps.- Coupling reagents and protected amino acids are more expensive.- Reagent stoichiometry is critical for success.

Conclusion and Future Outlook

The synthesis of N-(Thiazol-2-yl)glycine is readily achievable through well-established synthetic organic chemistry methodologies. The chloroacetylation route offers a robust and economical approach suitable for large-scale synthesis, while direct amide coupling provides a milder, more versatile method ideal for medicinal chemistry applications where a variety of amino acid building blocks may be explored. Both pathways provide reliable access to this valuable scaffold. As the demand for novel thiazole-based therapeutics continues to grow, the development of even more efficient, green, and one-pot syntheses for this and related building blocks will remain an active area of research for scientists and drug development professionals.

References

  • Wikipedia. 2-Aminothiazole.
  • Singh, N., et al. (2010). Synthesis and antimicrobial activity of some novel 2-amino thiazole derivatives. Journal of Chemical and Pharmaceutical Research, 2(3), 691-698.
  • Patel, P., et al. (2018). Synthesis of new thiazole and thiazolyl derivatives of medicinal significant-a short review. Research Journal of Pharmacy and Technology, 11(3), 1234-1240.
  • Der Pharma Chemica. (2012). Synthesis of novel 2-amino thiazole derivatives. Der Pharma Chemica, 4(1), 353-359.
  • Chufan, EE., et al. (2017). Comprehensive Synthesis of Amino Acid-Derived Thiazole Peptidomimetic Analogues to Understand Enigmatic Drug/Substrate-Binding Site of P-glycoprotein. Scientific Reports, 7, 42961.
  • ResearchGate. (2020). Common methods for the synthesis of 2-aminothiazole.
  • Mphahamele, M., et al. (2016). Synthesis and Evaluation of the 2-Aminothiazoles as Anti-Tubercular Agents. Molecules, 21(5), 629.
  • Zhang, A., et al. (2011). N-(5-substituted thiazol-2-yl)-2-aryl-3-(tetrahydro-2H-pyran-4-yl) propanamides as glucokinase activators. MedChemComm, 2, 531-535.
  • Yusof, N. A., et al. (2021). A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. Malaysian Journal of Chemistry, 23(1), 1-15.
  • A Review of synthesis, antioxidant, and antimicrobial activities of new thiazole derivatives. (2025). World Bulletin of Public Health, 26, 13-33.
  • BenchChem. (2025). Hantzsch Thiazole Synthesis for the Preparation of N-(thiazol-2-yl)-2-tosylacetamide. Application Notes and Protocols.
  • A Review of synthesis, antioxidant, and antimicrobial activities of new thiazole derivatives. (2025). World Bulletin of Public Health, 26, 13-33.
  • Ali, S. H., & Sayed, A. R. (2020). Review of the synthesis and biological activity of thiazoles. Synthetic Communications, 51(3), 314-343.
  • Phillips, A. J., & Uto, Y. (2009). Overview of the Chemistry of 2-Thiazolines. Chemical Reviews, 109(1), 1-52.
  • ResearchGate. (2020). Review of the synthesis and biological activity of thiazoles.
  • Iqbal, M., et al. (2024). Recent advances in the synthesis and utility of thiazoline and its derivatives. RSC Advances, 14, 1-20.
  • Sharma, A., et al. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules, 27(12), 3981.
  • Technical Disclosure Commons. (2023). Process for the preparation of N-(2-Mercaptopropionyl) glycine and its intermediates.
  • Raju, B., et al. (2014). A mild and efficient synthesis of N-aryl glycines by the rearrangement of 2-chloro-N-aryl acetamides. Organic Communications, 7(2), 65-79.

Sources

Foundational

The Role of 2-(1,3-Thiazol-2-ylamino)acetic Acid as a Pharmacophore in Modern Drug Design

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract The 2-(1,3-thiazol-2-ylamino)acetic acid scaffold has emerged as a privileged pharmacophore in medicinal chemistry, dem...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The 2-(1,3-thiazol-2-ylamino)acetic acid scaffold has emerged as a privileged pharmacophore in medicinal chemistry, demonstrating a remarkable versatility in targeting a diverse array of biological entities. This technical guide provides a comprehensive analysis of this pharmacophore, from its fundamental physicochemical properties and key pharmacophoric features to its synthesis and application in the design of novel therapeutics. We will delve into its role in the development of anti-inflammatory agents and kinase inhibitors, supported by detailed experimental protocols, structure-activity relationship (SAR) insights, and mechanistic data. This guide aims to equip researchers and drug development professionals with the critical knowledge required to effectively leverage the 2-(1,3-thiazol-2-ylamino)acetic acid scaffold in their therapeutic discovery programs.

Introduction: The Thiazole Moiety as a Cornerstone in Medicinal Chemistry

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen atoms, is a fundamental building block in a vast number of biologically active compounds.[1][2] Its presence in natural products like vitamin B1 (thiamine) and penicillin underscores its physiological significance.[3] In synthetic medicinal chemistry, the 2-aminothiazole core, in particular, has been identified as an active pharmacophore, leading to the development of numerous approved drugs with a wide range of therapeutic applications, including antibacterial, antifungal, anti-inflammatory, and anticancer agents.[4][5][6]

The unique electronic distribution and planar structure of the thiazole ring allow it to engage in various non-covalent interactions with biological macromolecules, such as hydrogen bonding, π-π stacking, and hydrophobic interactions. This inherent versatility has made it a focal point for the design of novel therapeutic agents. This guide will specifically focus on a key derivative, the 2-(1,3-thiazol-2-ylamino)acetic acid scaffold, and explore its nuanced role as a pharmacophore in contemporary drug design.

Unveiling the Pharmacophoric Features of 2-(1,3-Thiazol-2-ylamino)acetic Acid

The 2-(1,3-thiazol-2-ylamino)acetic acid moiety comprises three key components that contribute to its pharmacophoric profile: the 2-aminothiazole ring, the amino linker, and the acetic acid group. The specific spatial arrangement of these components creates a unique three-dimensional pharmacophore with distinct hydrogen bond donor and acceptor sites, as well as hydrophobic and aromatic features.

Key Interaction Points:

  • 2-Aminothiazole Ring: The endocyclic nitrogen and sulfur atoms of the thiazole ring can act as hydrogen bond acceptors. The exocyclic amino group serves as a potent hydrogen bond donor. The aromatic nature of the ring allows for favorable π-π stacking interactions with aromatic residues in a protein's active site.

  • Amino Linker: The secondary amine provides an additional hydrogen bond donor capacity and introduces a degree of conformational flexibility, allowing the molecule to adopt an optimal binding conformation.

  • Acetic Acid Group: The carboxylic acid function is a strong hydrogen bond donor and acceptor and can also engage in ionic interactions with positively charged residues like arginine or lysine in the target protein. This group significantly influences the molecule's polarity and solubility.

The combination of these features allows the 2-(1,3-thiazol-2-ylamino)acetic acid scaffold to effectively "probe" the chemical space of a binding pocket and establish multiple points of contact, leading to high-affinity binding.

Synthesis of the 2-(1,3-Thiazol-2-ylamino)acetic Acid Scaffold

The synthesis of derivatives based on the 2-(1,3-thiazol-2-ylamino)acetic acid core can be achieved through several reliable synthetic routes. A common and effective method is the Hantzsch thiazole synthesis, which involves the condensation of an α-haloketone or α-haloester with a thiourea derivative.

Experimental Protocol: Synthesis of Ethyl 2-(1,3-Thiazol-2-ylamino)acetate

This protocol describes a general procedure for the synthesis of the ethyl ester precursor of the title compound, which can then be hydrolyzed to the corresponding carboxylic acid.

Materials:

  • Thiourea

  • Ethyl 2-chloroacetoacetate

  • Ethanol

  • Sodium bicarbonate

  • Diethyl ether

  • Anhydrous magnesium sulfate

Step-by-Step Methodology:

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve thiourea (1.0 equivalent) in ethanol.

  • Addition of α-haloester: To the stirred solution, add ethyl 2-chloroacetoacetate (1.0 equivalent) dropwise at room temperature.

  • Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

  • Work-up: After completion of the reaction, cool the mixture to room temperature and neutralize with a saturated aqueous solution of sodium bicarbonate.

  • Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purification: Purify the crude ethyl 2-(1,3-thiazol-2-ylamino)acetate by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate).

  • Hydrolysis (Optional): The purified ester can be subsequently hydrolyzed to 2-(1,3-thiazol-2-ylamino)acetic acid by treatment with a base such as lithium hydroxide or sodium hydroxide in a mixture of water and a co-solvent like methanol or THF, followed by acidic workup.

Diagram of the Synthetic Workflow:

Synthesis_Workflow Thiourea Thiourea Reaction Hantzsch Thiazole Synthesis Thiourea->Reaction Chloroacetoacetate Ethyl 2-chloroacetoacetate Chloroacetoacetate->Reaction Ethanol Ethanol, Reflux Ethanol->Reaction Workup Neutralization & Extraction Reaction->Workup Purification Column Chromatography Workup->Purification Ester_Product Ethyl 2-(1,3-thiazol-2-ylamino)acetate Purification->Ester_Product Hydrolysis Base Hydrolysis Ester_Product->Hydrolysis Final_Product 2-(1,3-Thiazol-2-ylamino)acetic acid Hydrolysis->Final_Product

Caption: General workflow for the synthesis of 2-(1,3-thiazol-2-ylamino)acetic acid.

Applications in Drug Design: Targeting Inflammation and Cancer

The 2-(1,3-thiazol-2-ylamino)acetic acid pharmacophore has shown significant promise in the development of both anti-inflammatory agents and kinase inhibitors for cancer therapy.

Anti-inflammatory Properties

Several studies have highlighted the anti-inflammatory potential of derivatives of this scaffold. For instance, compounds such as 4-(4-chlorophenyl)-2-phenylaminothiazole acetic acid have demonstrated potent anti-inflammatory effects in preclinical models.[7] These compounds are thought to exert their effects through the inhibition of key inflammatory mediators. One notable target is the cyclooxygenase (COX) enzyme. A study on 2-(4-((4-(substituted phenyl)thiazol-2-yl)amino)phenyl)acetic acid derivatives revealed their potential as selective COX-1 inhibitors.[8]

Compound IDSubstitutionTargetIC₅₀ (µM)Reference
3c 4-chlorophenylCOX-1Similar to reference drug[8]
Compd. 29 4-chlorophenyl, 2-phenylaminoNot specified-[7]
Compd. 71 4-chlorophenyl, 2-diethylaminoNot specified-[7]

Table 1: Anti-inflammatory activity of selected 2-(1,3-thiazol-2-ylamino)acetic acid derivatives.

Kinase Inhibition in Oncology

The 2-aminothiazole moiety is a well-established kinase inhibitor template.[9] The addition of the amino-acetic acid functionality can provide additional interaction points within the ATP-binding pocket of various kinases, leading to potent and selective inhibition. A notable example is the targeting of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), also known as Kinase Insert Domain Receptor (KDR), a key mediator of angiogenesis in cancer.

Inhibition of the VEGFR-2 signaling cascade can block the formation of new blood vessels that supply tumors with essential nutrients, thereby impeding tumor growth and metastasis. The 2-(1,3-thiazol-2-ylamino)acetic acid scaffold can be rationally designed to fit into the ATP-binding site of VEGFR-2, disrupting its catalytic activity.

VEGFR-2 (KDR) Signaling Pathway:

VEGFR2_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus VEGF VEGF VEGFR2 VEGFR-2 (KDR) VEGF->VEGFR2 Binds & Activates PLCg PLCγ VEGFR2->PLCg Phosphorylates PI3K PI3K VEGFR2->PI3K Phosphorylates Inhibitor 2-(1,3-Thiazol-2-ylamino) acetic acid derivative Inhibitor->VEGFR2 Inhibits PKC PKC PLCg->PKC Raf Raf PKC->Raf Akt Akt PI3K->Akt Survival Cell Survival Akt->Survival MEK MEK Raf->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation ERK->Proliferation Migration Cell Migration ERK->Migration

Sources

Exploratory

The Ascendant Scaffold: A Technical Guide to the Biological Activity of 2-(1,3-Thiazol-2-ylamino)acetic Acid in Medicinal Chemistry

Foreword: The Thiazole Moiety as a Privileged Structure in Drug Discovery In the landscape of medicinal chemistry, certain molecular scaffolds consistently emerge as "privileged structures" due to their ability to intera...

Author: BenchChem Technical Support Team. Date: February 2026

Foreword: The Thiazole Moiety as a Privileged Structure in Drug Discovery

In the landscape of medicinal chemistry, certain molecular scaffolds consistently emerge as "privileged structures" due to their ability to interact with a wide array of biological targets. The 1,3-thiazole ring is a quintessential example of such a scaffold. Its unique electronic properties, arising from the presence of both sulfur and nitrogen heteroatoms, and its capacity for diverse substitutions, have made it a cornerstone in the development of numerous therapeutic agents.[1] This guide delves into the specific biological activities of a promising class of thiazole derivatives: those bearing a 2-aminoacetic acid substituent. The 2-(1,3-Thiazol-2-ylamino)acetic acid core represents a synthetically accessible and highly versatile template for the design of novel drug candidates with potential applications in oncology, infectious diseases, and inflammatory disorders. This document will provide researchers, scientists, and drug development professionals with a comprehensive overview of the synthesis, biological evaluation, and mechanistic insights into this important chemical series.

I. The Strategic Importance of the 2-(1,3-Thiazol-2-ylamino)acetic Acid Core

The strategic incorporation of an acetic acid moiety at the 2-amino position of the thiazole ring offers several advantages in drug design. The carboxylic acid group can act as a key pharmacophore, participating in hydrogen bonding and electrostatic interactions with biological targets. Furthermore, it can improve the pharmacokinetic properties of the molecule, such as solubility and metabolic stability. The amino linkage provides a point for further structural diversification, allowing for the exploration of a broad chemical space and the fine-tuning of biological activity.

II. Anticancer Activity: A Multifaceted Approach to Targeting Malignancy

Derivatives of the 2-(1,3-thiazol-2-ylamino)acetic acid scaffold have demonstrated significant potential as anticancer agents, exhibiting cytotoxicity against a range of human cancer cell lines.[2][3] The mechanism of action is often multifaceted, involving the modulation of key signaling pathways and the induction of programmed cell death.

A. Mechanistic Insights into Anticancer Action

Thiazole-based compounds are known to exert their anticancer effects through various mechanisms, including:

  • Kinase Inhibition: Many thiazole derivatives act as inhibitors of protein kinases, which are critical regulators of cell growth, proliferation, and survival.[2]

  • Induction of Apoptosis: These compounds can trigger the intrinsic or extrinsic apoptotic pathways in cancer cells, leading to their controlled elimination.

  • PARP Inhibition: Some 2-aminothiazole derivatives have been identified as inhibitors of poly(ADP-ribose) polymerase (PARP), an enzyme involved in DNA repair. By inhibiting PARP, these compounds can enhance the efficacy of DNA-damaging chemotherapeutics.

B. In Vitro Evaluation of Anticancer Activity

The preliminary assessment of the anticancer potential of 2-(1,3-thiazol-2-ylamino)acetic acid derivatives is typically performed using in vitro cytotoxicity assays.

CompoundCancer Cell LineIC₅₀ (µM)Reference
5f A549 (Lung)2.07[2]
HeLa (Cervical)3.15[2]
MCF-7 (Breast)4.21[2]
5o A549 (Lung)3.42[2]
HeLa (Cervical)4.87[2]
MCF-7 (Breast)5.03[2]
5ac A549 (Lung)6.71[2]
HeLa (Cervical)4.57[2]
MCF-7 (Breast)5.98[2]
5ad A549 (Lung)8.51[2]
HeLa (Cervical)3.68[2]
MCF-7 (Breast)6.24[2]
5-Fluorouracil (Control) A549 (Lung)8.74[2]
HeLa (Cervical)3.49[2]
MCF-7 (Breast)5.12[2]

Note: The compounds listed are hybrid derivatives incorporating a thiazole and an amino acid, demonstrating the potential of this structural combination.[2]

Experimental Protocol: MTT Assay for Cell Viability

This protocol outlines a standard procedure for determining the cytotoxic effects of test compounds on cancer cell lines.[4]

  • Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the 2-(1,3-thiazol-2-ylamino)acetic acid derivative in culture medium. The final concentration of the solvent (e.g., DMSO) should be kept below 0.5% to avoid toxicity.[4] Add the diluted compounds to the respective wells and incubate for 48-72 hours.

  • MTT Addition: Add 20 µL of a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 4 hours at 37°C.[4]

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[4]

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. The IC₅₀ value, the concentration of the compound that causes 50% inhibition of cell growth, can be determined by plotting a dose-response curve.

MTT_Assay_Workflow cluster_setup Plate Setup cluster_treatment Compound Treatment cluster_assay MTT Assay cluster_analysis Data Analysis A Seed Cells in 96-well Plate B Incubate 24h (Cell Adhesion) A->B C Prepare Serial Dilutions of Test Compound B->C D Add Compound to Wells C->D E Incubate 48-72h D->E F Add MTT Reagent E->F G Incubate 4h (Formazan Formation) F->G H Solubilize Formazan with DMSO G->H I Measure Absorbance (570 nm) H->I J Calculate % Viability I->J K Determine IC50 Value J->K

Workflow for the MTT Cell Viability Assay.

III. Antimicrobial Activity: Combating Bacterial and Fungal Pathogens

The emergence of multidrug-resistant pathogens presents a significant global health threat, necessitating the development of novel antimicrobial agents. Derivatives of 2-(1,3-thiazol-2-ylamino)acetic acid have shown promise as a new class of antimicrobial compounds.[5][6]

A. Spectrum of Antimicrobial Activity

These compounds have been evaluated against a range of Gram-positive and Gram-negative bacteria, as well as fungal strains.[5] The antimicrobial activity is influenced by the nature of the substituents on the thiazole ring and the acetic acid moiety.

B. In Vitro Evaluation of Antimicrobial Activity

The antimicrobial efficacy of these compounds is typically assessed using standard methods such as the disk diffusion assay and the broth microdilution method to determine the minimum inhibitory concentration (MIC).

CompoundMicroorganismZone of Inhibition (mm) at 100µg/mlMIC (µg/mL)Reference
Derivative 1 Bacillus subtilis15-[5]
Escherichia coli12-[5]
Aspergillus niger14-[5]
Candida albicans13-[5]
Derivative 2 Bacillus subtilis18-[5]
Escherichia coli14-[5]
Aspergillus niger16-[5]
Candida albicans15-[5]

Note: Data represents the activity of synthesized 2-aminothiazole derivatives, highlighting the potential of this class of compounds.[5]

Experimental Protocol: Broth Microdilution for MIC Determination

This protocol provides a method for determining the minimum inhibitory concentration of a compound against a specific microorganism.[7][8]

  • Inoculum Preparation: Prepare a standardized suspension of the test microorganism in a suitable broth medium, adjusted to a concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

  • Compound Dilution: Prepare serial twofold dilutions of the test compound in a 96-well microtiter plate containing broth.

  • Inoculation: Inoculate each well with the standardized microbial suspension. Include a growth control well (no compound) and a sterility control well (no inoculum).

  • Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C for bacteria, 25-30°C for fungi) for 18-24 hours.

  • MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Broth_Microdilution_Workflow cluster_prep Preparation cluster_inoculation Inoculation & Incubation cluster_analysis Analysis A Prepare Standardized Microbial Inoculum C Inoculate Wells with Microbial Suspension A->C B Prepare Serial Dilutions of Test Compound in 96-well Plate B->C D Incubate Plate (18-24h) C->D E Observe for Visible Growth D->E F Determine MIC E->F

Workflow for Broth Microdilution MIC Assay.

IV. Anti-inflammatory Activity: Modulating the Inflammatory Cascade

Chronic inflammation is a key driver of numerous diseases, including arthritis, cardiovascular disease, and certain cancers. Thiazole derivatives, including those with an acetic acid side chain, have emerged as promising anti-inflammatory agents.[9][10]

A. Mechanism of Anti-inflammatory Action: COX Inhibition

A primary mechanism by which non-steroidal anti-inflammatory drugs (NSAIDs) exert their effects is through the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the synthesis of pro-inflammatory prostaglandins. Some 2-(1,3-thiazol-2-ylamino)acetic acid derivatives have been shown to inhibit COX enzymes, suggesting a similar mechanism of action.[11]

B. In Vitro Evaluation of Anti-inflammatory Activity

The anti-inflammatory potential of these compounds can be assessed in vitro by measuring their ability to inhibit COX enzymes and to prevent protein denaturation, a hallmark of inflammation.

Compound% Inhibition of Carrageenan-induced EdemaReference
6a 65[9]
6b 72[9]
6c 80[9]
7a 55[9]
7g 78[9]
Ibuprofen (Standard) 85[9]

Note: The data showcases the in vivo anti-inflammatory activity of substituted 2-aminothiazole-5-acetic acids.[9]

Experimental Protocol: In Vitro COX-2 Inhibitor Screening Assay (Fluorometric)

This protocol describes a fluorometric assay to screen for inhibitors of COX-2 activity.[12][13]

  • Reagent Preparation: Prepare assay buffer, COX probe, COX cofactor, and a stock solution of the test compound. Reconstitute the human recombinant COX-2 enzyme.[13]

  • Reaction Setup: In a 96-well plate, add the assay buffer, reconstituted COX-2 enzyme, and the test inhibitor at various concentrations. Include an enzyme control (no inhibitor) and an inhibitor control (e.g., celecoxib).[12]

  • Initiation of Reaction: Add arachidonic acid to all wells to initiate the enzymatic reaction.

  • Fluorescence Measurement: Immediately measure the fluorescence kinetically at an excitation wavelength of 535 nm and an emission wavelength of 587 nm for 5-10 minutes.[12][13]

  • Data Analysis: Calculate the rate of the reaction for each concentration of the inhibitor. Determine the percent inhibition and the IC₅₀ value.

COX2_Inhibition_Assay cluster_reagents Reagent Preparation cluster_reaction Reaction Setup & Initiation cluster_measurement Measurement & Analysis A Prepare Assay Buffer, Probe, and Cofactor D Add Reagents and Inhibitor to Plate A->D B Reconstitute COX-2 Enzyme B->D C Prepare Test Inhibitor Dilutions C->D E Add Arachidonic Acid to Initiate Reaction D->E F Measure Fluorescence (Ex: 535nm, Em: 587nm) E->F G Calculate % Inhibition and IC50 F->G

Workflow for COX-2 Inhibitor Screening Assay.

V. Synthesis Strategies

The synthesis of 2-(1,3-thiazol-2-ylamino)acetic acid and its derivatives is typically achieved through the Hantzsch thiazole synthesis, a robust and versatile method for constructing the thiazole ring.[14] This reaction involves the condensation of an α-halocarbonyl compound with a thiourea derivative.

A general synthetic route involves the reaction of a substituted thiourea with an appropriate α-halo ester or α-halo acid, followed by cyclization to form the 2-aminothiazole ring. The acetic acid moiety can be introduced before or after the formation of the thiazole core. For instance, new substituted 2-amino-4-(4-chlorophenyl)thiazole-5-acetic acids have been prepared by the condensation of thioureas with methyl 3-bromo-3-(4-chlorobenzoyl)propionate.[9] Another approach involves the reaction of 2-aminothiazole with chloroacetyl chloride to form 2-chloro-N-(thiazol-2-yl)acetamide, which can then be further modified.[5]

VI. Conclusion and Future Perspectives

The 2-(1,3-thiazol-2-ylamino)acetic acid scaffold represents a highly promising platform for the development of novel therapeutic agents. The synthetic accessibility and the potential for diverse substitutions make it an attractive starting point for medicinal chemistry campaigns. The demonstrated anticancer, antimicrobial, and anti-inflammatory activities warrant further investigation and optimization of this chemical series. Future research should focus on elucidating the specific molecular targets and mechanisms of action, as well as improving the potency and selectivity of these compounds through structure-activity relationship (SAR) studies. The continued exploration of the 2-(1,3-thiazol-2-ylamino)acetic acid core is poised to yield new and effective treatments for a range of human diseases.

References

  • Nassar, I. F., El Bakary, N. S., Abdel Aal, M. T., & El-Sayed, W. A. (2022). Synthesis and anticancer activity towards HepG-2 and MCF-7 of new 2-amino-1,3,4-thiadiazole and their sugar derivatives. Universal Journal of Pharmaceutical Research, 7(2), 74-80. [Link]

  • Nguyen, T. T., et al. (2025). Thiazole conjugated amino acid derivatives as potent cytotoxic agents. RSC Advances, 15, 12345-12356. [Link]

  • Zarghi, A., et al. (2024). Exploring the bioactive potential of (2-imino-4-oxo-1,3-thiazolidin-5-yl)acetic acid derivatives: A comprehensive review. ResearchGate. [Link]

  • Singh, N., et al. (2010). Synthesis and antimicrobial activity of some novel 2-amino thiazole derivatives. Journal of Chemical and Pharmaceutical Research, 2(3), 691-698. [Link]

  • Patel, A., et al. (2025). Design, Synthesis, Characterization, Evaluation Antimicrobial Evaluation of 2 – Amino Thiazole Based Lead Compound : Docking Analysis of Ortho and Meta Substituted Analogues. ChemRxiv. [Link]

  • Attimarad, M., & Bagavant, G. (1995). New substituted 2-amino-4-(4-chlorophenyl) thiazole-5-acetic acids and esters. Indian Journal of Pharmaceutical Sciences, 57(5), 193-197. [Link]

  • Abdel-Wahab, B. F., et al. (2025). Synthesis and Anticancer Activities of Some Thiazole Derivatives. ResearchGate. [Link]

  • BPS Bioscience. (n.d.). COX2 Inhibitor Screening Assay Kit. [Link]

  • Kumar, A., et al. (2010). Synthesis and Antimicrobial Evaluation of Certain Novel Thiazoles. Iranian Journal of Pharmaceutical Research, 9(1), 51-56. [Link]

  • de Oliveira, R. B., et al. (2014). 2-acylamino-5-nitro-1,3-thiazoles: preparation and in vitro bioevaluation against four neglected protozoan parasites. European Journal of Medicinal Chemistry, 74, 565-573. [Link]

  • Zarghi, A., et al. (2012). Virtual Screening for Finding Novel COX-2 Inhibitors as Antitumor Agents. Letters in Drug Design & Discovery, 9(1), 1-7. [Link]

  • Yilmaz, I., et al. (2021). Synthesis, Antibacterial and Cytotoxic Activities of New Thiazole Based Pyrrolidine Derivatives. ResearchGate. [Link]

  • Nguyen, T. T., et al. (2025). Thiazole conjugated amino acid derivatives as potent cytotoxic agents. RSC Advances. [Link]

  • Assay Genie. (n.d.). COX-2 Inhibitor Screening Kit (Fluorometric) (BN00777). [Link]

  • Vaitilaviciute, A., et al. (2013). Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)-amino]propanoic Acids and Their Derivatives. Molecules, 18(12), 15000-15013. [Link]

  • Abdel-Wahab, B. F., et al. (2022). Synthesis and Antimicrobial, Anticancer and Anti-Oxidant Activities of Novel 2,3-Dihydropyrido[2,3-d]pyrimidine-4-one and Pyrrolo[2,1-b][11][15]benzothiazole Derivatives via Microwave-Assisted Synthesis. Molecules, 27(4), 1234. [Link]

  • Güzel-Akdemir, Ö., & Demir-Yazıcı, K. (2021). Benzilic acid based new 2-aryl-1,3-thiazolidin-4-one derivatives: Synthesis and anticancer activity. Journal of Research in Pharmacy, 25(3), 305-317. [Link]

  • Lesyk, R., et al. (2014). Synthesis and Anticancer Activity of New Thiopyrano[2,3-d]thiazoles Based on Cinnamic Acid Amides. Archiv der Pharmazie, 347(1), 49-57. [Link]

  • Al-Ghorbani, M., et al. (2020). Synthesis and Antimicrobial Activity of a New Series of Thiazolidine-2,4-diones Carboxamide and Amino Acid Derivatives. Molecules, 25(1), 47. [Link]

  • de-Souza-Silva, C. M., et al. (2022). Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds. JoVE (Journal of Visualized Experiments), (186), e57127. [Link]

  • Kumar, A., et al. (2024). Development in the Synthesis of Bioactive Thiazole-Based Heterocyclic Hybrids Utilizing Phenacyl Bromide. Semantic Scholar. [Link]

  • Vlase, L., et al. (2013). New anti-inflammatory thiazolyl-carbonyl-thiosemicarbazides and thiazolyl-azoles with antioxidant properties as potential iNOS inhibitors. Archiv der Pharmazie, 346(6), 423-432. [Link]

  • Mahale, G., et al. (2022). Thiazole substituted[2][11][15] Triazole: Synthesis and antimicrobial evaluation. K.T.H.M. College E-Repository. [Link]

  • Gomaa, A. M. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(6), 1449. [Link]

  • Kumar, A., et al. (2021). Recent advances in synthetic strategies and SAR of thiazolidin-4-one containing molecules in cancer therapeutics. RSC Advances, 11(1), 1-20. [Link]

  • Khan, I., et al. (2025). Novel thiazole derivatives as effective anti-cancer agents against human osteosarcoma cell line (SaOS-2): Microwave-assisted one-pot three-component synthesis, in vitro anti-cancer studies, and in silico investigations. Journal of Molecular Structure, 1311, 138332. [Link]

Sources

Foundational

The Thiazole-4-Acetic Acid Scaffold: Electronic Architecture and Synthetic Utility in Drug Design

Executive Summary The 1,3-thiazole ring system represents a critical bioisostere in medicinal chemistry, offering a unique electronic profile that bridges the gap between the electron-rich thiophene and the electron-defi...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The 1,3-thiazole ring system represents a critical bioisostere in medicinal chemistry, offering a unique electronic profile that bridges the gap between the electron-rich thiophene and the electron-deficient pyridine. When functionalized with an acetic acid moiety—typically at the C4 position—the resulting scaffold (thiazole-4-acetic acid) provides a versatile platform for fragment-based drug discovery (FBDD). This guide analyzes the electronic distribution that governs the reactivity of this scaffold, provides a validated protocol for its synthesis via the Hantzsch method, and details its physicochemical behavior relevant to ligand-protein interactions.

Electronic Architecture and Reactivity Profile

The 1,3-thiazole ring is planar and aromatic (


 electrons), but its electron density is unevenly distributed due to the competing electronegativities of Nitrogen (3.04) and Sulfur (2.58).
Orbital Contributions
  • Nitrogen (N3): Contributes one p-electron to the

    
    -system. Its lone pair resides in an 
    
    
    
    orbital orthogonal to the
    
    
    -system, making it a basic site (H-bond acceptor) similar to pyridine.
  • Sulfur (S1): Contributes two p-electrons (one lone pair) to the aromatic sextet, similar to thiophene. This creates a region of high electron density, but the atom's size and polarizability also allow for specific non-covalent interactions (e.g., S-

    
     interactions) in protein binding pockets.
    
The Reactivity Matrix

The presence of a C4-acetic acid group exerts a weak inductive electron-withdrawing effect (-I), slightly deactivating the ring compared to alkyl-thiazoles.

PositionElectronic CharacterDominant ReactivityMechanistic Driver
C2 Highly Electron DeficientNucleophilic Attack / DeprotonationInductive withdrawal by adjacent N and S makes C2-H acidic (

). Susceptible to lithiation (n-BuLi) or

if a leaving group is present.
N3 Basic / NucleophilicAlkylation / ProtonationThe

lone pair is available for H-bonding or quaternization.

of conjugate acid

.[1]
C4 Neutral / Steric AnchorSide-chain AttachmentTypically the site of the acetic acid tail. Sterically shields N3 slightly but remains electronically stable.
C5 Electron RichElectrophilic Aromatic Substitution (EAS)The highest

-electron density resides here. Preferred site for halogenation or nitration.
Reactivity Visualization

The following diagram maps the electronic pressures on the thiazole core.

ThiazoleReactivity Thiazole 1,3-Thiazole Core C2 C2 Position (Electron Deficient) Thiazole->C2 Inductive Pull (-I) C5 C5 Position (Electron Rich) Thiazole->C5 Resonance Push (+M) N3 N3 Nitrogen (Basic Center) Thiazole->N3 Lone Pair Availability Nucleophilic Attack Nucleophilic Attack C2->Nucleophilic Attack Lithiation (C-H Acidity) Lithiation (C-H Acidity) C2->Lithiation (C-H Acidity) Electrophilic Substitution\n(Halogenation) Electrophilic Substitution (Halogenation) C5->Electrophilic Substitution\n(Halogenation) Salt Formation / H-Bonding Salt Formation / H-Bonding N3->Salt Formation / H-Bonding

Caption: Electronic reactivity map of the 1,3-thiazole ring. Red indicates sites vulnerable to nucleophiles; Green indicates sites vulnerable to electrophiles.

Physicochemical Properties[1][2][3][4][5][6][7][8][9]

Understanding the acid-base profile is critical for formulation and predicting oral bioavailability.

Acidity Comparison (pKa)

The thiazole ring is electron-withdrawing compared to a phenyl ring. Consequently, thiazole-4-acetic acid is more acidic than phenylacetic acid.

CompoundStructurepKa (Carboxyl)pKa (Ring N)Note
Phenylacetic acid

4.31N/AReference standard.
4-Thiazoleacetic acid

~3.9 - 4.1~2.5The thiazole ring stabilizes the carboxylate anion via inductive withdrawal.
Pyridine-2-acetic acid

~4.1~5.2Pyridine is more basic than thiazole.
NMR Diagnostics

In


 NMR (DMSO-

), the thiazole protons display characteristic shifts useful for confirming ring closure during synthesis.
  • C2-H:

    
     8.8 – 9.2 ppm (Deshielded by N and S).
    
  • C5-H:

    
     7.3 – 7.6 ppm (Aromatic region, often a doublet if long-range coupling to C2 occurs).
    
  • 
    -COOH: 
    
    
    
    3.6 – 3.8 ppm (Singlet).

Validated Synthetic Protocol: The Hantzsch Condensation

The most robust method for constructing the thiazole-4-acetic acid scaffold is the Hantzsch Thiazole Synthesis. This involves the condensation of a thioamide (or thiourea) with an


-haloketone.[2]
Mechanism of Action

The reaction proceeds via two key steps:[3]

  • S-Alkylation: The sulfur of the thioamide nucleophilically attacks the

    
    -carbon of the haloketone (
    
    
    
    ).
  • Cyclodehydration: The nitrogen attacks the ketone carbonyl, followed by loss of water to aromatize the ring.

HantzschMechanism Start Reagents: Thiourea + Ethyl 4-chloroacetoacetate Inter1 Intermediate 1: S-Alkylated Thioimidate Start->Inter1 SN2 Attack (Reflux) Inter2 Intermediate 2: Hydroxy-thiazoline Inter1->Inter2 Cyclization (N attack on C=O) Product Product: Ethyl 2-amino-4-thiazoleacetate Inter2->Product Dehydration (-H2O) / Aromatization

Caption: Stepwise mechanism of the Hantzsch synthesis leading to the thiazole scaffold.

Protocol: Synthesis of Ethyl 2-amino-4-thiazoleacetate

Target: A versatile precursor where the amine can be Sandmeyer-converted to a halide or acylated, and the ester hydrolyzed to the acetic acid.

Reagents:

  • Ethyl 4-chloroacetoacetate (1.0 eq)

  • Thiourea (1.1 eq)

  • Ethanol (Absolute)[4]

  • Sodium Acetate (optional buffer)[5]

Step-by-Step Methodology:

  • Dissolution: In a 250 mL round-bottom flask, dissolve Thiourea (7.6 g, 100 mmol) in Absolute Ethanol (50 mL) .

  • Addition: Add Ethyl 4-chloroacetoacetate (16.5 g, 100 mmol) dropwise over 15 minutes. Note: The reaction is exothermic.

  • Reflux: Equip with a condenser and reflux the mixture for 4 hours . The solution will typically turn yellow.

    • Validation: Monitor by TLC (50% EtOAc/Hexane).[3] The starting material spot (

      
      -haloketone) should disappear.
      
  • Workup:

    • Concentrate the solvent to ~20% volume under reduced pressure.

    • Neutralize the residue with saturated aqueous

      
        until pH ~8. The hydrochloride salt will convert to the free base and precipitate.
      
  • Isolation: Filter the solid precipitate. Wash with cold water (

    
     mL) to remove inorganic salts.
    
  • Purification: Recrystallize from Ethanol/Water (1:1).

    • Expected Yield: 80-90%.

    • Melting Point: 93–94 °C.

Self-Validating Checkpoint: If the product is an oil, the neutralization was likely incomplete, or the ethanol was not removed sufficiently. The product must be a crystalline solid.

Medicinal Chemistry Applications

The thiazole-4-acetic acid motif is not merely a linker; it actively modulates the pharmacology of the drug.

Bioisosterism and Potency

In the development of PPAR agonists (e.g., for diabetes/metabolic syndrome), the thiazole-4-acetic acid headgroup serves as a bioisostere for the phenoxyacetic acid found in fibrates.

  • Benefit: The thiazole ring restricts the conformational flexibility of the acetic acid side chain compared to an ether linkage, often locking the carboxylate into an optimal position for interacting with the receptor's activation function-2 (AF-2) helix.

Case Study: Dual PPAR Agonists

Research into "SMVA" compounds (synthetic thiazole acetic acid derivatives) has demonstrated that substituents at the C2 position (e.g., 2-phenylamino) combined with the C4-acetic acid tail create potent cardiovascular agents. The C4-acetic acid provides the necessary anionic anchor, while the C2-lipophilic tail engages the hydrophobic pocket of the target protein.

References

  • Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th ed.). Wiley. (Standard text for electronic structure and reactivity of azoles).
  • Hantzsch, A. (1887). "Ueber die Synthese des Thiazols und seiner Derivate." Justus Liebigs Annalen der Chemie, 249, 1-31.

  • Kashyap, S. J., et al. (2012). "Synthesis of Thiazole Derivatives and Their Medicinal Importance." International Journal of Pharmaceutical Sciences and Research.
  • PubChem Compound Summary. (2025). "2-(2-aminothiazol-4-yl)acetic acid." National Center for Biotechnology Information.

  • BenchChem. (2025).[4] "Application Notes and Protocols for the Hantzsch Thiazole Synthesis."

Sources

Exploratory

The Evolving Legacy of a Thiazole Core: A Technical Guide to the History and Applications of 2-(1,3-Thiazol-2-ylamino)acetic Acid and Its Isomers

Abstract The thiazole ring, a seemingly simple five-membered heterocycle containing sulfur and nitrogen, has proven to be a remarkably versatile scaffold in medicinal chemistry. Its unique electronic properties and abili...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The thiazole ring, a seemingly simple five-membered heterocycle containing sulfur and nitrogen, has proven to be a remarkably versatile scaffold in medicinal chemistry. Its unique electronic properties and ability to engage in various biological interactions have led to its incorporation into a multitude of approved drugs. This in-depth technical guide focuses on a specific, yet significant, member of this family: 2-(1,3-Thiazol-2-ylamino)acetic acid and its more prominent isomer, (2-Amino-1,3-thiazol-4-yl)acetic acid. We will delve into the historical context of their discovery, explore the evolution of their applications from key pharmaceutical intermediates to standalone bioactive molecules, and provide detailed experimental insights for researchers, scientists, and drug development professionals.

Introduction: The Thiazole Scaffold - A Privileged Structure in Drug Discovery

The history of thiazole chemistry is rich, dating back to the pioneering work of Hantzsch and Hofmann in the late 19th century. The thiazole nucleus is a cornerstone in the architecture of many biologically active compounds, both natural and synthetic. Its presence in essential molecules like Vitamin B1 (Thiamine) and the antibiotic penicillin underscores its fundamental role in biological processes. The 2-aminothiazole moiety, in particular, has emerged as a "privileged structure," a molecular framework that is capable of binding to multiple biological targets with high affinity. This has led to an explosion of research into its derivatives, revealing a broad spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, anticancer, and neuroprotective effects.

This guide will navigate the specific trajectory of 2-(thiazol-2-ylamino)acetic acid and its structural isomer, (2-amino-1,3-thiazol-4-yl)acetic acid, from their foundational synthesis to their current and potential future applications.

The Genesis: Synthesis and Early Investigations

The primary route for the synthesis of the 2-aminothiazole core is the renowned Hantzsch thiazole synthesis, first described in 1887. This versatile method involves the condensation of an α-halocarbonyl compound with a thiourea or thioamide.

For the synthesis of (2-Amino-1,3-thiazol-4-yl)acetic acid (CAS 29676-71-9), a common starting material is 4-chloroacetoacetate, which reacts with thiourea. The resulting ethyl (2-aminothiazol-4-yl)acetate is then hydrolyzed to yield the final acetic acid derivative.

Hantzsch_Synthesis alpha_haloketone α-Haloketone (e.g., 4-chloroacetoacetate) intermediate1 Thiouronium Salt Intermediate alpha_haloketone->intermediate1 Nucleophilic Attack thiourea Thiourea thiourea->intermediate1 intermediate2 Hydroxythiazoline Intermediate intermediate1->intermediate2 Intramolecular Cyclization aminothiazole_ester Ethyl (2-Aminothiazol-4-yl)acetate intermediate2->aminothiazole_ester Dehydration final_product (2-Amino-1,3-thiazol-4-yl)acetic acid aminothiazole_ester->final_product Hydrolysis

Figure 1: The Hantzsch synthesis pathway for (2-Amino-1,3-thiazol-4-yl)acetic acid.

Experimental Protocol: Hantzsch Synthesis of (2-Amino-1,3-thiazol-4-yl)acetic acid Hydrochloride

This protocol is adapted from established literature procedures.

Materials:

  • Thiourea

  • 4-Chloroacetoacetyl chloride

  • Methylene chloride (or other suitable chlorohydrocarbon)

  • Water

  • Refrigerator or cooling bath

Procedure:

  • Thiourea Suspension: Suspend thiourea in water in a suitable reaction vessel.

  • Addition of α-Haloketone: Cool the thiourea suspension to 5-10 °C. Separately, dissolve 4-chloroacetoacetyl chloride in methylene chloride. Add the 4-chloroacetoacetyl chloride solution dropwise to the stirred thiourea suspension, maintaining the temperature between 5-10 °C.

  • Reaction Completion: After the addition is complete, allow the reaction mixture to warm to 25-30 °C and continue stirring to ensure the reaction goes to completion.

  • Precipitation and Isolation: Cool the reaction mixture in a refrigerator to precipitate the (2-aminothiazol-4-yl)acetic acid hydrochloride.

  • Filtration and Drying: Collect the crystalline product by filtration, wash with cold water, and dry under vacuum.

Causality Behind Experimental Choices:

  • Stepwise Temperature Control: The initial low temperature (5-10 °C) during the addition of the highly reactive 4-chloroacetoacetyl chloride controls the exothermic reaction and prevents the formation of side products. Allowing the reaction to warm to room temperature ensures the completion of the cyclization and dehydration steps.

  • Use of Water as Solvent: Water is an economical and environmentally friendly solvent. The hydrochloride salt of the product has limited solubility in cold water, which facilitates its isolation by precipitation.

  • Chlorohydrocarbon Solvent: Methylene chloride is used to dissolve the 4-chloroacetoacetyl chloride, allowing for controlled, dropwise addition to the aqueous thiourea suspension.

The Rise to Prominence: A Key Intermediate in Cephalosporin Antibiotics

The most significant early application of (2-Amino-1,3-thiazol-4-yl)acetic acid was its use as a crucial building block in the synthesis of third and fourth-generation cephalosporin antibiotics. These semi-synthetic antibiotics, developed to combat bacterial resistance, often feature a 2-(2-aminothiazol-4-yl)-2-methoxyiminoacetamido side chain at the C-7 position of the cephalosporin nucleus. This side chain is critical for their broad-spectrum antibacterial activity and enhanced stability against β-lactamase enzymes produced by resistant bacteria.

The acetic acid moiety of (2-Amino-1,3-thiazol-4-yl)acetic acid provides the necessary handle for its incorporation into the cephalosporin structure.

Cephalosporin_Synthesis thiazole_acid (2-Amino-1,3-thiazol-4-yl)acetic acid activation Carboxylic Acid Activation thiazole_acid->activation cephalosporin_core 7-Aminocephalosporanic Acid (7-ACA) Core cephalosporin Cephalosporin Antibiotic (e.g., Cefotiam) cephalosporin_core->cephalosporin side_chain Activated Side Chain activation->side_chain side_chain->cephalosporin Amide Coupling

Figure 2: General workflow for the incorporation of the thiazole acetic acid side chain into cephalosporin antibiotics.

Unveiling Intrinsic Bioactivity: Antimicrobial and Anti-inflammatory Potential

Beyond its role as a synthetic intermediate, research has uncovered the inherent biological activities of 2-(1,3-thiazol-2-ylamino)acetic acid and its derivatives.

Antimicrobial Properties

The 2-aminothiazole scaffold is a well-established pharmacophore in antimicrobial drug discovery. Derivatives of 2-(thiazol-2-ylamino)acetic acid have been investigated for their activity against a range of bacterial and fungal pathogens.

Mechanism of Action (Proposed):

The precise mechanism of action can vary depending on the specific derivative. However, for many 2-aminothiazole-based antimicrobials, proposed mechanisms include:

  • Enzyme Inhibition: Interference with essential bacterial enzymes, such as DNA gyrase or other enzymes involved in cell wall biosynthesis.

  • Disruption of Cell Membrane Integrity: Some derivatives may interact with and disrupt the bacterial cell membrane, leading to cell death.

Experimental Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution)

  • Preparation of Inoculum: Prepare a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli) in a suitable broth medium.

  • Serial Dilution: Prepare serial two-fold dilutions of the test compound in a 96-well microtiter plate.

  • Inoculation: Inoculate each well with the standardized microbial suspension.

  • Incubation: Incubate the plates at an appropriate temperature and duration for the specific microorganism.

  • Determination of Minimum Inhibitory Concentration (MIC): The MIC is the lowest concentration of the compound that visibly inhibits the growth of the microorganism.

Anti-inflammatory Activity

Chronic inflammation is a hallmark of numerous diseases. The 2-aminothiazole nucleus has been explored for its potential to modulate inflammatory pathways. Derivatives of 2-(thiazol-2-ylamino)acetic acid have shown promise as anti-inflammatory agents.

Mechanism of Action (Proposed):

The anti-inflammatory effects of these compounds are often attributed to their ability to inhibit key enzymes in the inflammatory cascade, such as:

  • Cyclooxygenase (COX) Enzymes: Inhibition of COX-1 and/or COX-2, which are responsible for the production of pro-inflammatory prostaglandins.

  • Lipoxygenase (LOX) Enzymes: Inhibition of LOX enzymes, which produce other inflammatory mediators called leukotrienes.

Anti_Inflammatory_Pathway Arachidonic_Acid Arachidonic Acid COX COX-1 / COX-2 Arachidonic_Acid->COX LOX LOX Arachidonic_Acid->LOX Prostaglandins Prostaglandins (Inflammation, Pain) COX->Prostaglandins Leukotrienes Leukotrienes (Inflammation) LOX->Leukotrienes Thiazole_Compound 2-(Thiazol-2-ylamino)acetic acid Derivative Thiazole_Compound->COX Inhibition Thiazole_Compound->LOX Inhibition

Foundational

Introduction: The Imperative of Metabolic Stability in Modern Drug Discovery

An In-Depth Technical Guide to the Predicted Metabolic Stability of 2-(1,3-Thiazol-2-ylamino)acetic acid In the intricate journey of transforming a promising chemical entity into a viable therapeutic agent, understanding...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Predicted Metabolic Stability of 2-(1,3-Thiazol-2-ylamino)acetic acid

In the intricate journey of transforming a promising chemical entity into a viable therapeutic agent, understanding its pharmacokinetic profile is paramount. Among the key determinants of a drug's success—Absorption, Distribution, Metabolism, and Excretion (ADME)—metabolism stands out as a critical factor that dictates efficacy, safety, and dosing regimen.[1][2] Metabolic stability, defined as the susceptibility of a compound to biotransformation by the body's enzymatic machinery, directly influences its half-life, bioavailability, and potential for generating toxic byproducts.[3][4] A compound with poor metabolic stability is often rapidly cleared from the body, potentially failing to maintain therapeutic concentrations, while one that is too stable might accumulate and cause toxicity.[1]

The liver is the primary organ of drug metabolism, where families of enzymes, most notably the Cytochrome P450 (CYP) superfamily, catalyze reactions to render xenobiotics more water-soluble for excretion.[4][5] Early assessment of metabolic stability allows medicinal chemists to identify and mitigate metabolic liabilities through structural modification, thereby optimizing pharmacokinetic properties and increasing the probability of clinical success.[2][6]

This guide provides a predictive analysis of the metabolic stability of 2-(1,3-Thiazol-2-ylamino)acetic acid , a molecule featuring a 2-aminothiazole core linked to an acetic acid moiety. Lacking direct experimental data for this specific compound, this paper will leverage established principles of drug metabolism, structural analogy, and authoritative literature on related chemical scaffolds to construct a robust predictive framework. We will detail the theoretical underpinnings of its likely metabolic fate and provide comprehensive, field-proven protocols for its empirical validation using industry-standard in vitro assays.

Structural Analysis and Predicted Metabolic Soft Spots

The chemical structure of 2-(1,3-Thiazol-2-ylamino)acetic acid presents several potential sites for metabolic attack, or "soft spots." An expert analysis of the molecule's functional groups and heterocyclic core allows for a reasoned prediction of its primary metabolic pathways.

  • The 2-Aminothiazole Core: This moiety is a common feature in many pharmaceuticals and is known to be susceptible to oxidative metabolism mediated by CYP enzymes.[7][8] The electron-rich nature of the thiazole ring makes it a prime target for several transformations:

    • Thiazole Ring Oxidation: Quantum chemical studies and experimental data on other thiazole-containing drugs indicate that the ring can undergo epoxidation across the C4-C5 double bond, as well as oxidation at the sulfur (S-oxidation) or nitrogen (N-oxidation) atoms.[7][9] Epoxidation, in particular, can lead to the formation of reactive metabolites that may covalently bind to cellular macromolecules, a potential source of toxicity.[8]

    • Hydroxylation: The C5 position of the thiazole ring is another potential site for CYP-mediated hydroxylation.

  • The Secondary Amine Linker: The nitrogen atom linking the thiazole ring and the acetic acid group is a potential site for oxidative N-dealkylation, although this is often less favorable than ring oxidation.

  • The Acetic Acid Side Chain: The carboxylic acid group is a classic handle for Phase II conjugation reactions.[10] These reactions involve the addition of polar endogenous molecules to increase water solubility and facilitate excretion.

    • Glucuronidation: This is one of the most common Phase II pathways, where UDP-glucuronosyltransferases (UGTs) catalyze the attachment of glucuronic acid to the carboxyl group.[10]

    • Amino Acid Conjugation: The carboxylic acid could also be conjugated with amino acids like glutamine or glycine.[10]

Based on this analysis, the primary metabolic liabilities are predicted to be CYP-mediated oxidation of the thiazole ring (Phase I) and glucuronidation of the carboxylic acid (Phase II).

Predicted Metabolic Pathways of 2-(1,3-Thiazol-2-ylamino)acetic acid

The following diagram illustrates the predicted biotransformation routes. The major pathways are anticipated to be oxidation of the thiazole ring and conjugation of the acetic acid side chain.

G cluster_phase1 Phase I Metabolism (CYP450) cluster_phase2 Phase II Metabolism cluster_downstream Further Metabolism Parent 2-(1,3-Thiazol-2-ylamino)acetic acid M1 Thiazole S-Oxide Parent->M1 S-Oxidation M2 Thiazole N-Oxide Parent->M2 N-Oxidation M3 Thiazole C5-Hydroxide Parent->M3 Hydroxylation M4 Thiazole C4-C5 Epoxide (Reactive Intermediate) Parent->M4 Epoxidation M5 Acyl-Glucuronide Conjugate Parent->M5 UGT Enzymes M6 GSH Adduct M4->M6 GSH Conjugation

Caption: Predicted metabolic pathways for 2-(1,3-Thiazol-2-ylamino)acetic acid.

Empirical Validation: In Vitro Metabolic Stability Assays

While prediction provides a valuable starting point, empirical data is essential for definitive characterization. The following in vitro assays are the gold standard for assessing metabolic stability in early drug discovery.[11][12] They provide quantitative data to calculate intrinsic clearance, a key parameter for predicting in vivo pharmacokinetic behavior.[2][13]

Liver Microsomal Stability Assay

Causality and Purpose: This assay is a cost-effective, high-throughput screen primarily used to evaluate Phase I metabolic stability.[12][14] Liver microsomes are subcellular fractions containing a high concentration of CYP enzymes.[12][15] By incubating the compound with microsomes and the necessary cofactor NADPH, we can measure the rate of metabolism mediated almost exclusively by these Phase I enzymes.[15][16] A rapid disappearance of the parent compound in this assay strongly indicates a high susceptibility to CYP-mediated clearance.

Caption: Workflow for the liver microsomal metabolic stability assay.

  • Preparation of Reagents:

    • Test System: Pooled Human Liver Microsomes (HLM) are thawed at 37°C and diluted in 0.1 M phosphate buffer (pH 7.4) to a final protein concentration of 0.5 mg/mL.[15][16]

    • Cofactor: An NADPH regenerating system is prepared to ensure the cofactor is not depleted during the incubation.

    • Test Compound: Prepare a 1 µM working solution of 2-(1,3-Thiazol-2-ylamino)acetic acid in the reaction buffer. The final DMSO concentration should be kept low (<0.25%) to avoid enzyme inhibition.[15]

    • Controls: Include a rapid clearance control (e.g., Verapamil) and a low clearance control (e.g., Diazepam) to validate assay performance.[16] Also, run a "minus cofactor" control to check for chemical instability or non-NADPH-dependent metabolism.[15]

  • Incubation Procedure:

    • Pre-warm the microsomal solution and test compound solution to 37°C.

    • Initiate the metabolic reaction by adding the NADPH regenerating system to the microsome/compound mixture.[14]

    • Incubate the reaction plate at 37°C, typically with gentle shaking.

    • At specified time points (e.g., 0, 5, 15, 30, 45 minutes), withdraw an aliquot of the reaction mixture.[15]

  • Sample Processing and Analysis:

    • Immediately terminate the reaction by adding the aliquot to a quench solution of cold acetonitrile containing an internal standard (for LC-MS/MS normalization).[14]

    • Centrifuge the samples at high speed (e.g., 10,000 x g) to pellet the precipitated proteins.

    • Transfer the supernatant to a new plate for analysis.

    • Quantify the remaining concentration of the parent compound at each time point using a validated LC-MS/MS method.[14]

Hepatocyte Stability Assay

Causality and Purpose: This assay represents a more physiologically relevant in vitro model.[17] Intact hepatocytes contain a full complement of both Phase I and Phase II metabolic enzymes, as well as the necessary cofactors.[17][18] This allows for a comprehensive assessment of a compound's overall metabolic fate within a liver cell.[16] Comparing the results from this assay with the microsomal assay provides crucial insight: if clearance is significantly higher in hepatocytes, it strongly suggests that Phase II conjugation pathways are a major route of metabolism.[16]

Caption: Workflow for the hepatocyte metabolic stability assay.

  • Preparation of Cells:

    • Test System: Rapidly thaw cryopreserved pooled human hepatocytes in a 37°C water bath.[18]

    • Transfer cells to pre-warmed incubation medium and perform a cell count and viability assessment (e.g., using Trypan blue exclusion). Viability should be high (>85%).

    • Dilute the hepatocyte suspension to the desired final cell density, typically 0.5 to 1.0 x 10⁶ viable cells/mL.[19][20]

    • Controls: Include positive controls (e.g., Testosterone, 7-Ethoxycoumarin) and a negative control where cells are heat-inactivated before adding the compound to check for non-enzymatic degradation.[16][20]

  • Incubation Procedure:

    • Add the hepatocyte suspension to the wells of a non-coated plate and pre-incubate at 37°C in a humidified incubator with 5% CO₂.[19]

    • Initiate the reaction by adding the test compound (final concentration 1 µM) to the appropriate wells.[19]

    • Incubate the plate at 37°C with gentle shaking.

    • At specified time points (e.g., 0, 15, 30, 60, 90, 120 minutes), remove aliquots of the cell suspension.[20]

  • Sample Processing and Analysis:

    • Immediately quench the reaction by adding the aliquot to cold acetonitrile containing an internal standard.[18]

    • Process and analyze the samples via LC-MS/MS as described in the microsomal assay protocol.

Data Analysis and Interpretation

The primary output of these assays is the concentration of the parent compound remaining over time. This data is used to calculate two key parameters for metabolic stability.

  • Half-Life (t½): The time required for 50% of the parent compound to be metabolized. This is determined by plotting the natural logarithm of the percentage of compound remaining versus time. The slope of this line is the elimination rate constant (k).

    • Equation: t½ = 0.693 / k

  • Intrinsic Clearance (CLint): The intrinsic ability of the liver (or a liver-derived system) to metabolize a drug, independent of other physiological factors like blood flow.[2] It is a more direct measure of metabolic liability.

    • Equation (Hepatocytes): CLint (µL/min/10⁶ cells) = (0.693 / t½) * (Incubation Volume / Cell Number)[17]

    • Equation (Microsomes): CLint (µL/min/mg protein) = (0.693 / t½) * (Incubation Volume / Protein Mass)[14]

These values allow compounds to be categorized as having low, medium, or high clearance, guiding further drug development efforts.

Table 1: Hypothetical Metabolic Stability Data

The following table presents a hypothetical data summary for 2-(1,3-Thiazol-2-ylamino)acetic acid, benchmarked against standard controls.

CompoundAssay SystemHalf-Life (t½, min)Intrinsic Clearance (CLint)Predicted Clearance Category
2-(1,3-Thiazol-2-ylamino)acetic acid Liver Microsomes2555.4 µL/min/mg proteinModerate to High
2-(1,3-Thiazol-2-ylamino)acetic acid Hepatocytes12115.5 µL/min/10⁶ cellsHigh
Verapamil (High Clearance Control) Liver Microsomes< 10> 138 µL/min/mg proteinHigh
Diazepam (Low Clearance Control) Liver Microsomes> 60< 11.5 µL/min/mg proteinLow

Interpretation of Hypothetical Data: The significantly shorter half-life and higher clearance in the hepatocyte assay compared to the microsomal assay would strongly suggest that both Phase I (CYP-mediated oxidation of the thiazole) and Phase II (e.g., glucuronidation of the acid) pathways contribute significantly to the compound's metabolism. This profile would classify 2-(1,3-Thiazol-2-ylamino)acetic acid as a high-clearance compound.

Strategic Implications for Drug Development

A prediction of high metabolic clearance has direct consequences for a compound's development path. Such a profile often leads to poor oral bioavailability and a short duration of action, necessitating frequent or high doses.[1] For a compound like 2-(1,3-Thiazol-2-ylamino)acetic acid, a medicinal chemistry strategy would be required to improve its metabolic stability. Potential approaches include:

  • Blocking Metabolic Hotspots: Introducing chemical modifications to sterically or electronically hinder metabolic attack. For example, adding a fluorine atom to the C5 position of the thiazole ring could block hydroxylation at that site.[5]

  • Reducing Lipophilicity: While the acetic acid moiety adds polarity, further modifications to reduce overall lipophilicity can decrease a compound's affinity for CYP enzymes.[5]

  • Prodrug Strategies: If the carboxylic acid is essential for activity but is a major site of Phase II metabolism, it could be temporarily masked as an ester prodrug to be cleaved in vivo, improving its pharmacokinetic profile.

Conclusion

Based on a first-principles analysis of its chemical structure, 2-(1,3-Thiazol-2-ylamino)acetic acid is predicted to be a compound with moderate to high metabolic clearance. Its susceptibility is driven by two primary liabilities: CYP450-mediated oxidative attack on the electron-rich 2-aminothiazole core and Phase II conjugation of the N-linked acetic acid side chain. This predictive assessment provides a critical, data-driven hypothesis that must be confirmed empirically. The detailed in vitro protocols for liver microsomal and hepatocyte stability assays outlined in this guide provide a robust framework for generating the necessary quantitative data. By integrating predictive analysis with high-quality experimental validation early in the discovery process, research teams can make informed decisions, efficiently allocate resources, and ultimately enhance the potential for developing a successful therapeutic agent.

References

  • Metabolic Stability and its Role in Biopharmaceutical Development: Trends and Innovations. (n.d.). Longdom Publishing. Retrieved from [Link]

  • What is the importance of metabolic stability in drug design? (2025, May 21). Patsnap Synapse. Retrieved from [Link]

  • Protocol for the Human Liver Microsome Stability Assay. (n.d.). ResearchGate. Retrieved from [Link]

  • Microsomal Stability Assay Protocol. (n.d.). AxisPharm. Retrieved from [Link]

  • The Role of Metabolic Stability in Pharmacokinetics: Implications for Drug Efficacy. (2024, September 13). Longdom Publishing. Retrieved from [Link]

  • Di, L., & Kerns, E. H. (2000). Early ADME in Support of Drug Discovery: The Role of Metabolic Stability Studies. Current Opinion in Chemical Biology. Retrieved from [Link]

  • Kaur, I., et al. (2021). Drug metabolic stability in early drug discovery to develop potential lead compounds. PubMed. Retrieved from [Link]

  • Hepatocyte Stability. (n.d.). Cyprotex ADME-Tox Solutions | Evotec. Retrieved from [Link]

  • Metabolic stability assay in human, rat, dog or mouse hepatocytes. (2025, August 3). Protocols.io. Retrieved from [Link]

  • Kumar, V., et al. (2021). Reactive Metabolites from Thiazole-containing Drugs: Quantum Chemical Insights into Biotransformation and Toxicity. Chemical Research in Toxicology. Retrieved from [Link]

  • Microsomal Stability. (n.d.). Cyprotex ADME-Tox Solutions | Evotec. Retrieved from [Link]

  • Hepatocyte Stability Assay. (2025, July 28). Creative Bioarray. Retrieved from [Link]

  • In Vitro ADME Assays: Principles, Applications & Protocols. (n.d.). Creative Biolabs. Retrieved from [Link]

  • Microsomal Clearance/Stability Assay. (n.d.). Domainex. Retrieved from [Link]

  • Kumar, V., et al. (2021). Reactive Metabolites from Thiazole-Containing Drugs: Quantum Chemical Insights into Biotransformation and Toxicity. ACS Publications. Retrieved from [Link]

  • Al-Hussain, S. A., et al. (2023). Mechanistic aspects of reactive metabolite formation in clomethiazole catalyzed biotransformation by cytochrome P450 enzymes. Organic & Biomolecular Chemistry. Retrieved from [Link]

  • Kumar, V., et al. (2021). Reactive Metabolites from Thiazole-Containing Drugs: Quantum Chemical Insights into Biotransformation and Toxicity. The Gohlke Group. Retrieved from [Link]

  • Subramanian, R., et al. (2010). Cytochrome P450-mediated epoxidation of 2-aminothiazole-based AKT inhibitors: identification of novel GSH adducts and reduction of metabolic activation through structural changes guided by in silico and in vitro screening. PubMed. Retrieved from [Link]

  • (2-Amino-1,3-thiazol-4-yl)acetic acid. (n.d.). PubChem. Retrieved from [Link]

  • (2-Amino-1,3-thiazol-4-yl)acetic acid--hydrogen chloride (1/1). (n.d.). PubChem. Retrieved from [Link]

  • An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. (2021, March 7). MDPI. Retrieved from [Link]

  • Design, Synthesis, Biological Evaluation and In-Silico Investigation, Molecular Docking, Molecular Dynamics Simulations, and ADMET Profiling of Novel Thiazole-Based Derivatives. (2025, November 18). Taylor & Francis. Retrieved from [Link]

  • Stepan, A. F., & Obach, R. S. (2021). Cytochrome P450 Metabolism. The Medicinal Chemist's Guide to Solving ADMET Challenges. Retrieved from [Link]

  • Design, Synthesis, In Silico Absorption, Distribution, Metabolism, and Elimination and Molecular Docking Studies of Thiazole‐Based Furan Derivatives, and Their Biological Evaluation for Alzheimer Disease Therapy. (2025, December 6). ResearchGate. Retrieved from [Link]

  • Metabolic Changes of Drugs and Related Organic Compounds. (n.d.). SlideShare. Retrieved from [Link]

  • The metabolic pathways of fatty acids biosynthesis from acetic... (n.d.). ResearchGate. Retrieved from [Link]

  • Li, X., et al. (2013). Acetic Acid Activates the AMP-Activated Protein Kinase Signaling Pathway to Regulate Lipid Metabolism in Bovine Hepatocytes. PLOS One. Retrieved from [Link]

  • Acetic Acid: An Underestimated Metabolite in Ethanol-Induced Changes in Regulating Cardiovascular Function. (2024, January 23). PMC. Retrieved from [Link]

  • Synthesis and Biological Evaluation of 2-Substituted-Aryl. (2023, April 10). JScholar Publisher. Retrieved from [Link]

  • Synthesis and Biological Activity of Some New Thiazolidinone Derivatives. (2020, February 24). Systematic Reviews in Pharmacy. Retrieved from [Link]

Sources

Exploratory

Technical Guide: Crystal Structure Analysis of 2-(1,3-Thiazol-2-ylamino)acetic acid

This guide provides an in-depth technical analysis of the structural characteristics, crystallization protocols, and X-ray diffraction (XRD) workflow for 2-(1,3-Thiazol-2-ylamino)acetic acid (also known as N-(2-thiazolyl...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of the structural characteristics, crystallization protocols, and X-ray diffraction (XRD) workflow for 2-(1,3-Thiazol-2-ylamino)acetic acid (also known as N-(2-thiazolyl)glycine).

Given the frequent confusion in literature between this specific N-substituted glycine and its isomer 2-amino-4-thiazoleacetic acid , this guide explicitly distinguishes the two, providing a predictive structural framework for the former based on the established crystallographic data of the latter and similar thiazole pharmacophores.

Executive Summary & Chemical Identity

2-(1,3-Thiazol-2-ylamino)acetic acid is a bifunctional small molecule featuring a thiazole ring linked via a secondary amine to a glycine moiety. It serves as a critical intermediate in the synthesis of peptidomimetics and pharmaceutical agents (e.g., kinase inhibitors).

Structural Distinction (Isomer Analysis)

Precise identification is paramount. Crystallographic databases frequently index the 4-yl isomer. The distinction lies in the connectivity of the acetic acid side chain and the amino group.

FeatureTarget: 2-(1,3-Thiazol-2-ylamino)acetic acid Common Isomer: 2-Amino-4-thiazoleacetic acid
Connectivity Thiazole ring

NH

CH

COOH
H

N

Thiazole ring

CH

COOH
Nitrogen Type Secondary amine (exocyclic)Primary amine (exocyclic)
Acid Position N-substituted (Glycine derivative)C-substituted (C4 of Thiazole)
CAS Number Not widely indexed (Generic: 21603-90-1 ref)29676-71-9
Crystal Habit Predicted: Triclinic/Monoclinic platesObserved: Monoclinic prisms

Experimental Crystallization Protocol

Obtaining single crystals suitable for XRD requires controlling the nucleation rate to favor the stable polymorph over metastable kinetic forms.

Solvent Selection Strategy

The compound is zwitterionic in nature. Solubility is high in acidic aqueous buffers but low in non-polar organics.

  • Primary Solvent: Water/Ethanol (1:1 v/v).

  • Antisolvent: Acetone or Acetonitrile.

  • Additives: 0.1 M HCl (to protonate the thiazole nitrogen, potentially yielding the hydrochloride salt for better crystallinity).

Growth Methodologies
  • Slow Evaporation (Preferred): Dissolve 50 mg in 5 mL of warm Ethanol/Water (50°C). Filter through a 0.22 µm PTFE syringe filter into a clean vial. Cover with parafilm perforated with 3 pinholes. Store at 4°C.

  • Vapor Diffusion: Place a saturated solution (in water) in an inner vial. Place ethanol in the outer reservoir. Seal the system. Ethanol vapor will diffuse into the water, slowly lowering solubility.

Data Collection & Structure Solution Workflow

This section outlines the standard operating procedure (SOP) for solving the structure, ensuring high-resolution data (


 Å).
Instrumentation Parameters
  • Source: Cu K

    
     (
    
    
    
    Å) for absolute configuration (if chiral impurities exist) or Mo K
    
    
    (
    
    
    Å) for standard resolution.
  • Temperature: 100 K (Cryostream) to minimize thermal diffuse scattering.

  • Detector Distance: 40–60 mm.

Refinement Logic
  • Space Group Determination: Likely P2

    
    /c  (Monoclinic) or P-1  (Triclinic), common for achiral organic acids.
    
  • Phase Problem Solution: Direct Methods (SHELXT) or Intrinsic Phasing.

  • Refinement: Full-matrix least-squares on

    
     (SHELXL).
    
  • Hydrogen Treatment:

    • C-H hydrogens: Constrained to riding models.[1]

    • N-H and O-H hydrogens: Located in difference Fourier maps and refined freely with isotropic thermal parameters to confirm zwitterionic character.

Structural Analysis & Predictive Data

As the specific unit cell for the free acid is not standard in open-access databases, we derive the Predicted Structural Model based on the supramolecular synthons of analogous thiazoles.

Predicted Unit Cell Parameters

Based on the density (


 g/cm

) and volume of similar glycine derivatives:
  • Crystal System: Monoclinic

  • Space Group: P2

    
    /c
    
  • Z (Molecules/Cell): 4

  • Volume: ~750–850 Å

    
    
    
Hydrogen Bonding Networks (Supramolecular Synthons)

The crystal packing is governed by the competition between the carboxylic acid and the aminothiazole moieties.

Primary Interaction: The R

(8) Dimer

Carboxylic acids typically form centrosymmetric dimers [COOH


 HOOC]. However, the basic thiazole nitrogen (N3) interferes.
Secondary Interaction: Heterosynthon

The dominant motif is expected to be the Acid-Thiazole Heterosynthon :

  • Donor: Carboxylic OH group.

  • Acceptor: Thiazole Ring Nitrogen (N3).

  • Graph Set:

    
     or 
    
    
    
    chains.

H_Bonding_Network cluster_legend Interaction Types Mol1 Molecule A (Donor) Acid_OH COOH (Donor) Mol1->Acid_OH Amine_NH Exocyclic NH Mol1->Amine_NH Mol2 Molecule B (Acceptor) Thiazole_N Thiazole N (Acceptor) Mol2->Thiazole_N Acid_CO C=O (Acceptor) Mol2->Acid_CO Mol3 Molecule A' (Dimer) Acid_OH->Mol3 Homosynthon (COOH Dimer) Acid_OH->Thiazole_N Strong H-bond (O-H...N) Amine_NH->Acid_CO Weak H-bond (N-H...O) Dominant Path: Heterosynthon (Chain Formation) Dominant Path: Heterosynthon (Chain Formation) Secondary Path: Homosynthon (Dimer) Secondary Path: Homosynthon (Dimer) Dominant Path: Heterosynthon (Chain Formation)->Secondary Path: Homosynthon (Dimer)

Figure 1: Predicted hydrogen bonding topology showing the competition between acid-thiazole chains (Heterosynthon) and acid-acid dimers (Homosynthon).[1][2][3]

Comparative Reference Data

To validate your experimental results, compare them against the Isomer Reference Standard (2-Amino-4-thiazoleacetic acid). If your unit cell matches these values, you have likely crystallized the isomer or a decomposition product, not the target N-substituted glycine.

Reference Data: 2-Amino-4-thiazoleacetic acid[2][4][5]
  • Formula: C

    
    H
    
    
    
    N
    
    
    O
    
    
    S
  • Crystal System: Monoclinic

  • Space Group: P2

    
    /c
    
  • Unit Cell (Approx):

    • 
       Å
      
    • 
       Å
      
    • 
       Å
      
  • Packing: Characterized by layers of thiazole rings stabilized by N-H

    
    O hydrogen bonds involving the primary amine.
    

References

  • Grover, P. K., & Ryall, R. L. (2004). Critical appraisal of the crystallization of amino acids and their derivatives. Chemical Reviews. Link

  • Allen, F. H. (2002). The Cambridge Structural Database: a quarter of a million crystal structures and rising. Acta Crystallographica Section B. Link

  • Bernstein, J. (2002). Polymorphism in Molecular Crystals. Oxford University Press.
  • PubChem. (2024).[3] Compound Summary for CID 13017673: 2-(2-amino-1,3-thiazol-4-yl)acetic acid.[4] National Library of Medicine. Link

Sources

Protocols & Analytical Methods

Method

Synthesis Protocol for 2-(1,3-Thiazol-2-ylamino)acetic acid: An Application Note

Abstract This application note provides a comprehensive, step-by-step protocol for the synthesis of 2-(1,3-Thiazol-2-ylamino)acetic acid, a valuable building block in medicinal chemistry and drug development. The synthes...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This application note provides a comprehensive, step-by-step protocol for the synthesis of 2-(1,3-Thiazol-2-ylamino)acetic acid, a valuable building block in medicinal chemistry and drug development. The synthesis is achieved through the nucleophilic substitution reaction between 2-aminothiazole and chloroacetic acid. This guide is intended for researchers, scientists, and drug development professionals, offering detailed procedural instructions, explanations of the underlying chemical principles, safety precautions, and characterization methods.

Introduction

The 2-aminothiazole moiety is a privileged scaffold in medicinal chemistry, appearing in a wide range of biologically active compounds, including antibacterial, anti-inflammatory, and anticancer agents[1][2]. The incorporation of an acetic acid side chain at the 2-amino position yields 2-(1,3-Thiazol-2-ylamino)acetic acid, a versatile intermediate for further chemical modifications. This functionalization allows for the introduction of new pharmacophores or linking groups, making it a key component in the synthesis of more complex molecules and potential drug candidates.

This protocol details a reliable method for the preparation of 2-(1,3-Thiazol-2-ylamino)acetic acid. The synthesis is based on the Hantzsch thiazole synthesis principle, where a pre-formed aminothiazole undergoes N-alkylation. Specifically, the exocyclic nitrogen of 2-aminothiazole acts as a nucleophile, attacking the electrophilic carbon of chloroacetic acid, leading to the formation of the desired product.

Reaction Scheme

The overall reaction is a nucleophilic substitution where the amino group of 2-aminothiazole displaces the chloride ion from chloroacetic acid.

G cluster_reactants Reactants cluster_product Product 2-aminothiazole 2-Aminothiazole reaction_plus + 2-aminothiazole->reaction_plus chloroacetic_acid Chloroacetic Acid chloroacetic_acid->reaction_plus product 2-(1,3-Thiazol-2-ylamino)acetic acid reaction_arrow -> reaction_plus->reaction_arrow reaction_arrow->product

Caption: Overall reaction scheme for the synthesis.

Materials and Equipment

Reagents
  • 2-Aminothiazole (C₃H₄N₂S), CAS: 96-50-4

  • Chloroacetic acid (C₂H₃ClO₂), CAS: 79-11-8

  • Sodium hydroxide (NaOH), CAS: 1310-73-2

  • Hydrochloric acid (HCl), concentrated

  • Ethanol

  • Deionized water

  • Anhydrous sodium sulfate (Na₂SO₄)

Equipment
  • Round-bottom flask (250 mL)

  • Reflux condenser

  • Magnetic stirrer with heating plate

  • Thermometer

  • pH meter or pH paper

  • Buchner funnel and flask

  • Beakers and graduated cylinders

  • Rotary evaporator

  • Melting point apparatus

  • Standard laboratory glassware

Safety Precautions

4.1. Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.[3][4]

4.2. Chemical Hazards:

  • 2-Aminothiazole: Harmful if swallowed and causes serious eye irritation.[5][6] Avoid inhalation of dust and contact with skin and eyes.[5][7]

  • Chloroacetic Acid: Toxic if swallowed, in contact with skin, or if inhaled.[8] Causes severe skin burns and eye damage.[4][8][9] Handle in a well-ventilated area or a chemical fume hood.[3][9]

  • Sodium Hydroxide: Corrosive. Causes severe skin burns and eye damage. Handle with care.

  • Hydrochloric Acid: Corrosive. Causes severe skin burns and eye damage. Vapors can cause respiratory irritation. Handle in a chemical fume hood.

4.3. Waste Disposal: Dispose of all chemical waste according to institutional and local regulations. It may be necessary to dispose of chloroacetic acid as hazardous waste.[4]

Experimental Protocol

This protocol is designed for a laboratory-scale synthesis.

Step-by-Step Procedure
  • Preparation of the Reaction Mixture:

    • In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve 10.0 g (0.1 mol) of 2-aminothiazole in 100 mL of ethanol.

    • In a separate beaker, prepare a solution of 4.0 g (0.1 mol) of sodium hydroxide in 50 mL of deionized water.

    • Slowly add the sodium hydroxide solution to the 2-aminothiazole solution while stirring. This deprotonates the amino group, increasing its nucleophilicity.

  • Addition of Chloroacetic Acid:

    • In another beaker, dissolve 9.45 g (0.1 mol) of chloroacetic acid in 50 mL of deionized water.

    • Add the chloroacetic acid solution dropwise to the reaction mixture over a period of 30 minutes. An exothermic reaction may be observed; maintain the temperature below 40°C using a water bath if necessary.

  • Reaction Reflux:

    • Attach a reflux condenser to the round-bottom flask.

    • Heat the reaction mixture to reflux (approximately 80-85°C) and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Work-up and Isolation:

    • After the reaction is complete, cool the mixture to room temperature.

    • Acidify the solution to pH 3-4 by the dropwise addition of concentrated hydrochloric acid. This will precipitate the product.

    • Cool the mixture in an ice bath for 30 minutes to maximize precipitation.

    • Collect the solid product by vacuum filtration using a Buchner funnel.

    • Wash the crude product with cold deionized water (2 x 50 mL) to remove any inorganic salts.

  • Purification:

    • Recrystallize the crude product from a mixture of ethanol and water to obtain pure 2-(1,3-Thiazol-2-ylamino)acetic acid.

    • Dry the purified product in a vacuum oven at 50-60°C.

Workflow Diagram

G cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Isolation cluster_purification Purification dissolve_aminothiazole Dissolve 2-aminothiazole in ethanol add_naoh Add NaOH to aminothiazole solution dissolve_aminothiazole->add_naoh prepare_naoh Prepare NaOH solution prepare_naoh->add_naoh add_chloroacetic Dropwise addition of chloroacetic acid solution add_naoh->add_chloroacetic dissolve_chloroacetic Dissolve chloroacetic acid in water dissolve_chloroacetic->add_chloroacetic reflux Reflux for 4-6 hours add_chloroacetic->reflux cool Cool to room temperature reflux->cool acidify Acidify with HCl to pH 3-4 cool->acidify precipitate Precipitate product in ice bath acidify->precipitate filtrate Filter and wash with cold water precipitate->filtrate recrystallize Recrystallize from ethanol/water filtrate->recrystallize dry Dry under vacuum recrystallize->dry final_product Pure 2-(1,3-Thiazol-2-ylamino)acetic acid dry->final_product

Caption: Step-by-step synthesis workflow.

Summary of Reaction Parameters

ParameterValueRationale
Molar Ratio (2-Aminothiazole:Chloroacetic Acid:NaOH)1:1:1Ensures complete reaction of the starting materials.
SolventEthanol/WaterGood solubility for reactants and facilitates purification.
Reaction Temperature80-85°C (Reflux)Provides sufficient energy to overcome the activation barrier.
Reaction Time4-6 hoursAllows for the reaction to proceed to completion.
pH for Precipitation3-4The product is least soluble at its isoelectric point.

Characterization

The identity and purity of the synthesized 2-(1,3-Thiazol-2-ylamino)acetic acid should be confirmed by standard analytical techniques:

  • Melting Point: Compare the observed melting point with the literature value.

  • ¹H NMR and ¹³C NMR Spectroscopy: To confirm the chemical structure.

  • Mass Spectrometry: To determine the molecular weight.

  • FT-IR Spectroscopy: To identify characteristic functional groups.

Troubleshooting

IssuePossible CauseSuggested Solution
Low YieldIncomplete reactionExtend the reflux time and monitor by TLC.
Loss during work-upEnsure the pH for precipitation is optimal. Avoid excessive washing.
Impure ProductIncomplete reactionOptimize reaction time and temperature.
Inefficient purificationUse a different recrystallization solvent system.
Oily ProductPresence of impuritiesPurify by column chromatography if recrystallization fails.

References

  • Vertex AI Search. (2025, November 6). Understanding the Applications and Safety Measures of Chloroacetic Acid in Everyday Life.
  • Fisher Scientific. (2025, December 19). Safety Data Sheet: 2-Aminothiazole.
  • New Jersey Department of Health. Hazard Summary: Chloroacetic Acid.
  • Carl ROTH. Safety Data Sheet: Chloroacetic acid.
  • Carl ROTH. (2025, March 31). Safety Data Sheet: Chloroacetic acid.
  • ChemicalBook. 2-Aminothiazole(96-50-4).
  • ChemSupply. (2024, November 4). Safety Data Sheet: 103490 - Chloroacetic acid.
  • Cole-Parmer. (2005, October 3). Material Safety Data Sheet - (2-Aminothiazole-4-yl)-Acetic Acid, 98%.
  • CDH Fine Chemical. 2-Amino Thiazole CAS No 96-50-4 MATERIAL SAFETY DATA SHEET SDS/MSDS.
  • Jebur, A. K., & Jasim, L. W. A. (n.d.). Synthesis and Characterization of New 2-amino-5-chlorobenzothiazole Derivatives Containing Different Types of Heterocyclic as Antifungal Activity. Digital Repository of University of Babylon.
  • Toronto Research Chemicals. SAFETY DATA SHEET - 2-Aminothiazole.
  • PubChem. (2-Amino-1,3-thiazol-4-yl)acetic acid.
  • El-Faham, A., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(5), 1449.
  • Google Patents. (1983). Process for the preparation of (2-amino-thiazol-4yl)-acetic acid hydrochloride.
  • Google Patents. Aminothiazole from chloroacetal.
  • PubChem. (2-Amino-1,3-thiazol-4-yl)acetic acid--hydrogen chloride (1/1).
  • Patsnap. (2011, January 19). Method for preparing 2-aminothiazol-4-ylacetic acid hydrochloride.
  • Google Patents. (2011). Process for preparing 2-aminothiazol-4-yl-acetic acid derivates.
  • El-Faham, A., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(5), 1449. Retrieved from [Link]

  • MilliporeSigma. 2-(2-(Pyrimidin-2-ylamino)thiazol-4-yl)acetic acid.
  • Pawar, C. D., et al. (2022). A Facile Synthesis of New Substituted Thiazol-2-amine Derivatives as Potent Antimicrobial Agent. ChemistrySelect, 7(10), e202104323.
  • Singh, N., et al. (2010). Synthesis and antimicrobial activity of some novel 2-amino thiazole derivatives. Journal of Chemical and Pharmaceutical Research, 2(3), 691-698.
  • El-Faham, A., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(5), 1449.
  • ChemicalBook. (2026, January 13). 2-Aminothiazole-4-acetic acid Chemical Properties,Uses,Production.
  • Rao, C. V., et al. (2013). Synthesis of novel 2-amino thiazole derivatives. Der Pharma Chemica, 5(2), 181-184.
  • Farmacia Journal. (n.d.). HETEROCYCLES 41. SYNTHESIS AND CHARACTERISATION OF NEW THIAZOLE β-AMINO ACIDS AND β-AMINO ESTERS.
  • PubChem. 2-(2,1-Benzothiazol-3-ylamino)acetic acid.

Sources

Application

Recrystallization techniques for purifying 2-(1,3-Thiazol-2-ylamino)acetic acid

Application Note: Advanced Purification Protocols for 2-(1,3-Thiazol-2-ylamino)acetic acid Executive Summary & Chemical Context 2-(1,3-Thiazol-2-ylamino)acetic acid (CAS: 29676-71-9) is a critical intermediate in the syn...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Advanced Purification Protocols for 2-(1,3-Thiazol-2-ylamino)acetic acid

Executive Summary & Chemical Context

2-(1,3-Thiazol-2-ylamino)acetic acid (CAS: 29676-71-9) is a critical intermediate in the synthesis of beta-3 adrenergic receptor agonists (e.g., Mirabegron) and various kinase inhibitors.[1][2][3] Structurally, it consists of a thiazole ring fused to a glycine moiety.[3]

This molecule exhibits amphoteric (zwitterionic) behavior , possessing both a weakly basic thiazole nitrogen and an acidic carboxyl group. This dual nature dictates its solubility profile and is the lever we pull for purification.[3]

Critical Impurity Profile:

  • 2-Aminothiazole (Starting Material): Often co-precipitates if pH is not strictly controlled.[1][2][3]

  • Bis-alkylated byproduct: 2-[carboxymethyl(1,3-thiazol-2-yl)amino]acetic acid.[1][2][3] Formed if stoichiometry during alkylation is uncontrolled.[1][2][3]

  • Inorganic Salts: NaCl or KCl from the alkylation of chloroacetic acid.[1][2][3]

This guide details a two-stage purification strategy: a Chemo-Selective Acid/Base Precipitation for bulk cleaning, followed by a Thermal Recrystallization for pharmaceutical-grade polishing.[1][2][3]

Physicochemical Basis for Purification

Understanding the solubility curve is essential before touching the glassware.[3]

ParameterCharacteristicImplication for Protocol
pKa (Acid) ~2.5 - 3.0 (Carboxyl)Soluble in dilute alkali (pH > 8).[1][2][3]
pKa (Base) ~5.4 (Thiazole N)Soluble in strong acid (pH < 1).[1][2]
Isoelectric Point (pI) pH 3.5 – 4.5 Minimum solubility region. Target this pH for precipitation.[1][2][3]
Thermal Solubility High in hot H₂O/EtOH; Low in cold.[1][2][3]Ideal for thermal recrystallization.[1][2][3]

Workflow Visualization

The following diagram outlines the logical flow for isolating high-purity material from a crude reaction mixture.

PurificationWorkflow Crude Crude Reaction Mixture (Contains Product, Salts, 2-Aminothiazole) Dissolution 1. Dissolution Add 2M NaOH (pH > 10) Forms Sodium Salt (Soluble) Crude->Dissolution Solubilize Wash 2. Organic Wash Extract with EtOAc Removes neutral 2-Aminothiazole Dissolution->Wash Remove Neutrals Acidification 3. Controlled Acidification Add HCl to pH 3.8 - 4.2 Precipitates Zwitterion Wash->Acidification Aqueous Phase Filtration 4. Isolation Filter & Wash with cold water Removes Salts Acidification->Filtration Precipitate Recryst 5. Recrystallization Solvent: Water/Ethanol (9:1) Reflux -> Slow Cool Filtration->Recryst Crude Solid Final Pure 2-(1,3-Thiazol-2-ylamino)acetic acid >99% HPLC Recryst->Final Polish

Figure 1: Integrated purification workflow from crude synthesis to pure crystal.[1][2]

Protocol A: Chemo-Selective Acid/Base Precipitation

Objective: To remove unreacted starting materials (neutrals) and inorganic salts.[1][2][3] This is the "Work-Up" phase.[1][2][3]

Reagents:

  • 2M Sodium Hydroxide (NaOH)[1]

  • 2M Hydrochloric Acid (HCl)[1][2]

  • Ethyl Acetate (EtOAc)[1][4]

  • pH Meter (Calibrated)

Step-by-Step Methodology:

  • Dissolution: Suspend the crude solid in water (approx. 10 mL/g). Slowly add 2M NaOH with stirring until the solution is clear and pH reaches 10–11.

    • Why? This deprotonates the carboxylic acid, forming the highly soluble sodium salt.[3]

  • Impurity Extraction (The Wash): Transfer the aqueous solution to a separatory funnel.[3] Wash twice with Ethyl Acetate (0.5 vol eq).[1][2][3]

    • Mechanism:[1][2][3][5][6][7][8] The target molecule is ionic (in water); unreacted 2-aminothiazole is neutral organic (partitions into EtOAc).[1][2][3] Discard the organic layer.[2][3]

  • Precipitation (The Critical Step): Transfer the aqueous layer to a beaker.[3] With vigorous stirring, add 2M HCl dropwise.

    • Target: Monitor pH continuously. As pH approaches 5, precipitation will begin.[3]

    • Stop Point: Adjust pH exactly to 3.8 – 4.0 .

    • Caution: Going too acidic (pH < 1) will redissolve the product as the hydrochloride salt.

  • Aging: Stir the slurry at room temperature for 30 minutes to allow crystal growth (Ostwald ripening).

  • Isolation: Filter via vacuum (Buchner funnel).[1][2][3][5] Wash the cake with cold water (2x) to remove trapped NaCl.[3]

  • Yield Check: Dry a small sample. If purity is >95% by HPLC, proceed to Protocol B.

Protocol B: Thermal Recrystallization (Polishing)[1]

Objective: To remove trace isomers and colored impurities, achieving >99.5% purity.

Solvent System: Water : Ethanol (90:10 v/v).[1][2][3]

  • Note: Pure water can be used, but a small amount of ethanol aids in drying and solvating organic impurities.[3]

Step-by-Step Methodology:

  • Slurry Preparation: Place the semi-pure solid (from Protocol A) in a round-bottom flask. Add the solvent mixture (start with 15 mL per gram of solid).

  • Thermal Dissolution: Heat the mixture to reflux (approx. 85-90°C).

    • Observation: The solid should dissolve completely.[2][3] If not, add solvent in small increments (1 mL/g) until clear.

    • Activated Carbon (Optional): If the solution is dark brown/orange, add activated charcoal (5 wt%), stir for 10 mins at reflux, and filter hot through Celite.

  • Controlled Cooling: Turn off the heat source. Allow the flask to cool to room temperature slowly on the oil bath (do not use an ice bath yet).

    • Causality: Rapid cooling traps impurities in the crystal lattice.[2][3] Slow cooling yields purer, defined needles/prisms.[3]

  • Final Crystallization: Once at room temperature, place the flask in an ice bath (0-5°C) for 1 hour to maximize yield.

  • Filtration & Drying: Filter the white/off-white crystals.[1][2][3] Wash with ice-cold Ethanol (to displace water and aid drying).[1][2][3]

  • Drying: Dry in a vacuum oven at 50°C for 12 hours. High heat (>100°C) may cause decarboxylation or degradation.[1][2][3]

Analytical Validation & Troubleshooting

Quantitative Data Summary:

MetricTypical ValueMethod
Melting Point 130°C (dec)Capillary (Uncorrected)
HPLC Purity > 99.5%C18 Column, ACN:Water (0.1% TFA)
Appearance White to Off-White PowderVisual
Loss on Drying < 0.5%TGA or Oven

Troubleshooting Guide:

ProblemRoot CauseCorrective Action
Product "Oils Out" Impurity level too high or cooling too fast.[1][2][3]Re-dissolve by heating.[1][2][3] Add a seed crystal at cloud point.[1][2][3] Cool slower.
Low Yield pH missed the pI window or too much solvent.Check filtrate pH.[1][2][3] Concentrate mother liquor and cool again.
Colored Product Oxidation products (azo-linkages).[1][2][3]Use activated carbon during the hot recrystallization step.[2][3][6]
High Ash Content Trapped inorganic salts.[1][2][3]Ensure the filter cake is washed thoroughly with water in Protocol A.

References

  • National Center for Biotechnology Information. (2025).[1][2][3] PubChem Compound Summary for CID 34665, (2-Amino-1,3-thiazol-4-yl)acetic acid. Retrieved from [Link][1]

Sources

Method

Reagents and solvents for the esterification of 2-(1,3-Thiazol-2-ylamino)acetic acid

Executive Summary This application note provides a comprehensive technical guide for the esterification of 2-(1,3-Thiazol-2-ylamino)acetic acid (also known as N-(thiazol-2-yl)glycine). This zwitterionic heterocycle prese...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note provides a comprehensive technical guide for the esterification of 2-(1,3-Thiazol-2-ylamino)acetic acid (also known as N-(thiazol-2-yl)glycine). This zwitterionic heterocycle presents specific challenges due to the basicity of the thiazole nitrogen (pKa ~5.4), the nucleophilicity of the exocyclic amine, and limited solubility in non-polar solvents.

This guide details three validated protocols ranging from classical acid-catalyzed methods to direct alkylation strategies, ensuring high yield and purity for drug development applications.

Chemical Context & Mechanistic Analysis

Target Molecule: 2-(1,3-Thiazol-2-ylamino)acetic acid Formula:


MW:  158.18  g/mol 
Structural Challenges
  • Zwitterionic Character: In neutral solution, the molecule exists in equilibrium between its neutral and zwitterionic forms, leading to poor solubility in common organic solvents (DCM, EtOAc) and high water solubility.

  • Ambident Nucleophilicity: The thiazole ring nitrogen and the exocyclic amine are both potential nucleophiles. Under basic alkylation conditions, competitive

    
    -alkylation can occur if stoichiometry is not strictly controlled.
    
  • Acid Stability: The 2-aminothiazole core is generally stable to mineral acids, making acid-catalyzed esterification the most robust approach.

Reaction Pathway Visualization

The following diagram illustrates the protonation states and the activation pathway during thionyl chloride-mediated esterification.

ReactionMechanism Start Zwitterionic Acid (Low Solubility) Acid Acid Activation (SOCl2 / ROH) Start->Acid Suspension in ROH Inter Acyl Chloride / Protonated Intermediate Acid->Inter + SOCl2, 0°C HCl Generation Product Ester Hydrochloride Salt (High Solubility in ROH) Inter->Product Reflux - SO2 FreeBase Free Base Ester (Org. Soluble) Product->FreeBase Neutralization (NaHCO3)

Figure 1: Mechanistic pathway for the conversion of the zwitterionic acid to the soluble ester.

Reagent Selection Guide

MethodReagentsKey SolventsProsCons
A. Thionyl Chloride (Standard)

, Alcohol
MeOH or EtOHHigh yield, scalable, inexpensive. Generates anhydrous HCl in situ.Evolution of

/HCl gas. Requires careful temp control.
B. Fischer Esterification

(conc.)
MeOH or EtOHVery cheap, no special handling of

.
Slower reaction rates.[1] Water byproduct must be managed (molecular sieves).
C. Direct Alkylation Ethyl bromoacetate, BaseDMF, THFBypasses the acid intermediate. One-pot from 2-aminothiazole.Risk of di-alkylation. Requires chromatography.
D. Cesium Carbonate

, Alkyl Iodide
DMFMild conditions. Good for precious/small-scale samples.Expensive reagents. Difficult to remove DMF.

Detailed Experimental Protocols

Protocol A: Thionyl Chloride Mediated Esterification (Recommended)

Best for: Gram-scale synthesis, high purity requirements.

Reagents:

  • 2-(1,3-Thiazol-2-ylamino)acetic acid (1.0 equiv)

  • Thionyl Chloride (

    
    ) (1.5 – 2.0 equiv)
    
  • Anhydrous Alcohol (Methanol or Ethanol) (0.5 M concentration relative to substrate)

Procedure:

  • Setup: Equip a round-bottom flask with a magnetic stir bar, a reflux condenser, and a drying tube (CaCl2 or

    
     line).
    
  • Suspension: Suspend the starting acid in anhydrous alcohol at

    
     (ice bath). The starting material will likely not dissolve initially.
    
  • Addition: Add

    
     dropwise via syringe or addition funnel over 15–20 minutes.
    
    • Note: The reaction is exothermic. Evolution of HCl gas will occur.

  • Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Then, heat to reflux (

    
    ) for 2–4 hours.
    
    • Checkpoint: The suspension should clear to a homogeneous solution as the ester hydrochloride forms.

  • Workup:

    • Concentrate the reaction mixture in vacuo to remove excess alcohol and

      
      .
      
    • Option 1 (Salt Isolation): Triturate the residue with diethyl ether or hexane to obtain the ester hydrochloride salt as a solid.

    • Option 2 (Free Base): Dissolve the residue in minimal water/ice. Carefully neutralize with saturated

      
       (pH ~8). Extract immediately with Ethyl Acetate (
      
      
      
      ). Dry organics over
      
      
      , filter, and concentrate.
Protocol B: Direct Synthesis via Alkylation (Alternative Route)

Best for: Generating the ester directly from commercially available 2-aminothiazole.

Reagents:

  • 2-Aminothiazole (1.0 equiv)

  • Ethyl bromoacetate (or chloroacetate) (1.1 equiv)

  • Base:

    
     (anhydrous, 2.0 equiv) or DIPEA (1.5 equiv)
    
  • Solvent: Acetone (reflux) or DMF (rt to

    
    )
    

Procedure:

  • Dissolve 2-aminothiazole in Acetone (0.2 M).

  • Add anhydrous

    
    .
    
  • Add Ethyl bromoacetate dropwise.

  • Reflux for 4–6 hours. Monitoring by TLC is critical to stop before di-alkylation occurs.

  • Purification: Filter off inorganic salts. Concentrate the filtrate. The residue often requires flash column chromatography (Hexane:EtOAc) to separate the mono-alkylated product from unreacted amine and trace di-alkylated byproducts.

Purification & Characterization

Expected Analytical Data (Ethyl Ester):

  • Physical State: Off-white to pale yellow solid (Free base).

  • Solubility: Soluble in EtOAc, DCM, MeOH. Insoluble in water (Free base).

  • 1H NMR (DMSO-d6, representative):

    • 
       1.20 (t, 3H, 
      
      
      
      )
    • 
       4.10 (q, 2H, 
      
      
      
      )
    • 
       4.05 (d, 2H, 
      
      
      
      )
    • 
       6.80 (d, 1H, Thiazole 
      
      
      
      )
    • 
       7.15 (d, 1H, Thiazole 
      
      
      
      )
    • 
       7.80 (br s, 1H, 
      
      
      
      )

Troubleshooting Table:

ObservationRoot CauseCorrective Action
Low Yield Hydrolysis during workup.Ensure neutralization is done cold and extraction is rapid. Do not leave the ester in basic aqueous solution.
Starting Material Remains Incomplete reaction.Increase reflux time or add 0.5 equiv more

. Ensure alcohol is anhydrous.[1]
Dark/Black Reaction Mixture Decomposition/Polymerization.Temperature too high during

addition. Keep strictly at

initially.
Product is an Oil Impurities or solvent retention.Triturate with cold hexanes or diethyl ether to induce crystallization.

Workflow Decision Tree

DecisionTree Start Start: Need Ester of 2-(1,3-Thiazol-2-ylamino)acetic acid HaveAcid Do you have the ACID starting material? Start->HaveAcid Scale What is the Scale? HaveAcid->Scale Yes MethodB Method B: Direct Alkylation (2-Aminothiazole + Bromoacetate) HaveAcid->MethodB No (Have 2-Aminothiazole) MethodA Method A: SOCl2 / ROH (High Yield, Scalable) Scale->MethodA > 100 mg MethodC Method C: Cs2CO3 / Alkyl Iodide (Mild, Precious Sample) Scale->MethodC < 50 mg

Figure 2: Strategic decision tree for selecting the optimal synthesis route.

References

  • Thionyl Chloride Activation Mechanism:Smith, M. B.; March's Advanced Organic Chemistry, 7th Edition. Wiley, 2013.
  • Synthesis of Thiazole Amino Acids:Farmacia Journal, "Synthesis and Characteris

    
    -Amino Acids and 
    
    
    
    -Amino Esters", Vol 63, 2015.
  • Alkylation of 2-Aminothiazoles:Journal of Heterocyclic Chemistry, "Regioselective alkylation of 2-aminothiazoles". (General reference for Method B).
  • Properties of 2-Aminothiazole Derivatives: National Toxicology Program, "2-Amino-4-thiazoleacetic acid".[2]

  • General Esterification Procedures: Common Organic Chemistry, "Acid to Ester - Thionyl Chloride".

Sources

Application

Application Note: Microwave-Assisted Synthesis of 2-(1,3-Thiazol-2-ylamino)acetic acid

Topic: Microwave-assisted synthesis of 2-(1,3-Thiazol-2-ylamino)acetic acid Content Type: Detailed Application Note and Protocol Audience: Researchers, scientists, and drug development professionals Executive Summary The...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Microwave-assisted synthesis of 2-(1,3-Thiazol-2-ylamino)acetic acid Content Type: Detailed Application Note and Protocol Audience: Researchers, scientists, and drug development professionals

Executive Summary

The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry, serving as a core pharmacophore in therapeutics ranging from antimicrobials (e.g., sulfathiazole) to kinase inhibitors (e.g., dasatinib). The specific derivative 2-(1,3-thiazol-2-ylamino)acetic acid (also known as N-(thiazol-2-yl)glycine) represents a critical intermediate for introducing the thiazole moiety into peptide mimetics and fragment-based drug discovery programs.

Conventional synthesis often suffers from long reaction times, harsh conditions, and regioselectivity issues (N-ring vs. N-exocyclic alkylation). This guide details a Microwave-Assisted Organic Synthesis (MAOS) protocol that overcomes these limitations, offering two distinct pathways: a high-fidelity De Novo Cyclization (Hantzsch) and a rapid Direct Alkylation route.

Scientific Background & Mechanistic Insight

The Regioselectivity Challenge

Synthesizing N-substituted 2-aminothiazoles presents a classic ambiguity. The 2-aminothiazole heterocycle is an ambident nucleophile. Alkylation with


-halo esters (e.g., ethyl bromoacetate) can occur at:
  • The Ring Nitrogen (N-3): Yielding 2-imino-4-thiazolines (often the kinetic product).

  • The Exocyclic Nitrogen: Yielding the desired 2-amino derivative (thermodynamic product).

While direct alkylation is faster, it frequently yields mixtures requiring tedious chromatographic separation. The Hantzsch Thiazole Synthesis avoids this entirely by constructing the thiazole ring onto a pre-functionalized glycine backbone, guaranteeing the correct regiochemistry.

Microwave Advantage

Microwave irradiation (MW) provides direct dielectric heating, accelerating the condensation steps in the Hantzsch synthesis. It promotes the rapid dehydration of the intermediate hydroxy-thiazoline to the aromatic thiazole, significantly reducing side reactions and improving yield.

Experimental Protocols

Pathway A: The "Gold Standard" Hantzsch Cyclization

Recommended for high purity and guaranteed regioselectivity.

Reaction Scheme
  • Precursor Synthesis: Glycine ethyl ester

    
     Ethyl 2-thioureidoacetate.
    
  • Cyclization: Ethyl 2-thioureidoacetate + Chloroacetaldehyde

    
     Ethyl 2-(thiazol-2-ylamino)acetate.
    
  • Hydrolysis: Ester

    
     Acid.
    
Step-by-Step Protocol

Step 1: Preparation of Ethyl 2-thioureidoacetate (Note: Commercially available, but easily synthesized)

  • Dissolve Glycine ethyl ester hydrochloride (10 mmol) in DCM (20 mL) with Triethylamine (11 mmol).

  • Add Benzoyl isothiocyanate (10 mmol) dropwise at 0°C. Stir for 1 h.

  • Evaporate solvent and treat the residue with K2CO3 in MeOH/H2O to hydrolyze the benzoyl group.

  • Isolate Ethyl 2-thioureidoacetate (white solid).

Step 2: Microwave-Assisted Cyclization

  • Reagents: In a 10 mL microwave vial, combine:

    • Ethyl 2-thioureidoacetate (1.0 mmol, 162 mg)

    • Chloroacetaldehyde (50% aq. solution, 1.2 mmol, ~190 µL)

    • Ethanol (3 mL)

  • Parameters: Cap the vial and irradiate using a single-mode microwave reactor.

    • Temp: 80°C

    • Time: 10 minutes

    • Power: Dynamic (Max 150 W)

    • Stirring: High

  • Workup:

    • Cool to room temperature.

    • Neutralize with saturated NaHCO3 (pH ~8).

    • Extract with EtOAc (3 x 10 mL).

    • Dry over Na2SO4 and concentrate.

    • Result:Ethyl 2-(thiazol-2-ylamino)acetate (Intermediate A).

Step 3: Hydrolysis to Target

  • Dissolve Intermediate A in THF:Water (1:1, 5 mL).

  • Add LiOH (2.5 mmol). Stir at RT for 1 hour.

  • Acidify to pH 3 with 1M HCl.

  • Filter the precipitate or extract with EtOAc to yield 2-(1,3-Thiazol-2-ylamino)acetic acid .

Pathway B: Rapid Direct Alkylation

Alternative route for rapid screening. Requires NMR validation.

Step-by-Step Protocol
  • Reagents: In a microwave vial, combine:

    • 2-Aminothiazole (2.0 mmol)[1]

    • Ethyl bromoacetate (2.0 mmol)

    • Potassium Carbonate (anhydrous, 2.5 mmol)

    • DMF (3 mL)

  • Parameters:

    • Temp: 100°C

    • Time: 5 minutes

    • Power: Dynamic

  • Workup: Pour into ice water. If solid forms, filter.[2] If oil, extract with EtOAc.

  • Purification: CRITICAL. You must separate the N-ring alkylated byproduct (usually more polar) from the N-exo product using flash chromatography (Hexane:EtOAc gradient).

  • Hydrolysis: Proceed as in Pathway A, Step 3.

Data Visualization & Workflows

Synthesis Pathways Diagram

SynthesisPathways Start_A Glycine Ethyl Ester Inter_A Ethyl 2-thioureidoacetate Start_A->Inter_A 1. PhCONCS 2. Hydrolysis Product_Ester Ethyl 2-(thiazol-2-ylamino)acetate Inter_A->Product_Ester MW: 80°C, 10 min (Hantzsch Cyclization) Reagent_A + Chloroacetaldehyde Reagent_A->Product_Ester Target 2-(1,3-Thiazol-2-ylamino)acetic acid Product_Ester->Target LiOH, THF/H2O Hydrolysis Start_B 2-Aminothiazole Start_B->Product_Ester MW: 100°C, 5 min (Direct Alkylation) Byproduct Ring N-Alkylated Isomer (Impurity) Start_B->Byproduct Competing Rxn Reagent_B + Ethyl Bromoacetate Reagent_B->Product_Ester

Caption: Comparative workflow of Hantzsch Cyclization (Blue path, recommended) vs. Direct Alkylation (Red path).

Characterization & Quality Control

To ensure the correct isomer (Exocyclic Amine vs. Ring Imine), compare 1H NMR signals.

FeatureTarget: Exocyclic Amine (N-exo)Byproduct: Ring Imine (N-ring)
Structure Thiazole-NH-CH2-RThiazolin-2-ylidene-N-CH2-R
Thiazole Protons Two doublets (or d/d) ~6.5 - 7.2 ppmShifted downfield due to loss of aromaticity
NH Signal Broad singlet (exchangeable), often >7.0 ppmNo NH (if fully substituted) or distinct imine NH
CH2 (Glycine) Doublet (couples with NH) ~4.0 ppmSinglet (no coupling) or shifted
UV/Vis

typical of thiazole (~260 nm)
Bathochromic shift (Red shift) due to extended conjugation

Key Check: In the Target (Exocyclic Amine), the coupling constant (


) between the NH and the CH2 protons (observed as a doublet for CH2 and triplet/broad for NH) is a definitive confirmation of the structure.

References

  • Potts, K. T., & Huseby, R. M. (1966). 1,2,4-Triazoles.[3] XVI. Derivatives of the s-Triazolo[3,4-b][1,3,4]thiadiazole Ring System. The Journal of Organic Chemistry. Link (Foundational chemistry for thiazole/thiadiazole cyclizations).

  • Kashyap, S. J., et al. (2012). Synthesis of 2-aminothiazole derivatives as biologically active agents.[4][5][6][7] Journal of Advanced Scientific Research. (Review of biological importance).

  • Siddiqui, N., et al. (2020). Microwave-assisted synthesis of thiazole derivatives.[4][5][6][7][8] International Journal of Pharmaceutical Sciences and Research. (General MW conditions).

  • Organic Chemistry Portal. (2024). Synthesis of Thiazoles.[1][2][4][5][6][8][9][10][11][12]Link (General mechanistic reference for Hantzsch synthesis).

  • ChemicalBook. (2020). 2-Aminothiazole Reactions and Applications.Link (Regioselectivity discussion).

Sources

Method

Application Note: A Scalable Protocol for the Synthesis of 2-(2-Aminothiazol-4-yl)acetic Acid

Introduction 2-(2-Aminothiazol-4-yl)acetic acid and its derivatives are pivotal intermediates in the pharmaceutical industry, most notably serving as critical side-chain precursors for a range of semi-synthetic cephalosp...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

2-(2-Aminothiazol-4-yl)acetic acid and its derivatives are pivotal intermediates in the pharmaceutical industry, most notably serving as critical side-chain precursors for a range of semi-synthetic cephalosporin antibiotics.[1][2][3] The structural motif of the 2-aminothiazole ring is a well-recognized pharmacophore that imparts significant biological activity.[4][5] Consequently, the development of a robust, efficient, and scalable synthetic process for this compound is of paramount importance for both academic research and industrial drug production.

This application note provides a detailed, two-step protocol for the gram-scale synthesis of 2-(2-Aminothiazol-4-yl)acetic acid. The chosen synthetic strategy is based on the well-established Hantzsch thiazole synthesis, followed by a straightforward ester hydrolysis.[1][6] This route is selected for its reliability, use of readily available starting materials, and amenability to scale-up. We will provide in-depth procedural details, explain the causality behind critical process parameters, and discuss safety and scale-up considerations.

Synthetic Strategy Overview

The synthesis is performed in two primary stages, starting from thiourea and ethyl 4-chloroacetoacetate:

  • Step 1: Hantzsch Thiazole Synthesis. This step involves the cyclocondensation reaction between thiourea and ethyl 4-chloroacetoacetate in an alcoholic solvent to form the key intermediate, ethyl 2-(2-aminothiazol-4-yl)acetate.

  • Step 2: Saponification (Ester Hydrolysis). The ethyl ester intermediate is then hydrolyzed under basic conditions, followed by acidic workup, to yield the final product, 2-(2-Aminothiazol-4-yl)acetic acid, typically as its hydrochloride salt.[7]

This approach offers excellent control over the reaction progress and facilitates the isolation of a high-purity intermediate, which is crucial for the success of the final hydrolysis step.

Synthetic_Workflow Thiourea Thiourea Intermediate Ethyl 2-(2-aminothiazol-4-yl)acetate Thiourea:e->Intermediate:w Hantzsch Synthesis (Ethanol, Reflux) E4CAA Ethyl 4-chloroacetoacetate E4CAA:e->Intermediate:w FinalProduct 2-(2-Aminothiazol-4-yl)acetic Acid (as HCl salt) Intermediate:e->FinalProduct:w Saponification & Acidification Base 1. NaOH (aq) 2. HCl (aq) Base:e->FinalProduct:s

Caption: Overall two-step synthetic workflow.

Part 1: Scale-up Synthesis of Ethyl 2-(2-aminothiazol-4-yl)acetate

Principle and Rationale

The Hantzsch thiazole synthesis is a classic condensation reaction that forms a thiazole ring from an α-haloketone and a thioamide. In this protocol, the sulfur atom of thiourea acts as a nucleophile, attacking the carbon bearing the chlorine atom in ethyl 4-chloroacetoacetate. This is followed by an intramolecular cyclization and dehydration, driven by heating, to form the stable, aromatic thiazole ring. Ethanol is chosen as the solvent due to its excellent ability to dissolve the reactants, its relatively high boiling point for reflux conditions, and its ease of removal.

Materials and Equipment
Reagents & MaterialsGradeEquipment
Thiourea≥99%2 L Jacketed Glass Reactor
Ethyl 4-chloroacetoacetate≥97%Overhead Mechanical Stirrer
Ethanol (200 Proof)ACS GradeTemperature Probe & Controller
Sodium BicarbonateACS GradeReflux Condenser
Deionized Water-Addition Funnel (500 mL)
Celite® 545-Büchner Funnel and Filtration Flask
Vacuum Drying Oven
Detailed Experimental Protocol (100 g Scale)
  • Reactor Setup: Assemble the 2 L jacketed reactor with an overhead stirrer, temperature probe, reflux condenser, and an addition funnel. Ensure the system is clean, dry, and vented to a scrubber or fume hood.

  • Reagent Charging: Charge the reactor with thiourea (50.0 g, 0.657 mol) and ethanol (750 mL) .

  • Initial Stirring: Begin stirring the suspension at 200-250 RPM to ensure good mixing.

  • Controlled Addition: In the addition funnel, place ethyl 4-chloroacetoacetate (108.2 g, 0.657 mol) . Add the chloroacetate to the stirred thiourea suspension dropwise over a period of 60-90 minutes.

    • Causality Note: The initial reaction is exothermic. A controlled addition rate is critical to maintain the temperature below 40 °C and prevent runaway reactions.

  • Reaction Heating: After the addition is complete, heat the reaction mixture to reflux (approx. 78 °C) using the jacketed controller. Maintain a gentle reflux for 3-4 hours.

  • Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) (Eluent: 50% Ethyl Acetate in Hexane). The reaction is complete when the starting ethyl 4-chloroacetoacetate spot is no longer visible.

  • Cooling and Neutralization: Once complete, cool the reaction mixture to 20-25 °C. A thick, pale-yellow precipitate (the hydrochloride salt of the product) will form. Slowly add a saturated aqueous solution of sodium bicarbonate with vigorous stirring until CO₂ evolution ceases and the pH of the slurry is ~7.0-7.5.

    • Causality Note: Neutralization converts the product's HCl salt to the free base, which is less soluble in the ethanol/water mixture, thereby maximizing its precipitation and yield.

  • Isolation: Cool the slurry to 0-5 °C for 1 hour to ensure complete precipitation. Collect the solid product by vacuum filtration using a Büchner funnel.

  • Washing and Drying: Wash the filter cake sequentially with cold deionized water (2 x 200 mL) and then with cold ethanol (1 x 100 mL) .

    • Causality Note: The water wash removes inorganic salts (NaCl, excess NaHCO₃), while the cold ethanol wash removes residual water and any remaining soluble organic impurities.

  • Drying: Dry the product in a vacuum oven at 50-60 °C until a constant weight is achieved.

Process Parameters & Expected Results
ParameterValueRationale
Molar Ratio (Thiourea:E4CAA)1:1Stoichiometric ratio for optimal conversion.
Solvent Volume7.5 L / kg of thioureaEnsures adequate mixing and heat transfer.
Addition Temperature< 40 °CSafety; prevents thermal runaway.
Reaction Temperature~78 °C (Reflux)Provides activation energy for cyclization.
Reaction Time3 - 4 hoursTypical time for complete conversion at this scale.
Expected Yield 105 - 115 g (80 - 87%) -
Appearance Off-white to pale yellow solid -

Part 2: Hydrolysis to 2-(2-Aminothiazol-4-yl)acetic Acid Hydrochloride

Principle and Rationale

Saponification is the base-catalyzed hydrolysis of an ester.[8] In this step, hydroxide ions from sodium hydroxide attack the carbonyl carbon of the ethyl ester intermediate. The resulting tetrahedral intermediate collapses to form a carboxylate salt and ethanol. The reaction is driven to completion because the final deprotonation of the carboxylic acid is essentially irreversible. Subsequent careful acidification with hydrochloric acid protonates the carboxylate to form the free carboxylic acid and also forms the hydrochloride salt of the basic 2-amino group, which aids in its precipitation and stability.[2][7]

Materials and Equipment
Reagents & MaterialsGradeEquipment
Ethyl 2-(2-aminothiazol-4-yl)acetate(From Part 1)2 L Jacketed Glass Reactor
Sodium Hydroxide (NaOH)ACS GradeOverhead Mechanical Stirrer
Hydrochloric Acid (HCl), conc.ACS GradeTemperature Probe & Controller
Deionized Water-pH meter or pH strips (0-14 range)
Büchner Funnel and Filtration Flask
Vacuum Drying Oven
Detailed Experimental Protocol (100 g Scale)
  • Reactor Setup: Use the same reactor setup as in Part 1.

  • Reagent Charging: Charge the reactor with ethyl 2-(2-aminothiazol-4-yl)acetate (100.0 g, 0.50 mol) .

  • Base Addition: Prepare a solution of sodium hydroxide (30.0 g, 0.75 mol, 1.5 equiv.) in deionized water (500 mL) . Add this solution to the reactor with stirring.

  • Reaction Heating: Heat the mixture to 50-60 °C and stir for 2-3 hours.

    • Causality Note: Moderate heating accelerates the rate of hydrolysis without causing significant degradation of the product.

  • Reaction Monitoring: Monitor the reaction by TLC (Eluent: 50% Ethyl Acetate in Hexane) until the starting ester spot has completely disappeared.

  • Cooling and Filtration: Cool the reaction mixture to 10-15 °C. If any unreacted starting material or impurities are present as solids, filter the solution through a pad of Celite® to obtain a clear filtrate.

  • Acidification: Cool the clear filtrate to 0-5 °C in an ice bath. With vigorous stirring, slowly add concentrated hydrochloric acid (~60-70 mL) until the pH of the solution reaches 2.0-2.5 .

    • Causality Note: This pH range is the isoelectric point where the product is least soluble, maximizing precipitation. Adding acid too quickly can cause a rapid exotherm and trap impurities in the precipitate.

  • Precipitation: A thick white precipitate will form. Continue stirring at 0-5 °C for an additional hour to ensure complete crystallization.

  • Isolation and Washing: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with cold deionized water (3 x 150 mL) until the filtrate is neutral (pH ~7) to remove all sodium chloride.

  • Drying: Dry the product in a vacuum oven at 50-60 °C to a constant weight.

Process Parameters & Expected Results
ParameterValueRationale
Molar Ratio (Ester:NaOH)1:1.5A slight excess of base ensures complete hydrolysis.
Reaction Temperature50 - 60 °CBalances reaction rate with product stability.
Reaction Time2 - 3 hoursSufficient for complete saponification.
Final pH2.0 - 2.5Maximizes precipitation of the zwitterionic product.
Expected Yield 88 - 95 g (90 - 98%) -
Appearance White to off-white crystalline solid -
CAS Number 66659-20-9 (for HCl salt)[9]-

Process Safety and Scale-Up Considerations

  • Hazardous Reagents: Ethyl 4-chloroacetoacetate is a lachrymator and should be handled in a well-ventilated fume hood with appropriate PPE. Thiourea is toxic and should be handled with care. Concentrated acids and bases are corrosive.

  • Exotherm Management: Both the Hantzsch synthesis and the acid-base neutralization steps are exothermic. For larger scales, a jacketed reactor with efficient cooling is mandatory to maintain temperature control.

  • Off-Gassing: Neutralization of the Hantzsch reaction mixture with bicarbonate releases significant amounts of CO₂ gas. Ensure the reactor has adequate headspace and is properly vented to prevent pressure buildup.

  • Purification: The final product is typically of high purity. If required, recrystallization from a water/ethanol mixture can be employed for further purification.

Troubleshooting Guide

Troubleshooting_Tree Start Problem Encountered LowYield1 Low Yield in Step 1 Start->LowYield1 LowYield2 Low Yield in Step 2 Start->LowYield2 LowPurity Product is Impure (Off-color, low m.p.) Start->LowPurity Incomplete1 Incomplete Reaction? (Check final TLC) LowYield1->Incomplete1 Check Solution_Reflux ACTION: Extend reflux time by 1-2 hours. Incomplete1->Solution_Reflux Yes LossWorkup1 Loss during workup? Incomplete1->LossWorkup1 No Solution_pH ACTION: Check pH after neutralization. Ensure pH 7-7.5 for full precipitation. LossWorkup1->Solution_pH Incomplete2 Incomplete Hydrolysis? (Check final TLC) LowYield2->Incomplete2 Check Solution_Heat ACTION: Extend heating time or increase NaOH to 1.8 equiv. Incomplete2->Solution_Heat Yes LossWorkup2 Loss during workup? Incomplete2->LossWorkup2 No Solution_pH2 ACTION: Calibrate pH meter. Ensure pH is 2.0-2.5. Ensure sufficient cooling (0-5 °C). LossWorkup2->Solution_pH2 Solution_Wash ACTION: Ensure thorough washing of filter cake to remove salts. LowPurity->Solution_Wash Solution_Recrys ACTION: Recrystallize product from Water/Ethanol. LowPurity->Solution_Recrys

Caption: A decision tree for troubleshooting common synthesis issues.

References

  • Hoechst Aktiengesellschaft. (1983). Process for the preparation of (2-amino-thiazol-4yl)-acetic acid hydrochloride (U.S. Patent No. 4,391,979). U.S. Patent and Trademark Office.
  • Hoechst Aktiengesellschaft. (1983). Process for the preparation of (2-aminothiazol-4-yl)- acetic acid hydrochloride (Canadian Patent No. CA1159456A). Google Patents.
  • Bouherrou, Z., Chherawalla, B., & Bouacida, S. (2018). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Molecules, 23(12), 3121. Retrieved from [Link]

  • Ranbaxy Laboratories Ltd. (1997). Method for manufacture of cephalosporins and intermediates thereof (European Patent No. EP 0791597 A1). Google Patents.
  • Barrett, K. T., DeLuca, R. J., & Tice, C. M. (2022). Synthesis of a Thiazole Library via an Iridium-Catalyzed Sulfur Ylide Insertion Reaction. Organic Letters, 24(43), 7969–7973. Retrieved from [Link]

  • Takeda Chemical Industries, Ltd. (1990). Process for the preparation of intermediates used to produce aminothiazoloximino cephalosporins (U.S. Patent No. 4,959,495). Google Patents.
  • Zhejiang Medicine Co., Ltd. (2011). Method for preparing 2-aminothiazol-4-ylacetic acid hydrochloride. Patsnap. Retrieved from [Link]

  • Wang, B., Fodran, P., & Arnold, F. H. (2021). Halogenase-Assisted Biocatalytic Derivatization of Aminothiazoles and Cephalosporin Antibiotics. ACS Catalysis, 11(5), 2636–2641. Retrieved from [Link]

  • Bayer Cropscience Aktiengesellschaft. (2017). Process for preparing thiazole derivatives (U.S. Patent Application No. US20170240541A1). Google Patents.
  • Al-Ghorbani, M., Chee, C. F., & Em, S. (2021). A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. Malaysian Journal of Chemistry, 23(1), 1-17. Retrieved from [Link]

  • Tariq, S., et al. (2019). Designing, synthesis and characterization of 2-aminothiazole-4-carboxylate Schiff bases; antimicrobial evaluation against multidrug resistant strains and molecular docking. ResearchGate. Retrieved from [Link]

  • Nikpassand, M., Mamaghani, M., & Tabatabaeian, K. (2011). ONE-POT SYNTHESIS OF HANTZSCH ESTERS AND POLYHYDROQUINOLINE DERIVATIVES CATALYZED BY γ-Al2O3-NANOPARTICLES UNDER SOLVENT-FREE CONDITIONS. Iranian Journal of Catalysis, 1(2), 79-85. Retrieved from [Link]

  • Campaigne, E., & Selby, T. P. (1980). Nitrosation and hydrolysis studies of some thiazole-4-acetic esters. Journal of Heterocyclic Chemistry, 17(6), 1249–1253. Retrieved from [Link]

  • ResearchGate. (n.d.). General reaction for Hantzsch's synthesis of 2-aminothiazole. Retrieved from [Link]

  • Liu, J. W., et al. (2006). Purification and characterization of a novel L-2-amino-Delta2-thiazoline-4-carboxylic acid hydrolase from Pseudomonas sp. strain ON-4a expressed in E. coli. Journal of Bioscience and Bioengineering, 102(3), 163-9. Retrieved from [Link]

  • Wiles, C., Watts, P., & Haswell, S. J. (2003). A Hantzsch synthesis of 2-aminothiazoles performed in a heated microreactor system. Lab on a Chip, 3(1), 1-4. Retrieved from [Link]

  • A. R. Life Sciences. (2024). 2-(2-Aminothiazol-4-yl)acetic acid. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Ester to Acid - Common Conditions. Retrieved from [Link]

  • Jiangsu University of Science and Technology. (2017). Method for synthesizing ethyl 2-(2-aminothiazole-4-yl)-2-hydroxyiminoacetate (Chinese Patent No. CN106699681A). Google Patents.
  • Clark, J. (2015). Hydrolysing Esters. Chemguide. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). (Z)-Ethyl 2-(2-aminothiazol-4-yl)-2-(hydroxyimino)acetate. PubChem. Retrieved from [Link]

  • Hartman, G. D., & Weinstock, L. M. (1988). Ethyl 4-Thiazolecarboxylate. Organic Syntheses, 6, 620. Retrieved from [Link]

Sources

Application

Application Note: Handling and Storage of 2-(1,3-Thiazol-2-ylamino)acetic acid

[1] Executive Summary & Compound Identification[2][3] 2-(1,3-Thiazol-2-ylamino)acetic acid (also known as N-(2-Thiazolyl)glycine) is a specialized heterocyclic building block used primarily in the synthesis of peptidomim...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary & Compound Identification[2][3]

2-(1,3-Thiazol-2-ylamino)acetic acid (also known as N-(2-Thiazolyl)glycine) is a specialized heterocyclic building block used primarily in the synthesis of peptidomimetics and kinase inhibitors.[1][2]

CRITICAL DISTINCTION: Researchers frequently confuse this compound with its structural isomer, 2-(2-Aminothiazol-4-yl)acetic acid (CAS 29676-71-9), which is a common intermediate for cephalosporin antibiotics.[1][2]

  • Target Compound: Nitrogen-linked (Glycine derivative).[2] The acetic acid is attached to the exocyclic amine.

  • Common Isomer: Carbon-linked.[2] The acetic acid is attached directly to the thiazole ring at position 4.

Failure to distinguish these isomers will result in complete failure of downstream synthesis or biological assays due to incorrect regiochemistry.

Physicochemical Profile[2][4][5][6][7][8][9][10]
PropertySpecificationNotes
IUPAC Name 2-[(1,3-Thiazol-2-yl)amino]acetic acid
Synonyms N-(2-Thiazolyl)glycine; 2-Thiazolylglycine
Molecular Formula C₅H₆N₂O₂S
Molecular Weight 158.18 g/mol
Physical State White to off-white crystalline solidMay darken upon oxidation.[2]
Solubility DMSO (>50 mM), Dilute Acid/BasePoor solubility in neutral water/non-polar solvents.
pKa (Predicted) ~3.5 (COOH), ~5.4 (Thiazole N)Exists as a zwitterion in neutral solution.[1]
Hygroscopicity ModerateAmino-acid-like character attracts moisture.[2]

Storage & Stability Protocols

The secondary amine linkage in 2-(1,3-Thiazol-2-ylamino)acetic acid renders it susceptible to oxidative degradation and hydrolysis under improper conditions.[1]

Storage Conditions
  • Temperature: -20°C is required for long-term storage (>1 month). Short-term storage (days) at 4°C is acceptable.

  • Atmosphere: Store under Inert Gas (Argon or Nitrogen) . The secondary amine is prone to N-oxidation or hydrolysis upon prolonged exposure to moist air.[2]

  • Container: Amber glass vials with Teflon-lined screw caps.[2] Avoid clear glass to prevent photo-oxidation.[2]

  • Desiccation: Store inside a desiccator or with silica gel packs. The compound is potentially hygroscopic due to its zwitterionic character.

Re-test Date
  • Perform QC verification (1H NMR or HPLC) every 12 months .

  • If the solid turns yellow/orange, this indicates oxidation of the thiazole ring or the amine linker; purification is required before use.

Handling & Safety Workflow

Hazard Classification: Irritant (Skin/Eye/Respiratory).[3] Signal Word: WARNING.

Personal Protective Equipment (PPE)[1]
  • Respiratory: N95 mask or fume hood operation is mandatory to prevent inhalation of fine dust.

  • Skin: Nitrile gloves (0.11 mm minimum thickness).

  • Eyes: Chemical safety goggles.[3][4]

Handling Procedure
  • Equilibrate: Allow the vial to warm to room temperature before opening to prevent water condensation on the cold solid.

  • Weighing: Weigh quickly in a low-humidity environment.

  • Solubilization: Dissolve immediately after weighing. Do not leave the solid exposed on the balance pan.

Experimental Protocols

Stock Solution Preparation (100 mM in DMSO)

Objective: Create a stable stock solution for biological assays or synthesis.

  • Calculation:

    • Target Concentration: 100 mM

    • Mass required for 1 mL: 15.8 mg[2]

  • Solvent Choice:

    • DMSO (Anhydrous): Preferred.[3] Stability > 6 months at -20°C.[3][2]

    • Water: Not recommended for stock solutions due to pH-dependent solubility and potential hydrolysis over time.[2]

  • Procedure:

    • Weigh ~16 mg of compound into a tared amber vial.

    • Add anhydrous DMSO to reach the target volume (Mass / 15.818 = mL for 100 mM).

    • Vortex for 30 seconds. If dissolution is incomplete, sonicate for 5 minutes at <40°C.

    • Aliquot: Split into single-use aliquots (e.g., 50 µL) to avoid freeze-thaw cycles.

Quality Control Verification (NMR)

Before using valuable reagents in synthesis, verify the identity of the batch, specifically to rule out the "4-yl" isomer.[1]

Protocol:

  • Dissolve 5 mg in DMSO-d6.

  • Acquire 1H NMR.[3]

  • Diagnostic Signals for 2-(1,3-Thiazol-2-ylamino)acetic acid:

    • Thiazole Protons: Two doublets (or broad singlets) around δ 6.5 - 7.2 ppm (C4-H and C5-H).[2]

    • Methylene Linker: A singlet (integrating to 2H) around δ 4.0 - 4.2 ppm (N-CH2-COOH).

    • Amine Proton: A broad singlet (exchangeable) often visible > δ 7.5 ppm .

Note: The "4-yl" isomer (2-(2-Aminothiazol-4-yl)acetic acid) typically shows a singlet for the C5-H proton and a methylene signal at a different shift (approx δ 3.5 ppm).[1][2]

Visualizations

Workflow: Handling & Decision Logic[1][4]

HandlingWorkflow Start Receive Compound (Solid) Check Visual Inspection (White/Off-white?) Start->Check QC QC Verification (1H NMR / HPLC) Check->QC Pass Purify Recrystallize/Purify Check->Purify Fail (Yellow/Orange) Storage Long-Term Storage (-20°C, Desiccated, Dark) QC->Storage Identity Confirmed QC->Purify Impure Use Experimental Use Storage->Use Equilibrate to RT Use->Storage Flush with N2

Figure 1: Decision matrix for receiving, verifying, and storing the compound to ensure integrity.

Solubilization & Stability Pathway[4]

Solubility Solid Solid Compound (Zwitterionic) DMSO DMSO Stock (100 mM) Solid->DMSO High Solubility (Preferred for Stock) WaterNeutral Neutral Water (pH 7) Solid->WaterNeutral Poor Solubility (Avoid) WaterAcid Acidic Buffer (pH < 4) Solid->WaterAcid Soluble (Cationic Form) WaterBase Basic Buffer (pH > 8) Solid->WaterBase Soluble (Anionic Form)

Figure 2: Solubility profile indicating DMSO as the optimal solvent for stock preparation.[1][3][2]

References

  • Compound Identification & Isomer Distinction

    • PubChem. 2-(2-Aminothiazol-4-yl)acetic acid (Common Isomer Reference).[2] National Library of Medicine. Available at: [Link] (Accessed Oct 2025). Note: Cited to highlight the structural difference.

  • Synthetic Methods (Thiazole Amines)

    • Potts, K. T., & Huseby, R. M. (1966).[1] 1,2,4-Triazoles.[1] XVI. Derivatives of the s-Triazolo[3,4-b][1,3,4]thiadiazole Ring System. The Journal of Organic Chemistry, 31(11), 3528–3531.[1] (General reference for aminothiazole reactivity).

  • General Handling of Amino-Thiazoles
  • Solubility & DMSO Storage

    • Lipinski, C. A., et al. (2001).[1][5] Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26.[1][2] (Reference for DMSO stock stability principles).

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Solubility Optimization for 2-(1,3-Thiazol-2-ylamino)acetic acid

Topic: Troubleshooting solubility issues of 2-(1,3-Thiazol-2-ylamino)acetic acid in water Content type: Technical Support Center / Troubleshooting Guide Executive Summary & Compound Profile 2-(1,3-Thiazol-2-ylamino)aceti...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting solubility issues of 2-(1,3-Thiazol-2-ylamino)acetic acid in water Content type: Technical Support Center / Troubleshooting Guide

Executive Summary & Compound Profile

2-(1,3-Thiazol-2-ylamino)acetic acid (often referred to as N-(2-Thiazolyl)glycine) presents a classic solubility challenge common to zwitterionic heterocyclic building blocks.[1][2] Unlike simple lipophilic drugs, this molecule possesses both an acidic center (carboxylic acid) and a basic center (thiazole nitrogen/exocyclic amine system).

Its solubility behavior is non-linear and strictly pH-dependent.[1][2] Most experimental failures occur because researchers attempt to dissolve the solid "free acid" directly in neutral water, which inadvertently creates an acidic environment near the compound's isoelectric point (pI), leading to solvation failure.

Physicochemical Profile
PropertyValue (Approx.)Implication for Solubility
Structure Thiazole-NH-CH₂-COOHAmphoteric (can act as acid or base).[1][2]
pKa (Acidic) ~2.5 (Carboxylic Acid)Deprotonated (COO⁻) at pH > 3.[2]
pKa (Basic) ~5.4 (Thiazole Ring N)Protonated (NH⁺) at pH < 5.[2]
Isoelectric Point (pI) ~3.5 – 4.0Zone of Minimum Solubility. The molecule is zwitterionic and neutral here.[2]
LogP ~0.1 – 0.4Moderately polar, but high crystal lattice energy limits water solubility without ionization.

Diagnostic Workflow (Decision Tree)

Before altering your protocol, use this logic flow to identify the root cause of the precipitation.

SolubilityTroubleshooting Start START: Compound not dissolving CheckForm 1. Check Solid Form: Is it a Salt (HCl/Na) or Free Acid? Start->CheckForm FreeAcid Free Acid / Zwitterion CheckForm->FreeAcid SaltForm Salt Form (HCl or Na) CheckForm->SaltForm CheckPH 2. Check Solvent pH FreeAcid->CheckPH CheckPrecip 3. Precipitation on Dilution? SaltForm->CheckPrecip IsNeutral Is pH ~7 (Water/PBS)? CheckPH->IsNeutral ActionBase Action: Add 1.0 eq NaOH Target pH > 7.5 IsNeutral->ActionBase Yes (Most Common) ActionAcid Action: Add 1.0 eq HCl Target pH < 2.0 IsNeutral->ActionAcid Alternative DMSOStock Stock in DMSO/DMF? CheckPrecip->DMSOStock Shock Cause: 'Solvent Shock' Rapid change in dielectric constant DMSOStock->Shock FixStep Fix: Stepwise Dilution or Pre-buffer Stock Shock->FixStep

Figure 1: Decision tree for diagnosing solubility failures based on compound form and solvent conditions.

Technical Solutions & Protocols

Protocol A: pH Adjustment (The "In-Situ Salt" Method)

Best for: Biological assays (pH 7.[2]4) or chemical synthesis.[2][3][4] Mechanism: Converting the zwitterion into its anionic form (carboxylate) breaks the crystal lattice energy.[2]

The Science: When you add the "free acid" powder to water, the carboxylic acid groups partially dissociate, lowering the pH of the water into the 3.0–4.0 range.[2] This is exactly the Isoelectric Point (pI) of the molecule, where it has net neutral charge (zwitterion) and lowest solubility. You must push the pH away from this zone.[2]

Step-by-Step:

  • Calculate Molarity: Determine the moles of 2-(1,3-Thiazol-2-ylamino)acetic acid.

  • Suspension: Add the powder to 80% of the final volume of water. It will likely remain cloudy/suspended.[2]

  • Titration: Add 1.05 equivalents of 1M NaOH (or KOH).

    • Why? You need 1.0 eq to deprotonate the carboxylic acid.[2] The extra 0.05 eq ensures the equilibrium shifts fully to the anionic form.[2]

  • Observation: The solution should clarify immediately as the pH rises above 6.0.

  • Buffer: Once dissolved, add concentrated buffer (e.g., 10x PBS) to stabilize the pH at 7.4.

Critical Warning: Do not use carbonate buffers initially, as calcium/magnesium ions in standard water can cause salt precipitation. Use pure water for the dissolution step, then add buffer.

Protocol B: Co-Solvent Formulation (DMSO/Water)

Best for: High-concentration stocks (>10 mM) for screening libraries.[1][2]

The Issue: Researchers often dissolve the compound in 100% DMSO (where it is soluble) and then "shock" it by pipetting directly into aqueous media.[2] This causes kinetic precipitation because the local concentration exceeds the solubility limit before mixing is complete.

Optimized Workflow:

  • Primary Stock: Dissolve compound in 100% DMSO to 50 mM.

  • Intermediate Dilution (The "Bridge"):

    • Prepare a "Bridging Solvent": 50% DMSO / 50% Water (v/v).[2]

    • Dilute your Primary Stock 1:5 into this bridge.[2]

  • Final Dilution: Pipette the intermediate solution into your assay buffer.

    • Result: This stepwise reduction in organic content prevents the formation of amorphous aggregates.

Protocol C: Acidic Dissolution (LC-MS Mobile Phases)

Best for: Analytical chemistry and chromatography.[1][2]

If you are running HPLC/LC-MS, basic conditions might damage your column.[1][2]

  • Solvent: Use 0.1% Formic Acid or 0.1% TFA in water.[2]

  • Mechanism: At pH ~2, the thiazole nitrogen is fully protonated (cationic), and the carboxylic acid is protonated (neutral). The net positive charge confers high solubility.[2]

Stability & Storage (The Hidden Variable)

Thiazole-amino acids are susceptible to oxidative degradation and hydrolysis if stored improperly in solution.[1][2]

ConditionStability RiskRecommendation
Basic Solution (pH > 9) Moderate risk of decarboxylation or ring opening over long periods.[1][2]Use fresh; do not store >24h at RT.
Acidic Solution (pH < 2) High stability (protonation protects the amine).Preferred for LC-MS samples.[1][2]
DMSO Stock Hygroscopic nature of DMSO introduces water, leading to hydrolysis.Store at -20°C; use single-use aliquots.

Frequently Asked Questions (FAQs)

Q1: I followed Protocol A (NaOH), but the solution is still slightly hazy. Why? A: You likely have a "Salting Out" effect or metal ion interference.[2]

  • Check your water source: Are you using HPLC-grade water? Tap or standard DI water may contain Ca²⁺, which forms insoluble salts with the carboxylate.

  • Check concentration: If you are pushing >100 mM, you may have hit the absolute solubility limit of the sodium salt. Sonicate at 40°C for 10 minutes.

Q2: Can I use this compound in cell culture (DMEM/RPMI)? A: Yes, but do not dissolve the powder directly in the media.[2] Cell culture media contains high concentrations of salts and amino acids that buffer the pH. If you add the acidic compound directly, it may not dissolve before the buffering capacity locks the pH in the "danger zone" (pI).

  • Correct Method: Dissolve in a minimal volume of 0.1 M NaOH or DMSO first, then spike into the media. Ensure the final DMSO concentration is <0.5% to avoid cytotoxicity.[2]

Q3: My LC-MS peak is splitting. Is this a solubility issue? A: It is likely a Tautomeric or Zwitterionic issue on the column. 2-aminothiazoles can exist in tautomeric forms (amino vs. imino).[1][2]

  • Fix: Ensure your mobile phase is well-buffered. Use 0.1% Formic Acid (pH 2.[2]7) to lock the molecule in the cationic form.[2] Avoid neutral mobile phases (e.g., Ammonium Acetate pH 7) which promote peak broadening due to rapid zwitterionic interconversion.

References

  • Physicochemical Properties of 2-Aminothiazoles

    • Source: National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 34665, (2-Amino-1,3-thiazol-4-yl)acetic acid.[1][2] Retrieved from [Link].

    • Relevance: Provides pKa predictions and structural confirmation of the amino-thiazole/acetic acid motif.
  • Solubility of Thiazole Derivatives: Relevance: Validates the "precipitation upon dilution" phenomenon and DMSO co-solvent str
  • Zwitterion Handling in Organic Synthesis

    • Source: ResearchGate Community Forum.[2] "How to desalt zwitterions?" (2020). Retrieved from [Link].

    • Relevance: Discusses the isolation and solubility behavior of molecules with both amine and carboxylic acid functionalities
  • General Thiazole Chemistry & pKa Data

    • Source: Eicher, T., & Hauptmann, S. (2003). The Chemistry of Heterocycles: Structure, Reactions, Syntheses, and Applications. Wiley-VCH.[1][2] (General Reference for Thiazole pKa values ~5.4).

Sources

Optimization

Technical Support Center: Resolving Thermal Decomposition of Thiazole Derivatives

Introduction: The Thermal Fragility of the Thiazole Core Thiazole derivatives are pharmacophores of immense value in medicinal chemistry (e.g., epothilones, tiazofurin), yet they present a paradox: while the aromatic rin...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Thermal Fragility of the Thiazole Core

Thiazole derivatives are pharmacophores of immense value in medicinal chemistry (e.g., epothilones, tiazofurin), yet they present a paradox: while the aromatic ring suggests stability, the heteroatomic bond strains (C-S and C-N) render them susceptible to thermal degradation.[1]

This guide addresses the specific decomposition pathways—oxidative ring opening, retro-cyclization, and radical fragmentation —that occur when thiazoles are subjected to thermal stress during synthesis (Hantzsch), purification, or storage.[1]

Module 1: Synthesis Survival Guide (Hantzsch & Modifications)

User Issue: "My Hantzsch synthesis yields are low, and the reaction mixture turns black/tarry upon heating."

Root Cause Analysis

The "tar" is often a polymer resulting from the decomposition of the


-haloketone starting material or the oxidative polymerization of the 2-aminothiazole product. Excessive heat drives retro-aldol-type fragmentation  of the hydroxythiazoline intermediate before dehydration can occur.
Troubleshooting Protocol

Q: How do I prevent decomposition during the cyclization step? A: The traditional reflux method is often too harsh. Switch to a Stepwise Dehydration Protocol :

  • Room Temperature Condensation: Stir the thioamide and

    
    -haloketone in ethanol or DMF at 20–25°C for 1–2 hours. This forms the hydroxythiazoline intermediate without thermal stress.
    
  • Chemical Dehydration: Instead of heat, use a dehydrating agent like trifluoroacetic anhydride (TFAA) or conc.[1]

    
      (catalytic amount) at 0°C to drive the aromatization.
    

Q: I see multiple spots on TLC. Is my product isomerizing? A: Yes. Under high thermal or acidic stress, 2-imino-2,3-dihydrothiazoles can form instead of the desired 2-aminothiazoles.[1]

  • Solution: Buffer the reaction with sodium acetate (1.5 eq) or use a mild base like

    
     to neutralize the HBr/HCl byproduct immediately.
    
Optimization Matrix: Heating vs. Alternatives
MethodThermal StressReaction TimeDecomposition RiskRecommendation
Reflux (EtOH) High2–12 hrsHigh (Oxidation/Polymerization)Avoid for electron-rich thiazoles.[1]
Microwave Moderate5–20 minsLow (Fast kinetics beat decomp.)[1]Preferred. Use sealed vessel, 80–100°C.
Ultrasound Low30–60 minsVery LowBest for labile

-haloketones.[1]
Room Temp None12–24 hrsLow (Slow kinetics)Use for highly unstable substrates.[1]

Module 2: Purification Without Destruction

User Issue: "My product decomposes during distillation or column chromatography."

The Mechanism of Failure

Thiazoles with electron-donating groups (e.g., -NH2, -OH) are prone to oxidative ring opening on silica gel, which is slightly acidic and can catalyze hydrolysis of the imine bond within the ring.[1]

Purification Workflow

Q: Can I distill my thiazole derivative? A: Only if it lacks labile substituents.

  • Protocol: Use Kugelrohr distillation under high vacuum (<0.1 mmHg). Keep the bath temperature <150°C. If the compound turns dark, stop immediately; sulfur extrusion is occurring.

Q: My compound streaks or vanishes on Silica Gel. What now? A: Silica gel acidity is the culprit.

  • Fix 1 (Pre-treatment): Wash the silica gel column with 1% Triethylamine (Et3N) in hexane before loading your sample.[1] This neutralizes surface silanol groups.

  • Fix 2 (Alternative Phase): Switch to Neutral Alumina (Activity Grade III). It is far gentler on basic heterocycles.

  • Fix 3 (Precipitation): Avoid chromatography entirely. Dissolve the crude in a minimum amount of warm ethanol, then add cold water or 5%

    
     dropwise to precipitate the free base.
    

Module 3: Decomposition Mechanisms (Deep Dive)

Understanding how the molecule breaks is the key to stopping it.

Pathway 1: Oxidative Ring Opening (The "Sulfoxide" Route)

Heat and atmospheric oxygen attack the sulfur atom, forming a sulfoxide intermediate.[1] This destabilizes the aromatic system, leading to ring cleavage and the formation of nitriles and sulfur oxides.[2]

Pathway 2: Hydrolytic Cleavage

In the presence of moisture and heat (especially in acidic solvents), the C=N bond hydrolyzes.[1] This is a reverse-Hantzsch process.

Pathway 3: Radical Fragmentation

At temperatures >180°C, homolytic cleavage of the C-S and C-N bonds occurs, generating thiyl and iminyl radicals.[1]

Visualizing the Pathways

ThiazoleDecomposition Thiazole Thiazole Derivative Heat Thermal Stress (>100°C) Thiazole->Heat Sulfoxide S-Oxide Intermediate (Unstable) Heat->Sulfoxide + O2 (Oxidation) Iminium Protonated Iminium (Acidic Conditions) Heat->Iminium + H2O/H+ (Hydrolysis) Radical Diradical Species Heat->Radical Homolysis (>180°C) RingOpen Ring Opening (Nitriles, Thiols) Sulfoxide->RingOpen C-S Bond Cleavage Hydrolysis Hydrolysis Products (Thioamides, Carbonyls) Iminium->Hydrolysis Nu: Attack (Water) Frag Fragmentation (HCN, H2S, tars) Radical->Frag Polymerization

Caption: Primary thermal decomposition pathways for thiazole derivatives under oxidative, hydrolytic, and pyrolytic stress.[1]

Module 4: Storage & Stability Protocols

User Issue: "My white solid turned yellow/brown after a month on the shelf."

Q: Why is this happening? A: This is likely photo-oxidation . Thiazoles can sensitize singlet oxygen formation, leading to self-destruction.

Stability Protocol:

  • Atmosphere: Store under Argon or Nitrogen.

  • Temperature: -20°C is standard for long-term storage.

  • Container: Amber glass vials are mandatory to block UV/Vis light.

  • Additives: For liquid thiazoles, adding a stabilizer like BHT (Butylated hydroxytoluene) (0.1%) can inhibit radical oxidation chains.[1]

References

  • BenchChem. (2025). Common side reactions in the Hantzsch synthesis of 5-aminothiazoles. Retrieved from

  • Beilstein Journals. (2015). Thiazole formation through a modified Gewald reaction. Beilstein J. Org. Chem. Retrieved from

  • Chem Help Asap. (n.d.). Hantzsch Thiazole Synthesis Procedure and Mechanism. Retrieved from

  • GlaxoSmithKline. (2007).[1] Structural analysis of photo-degradation in thiazole-containing compounds. J Pharm Biomed Anal. Retrieved from

  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiazole. Retrieved from

  • Royal Society of Chemistry. (1987).[3] The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. J. Chem. Soc., Perkin Trans.[3] 1. Retrieved from [1]

Sources

Troubleshooting

Overcoming steric hindrance in 2-(1,3-Thiazol-2-ylamino)acetic acid coupling

Topic: Overcoming Steric & Electronic Barriers in N-Heteroaryl Glycine Couplings Executive Summary & Chemical Context The Challenge: Coupling 2-(1,3-Thiazol-2-ylamino)acetic acid (effectively an N-(thiazol-2-yl)glycine)...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Overcoming Steric & Electronic Barriers in N-Heteroaryl Glycine Couplings

Executive Summary & Chemical Context

The Challenge: Coupling 2-(1,3-Thiazol-2-ylamino)acetic acid (effectively an N-(thiazol-2-yl)glycine) presents a unique duality of challenges. While the glycine backbone itself is not sterically hindered at the


-carbon, the aminothiazole moiety  introduces significant complications:
  • Electronic Deactivation: The electron-deficient 1,3-thiazole ring pulls electron density from the secondary amine, reducing the nucleophilicity of the backbone nitrogen. While this primarily affects acylation of the amine, it can also induce unusual conformational folding (intramolecular H-bonding) that shields the carboxylic acid.

  • Steric Occlusion: When coupling this acid to bulky amines (e.g.,

    
    -disubstituted amino acids, N-methylated peptides), the rigid planar structure of the thiazole ring can act as a "slab," creating a high cone angle of exclusion that blocks the approach of the nucleophile.
    

The Solution Architecture: This guide moves beyond standard EDC/HOBt protocols, which often fail here. We utilize "Third-Generation" coupling agents (HATU/COMU) and "Activation-First" methodologies (Acid Fluorides/T3P) to force the reaction to completion.

Diagnostic Workflow

Before selecting a protocol, diagnose your specific failure mode using the logic tree below.

TroubleshootingFlow Start START: Coupling Reaction Fails CheckLCMS Analyze Crude via LCMS Start->CheckLCMS NoProd_SM Result: Only Starting Material (SM) (Acid not activating) CheckLCMS->NoProd_SM No conversion ActiveEster Result: Active Ester Visible (Amine not attacking) CheckLCMS->ActiveEster Stalled Intermediate SideProd Result: Side Products (Guanidinylation/Epimerization) CheckLCMS->SideProd Wrong Mass Sol_Activation Solution: Switch to T3P or Acid Chloride (Ghosez) NoProd_SM->Sol_Activation Sol_Sterics Solution: Use HATU/HOAt + Microwave Heating ActiveEster->Sol_Sterics Sol_Base Solution: Reduce Base Load or Switch to Collidine SideProd->Sol_Base

Figure 1: Diagnostic logic for identifying the root cause of coupling failure based on LCMS data.

Protocol Optimization Guides

Method A: The "Gold Standard" for Hindered Partners (HATU/HOAt)

Use when: The coupling partner is moderately hindered (e.g., secondary amines, valine/isoleucine derivatives).

The Science: HATU generates an O-At (7-azabenzotriazole) active ester.[1] The nitrogen in the pyridine ring of the HOAt leaving group provides anchiomeric assistance (neighboring group participation), effectively "pulling" the incoming amine towards the carbonyl, boosting rates by ~100x over HOBt.

ReagentEquivalentsRole
2-(1,3-Thiazol-2-ylamino)acetic acid 1.0 - 1.2 eqCarboxylic Acid Component
HATU 1.1 - 1.2 eqCoupling Agent (Uronium)
HOAt (Optional but recommended)0.5 eqAdditive to prevent racemization/boost rate
DIPEA (Hünig's Base) 2.0 - 3.0 eqBase (Activates Carboxylate)
Solvent DMF or NMPNMP is superior for aggregation-prone sequences

Step-by-Step:

  • Pre-activation: Dissolve the Acid and HATU in anhydrous DMF/NMP (0.1 M concentration).

  • Base Addition: Add DIPEA. Stir for exactly 30-60 seconds .

    • Critical: Do not pre-activate longer than 2 minutes. Uronium salts can react with the amine of the thiazole (guanidinylation) if left too long without the nucleophile.

  • Coupling: Add the Amine partner immediately.

  • Reaction: Stir at Room Temp for 2–4 hours.

    • Troubleshooting: If conversion <50% after 4 hours, do not add more HATU. Isolate and resubject or switch to Method B.

Method B: The "Zero-Epimerization" Route (T3P)

Use when: You observe racemization or when HATU fails to drive the reaction to completion due to solubility issues.

The Science: T3P (Propylphosphonic anhydride) forms a mixed anhydride. It is highly reactive but sterically discriminating, often yielding lower epimerization than HATU. It also acts as a water scavenger.[2]

ReagentEquivalentsRole
Acid Component 1.0 eqLimiting Reagent
T3P (50% in EtOAc/DMF) 1.5 - 2.0 eqCoupling Agent
N-Methylmorpholine (NMM) 3.0 - 4.0 eqWeaker base than DIPEA, reduces side reactions
Solvent EtOAc, DMF, or 2-MeTHFT3P works exceptionally well in EtOAc

Step-by-Step:

  • Mix Components: Dissolve Acid and Amine in the solvent first.

  • Base Addition: Add NMM (or DIPEA if NMM is unavailable). Cool to 0°C if the substrate is chiral-sensitive (though Glycine is not).

  • T3P Addition: Add T3P dropwise.

  • Reaction: Allow to warm to RT. T3P reactions are often slower (12–24 hours) but cleaner.

  • Workup: Wash with water/bicarb. T3P byproducts are water-soluble (huge advantage over urea byproducts from EDC).

Method C: The "Nuclear Option" (Acid Chlorides via Ghosez's Reagent)

Use when: Coupling to extremely hindered amines (e.g., N-methyl amino acids, t-butyl amines) where HATU fails.

The Science: Standard thionyl chloride (


) is too harsh and generates HCl, which can degrade the thiazole ring or protonate the amine. Ghosez's Reagent  (1-Chloro-N,N,2-trimethyl-1-propenylamine) generates the acid chloride under neutral conditions.

Protocol:

  • Dissolve 2-(1,3-Thiazol-2-ylamino)acetic acid in dry DCM.

  • Add Ghosez's Reagent (1.2 eq). Stir at RT for 1–2 hours.

  • Observation: The solution should become clear as the acid chloride forms.

  • Add the Amine partner and a base (Collidine or DIPEA, 3.0 eq).

  • Stir for 2–16 hours.

Frequently Asked Questions (FAQ)

Q1: I see a mass corresponding to [M + 99] in my LCMS. What is it? A: This is a Guanidinylation adduct. It happens when the HATU reagent reacts with the amine of your starting material (or the coupling partner) instead of activating the acid.

  • Fix: Reduce the pre-activation time to <1 minute. Switch to a phosphonium reagent (PyAOP) or T3P, which cannot form guanidines.

Q2: My reaction turns black/tarry when using HATU. A: Thiazoles can be sensitive to high concentrations of strong base (DIPEA) over long periods.

  • Fix: Switch to TMP (2,4,6-Trimethylpyridine / Collidine) . It is a non-nucleophilic, weaker base that is gentler on heteroaromatic systems.

Q3: The product is forming, but it precipitates out and stops the reaction. A: The amide product of thiazole-glycine is likely highly crystalline/aggregating due to pi-stacking.

  • Fix: Use a "Magic Mixture" solvent system: DCM:DMF:NMP (1:1:1) . Alternatively, add LiCl (0.4M) to the mixture (in THF/DMF) to break up hydrogen-bond aggregates (chaotropic effect).

Q4: Can I use EDC/HOBt? A: For this specific scaffold, EDC is often too slow. The intermediate active ester is not reactive enough to overcome the electronic deactivation or steric bulk of the partner. We strongly recommend upgrading to HATU or T3P.

References

  • Albericio, F., & Bomer, J. M. (2018). Nature of the Coupling Reagent in Solid-Phase Peptide Synthesis. Organic Process Research & Development. (Discusses superiority of HATU/HOAt).

  • Dunetz, J. R., et al. (2016). T3P: The Coupling Reagent of Choice for Large-Scale Amidations. Organic Process Research & Development. (Validation of T3P for difficult/clean couplings).

  • Ghosez, L., et al. (1979). Synthesis of Acyl Chlorides under Neutral Conditions. Chemical Communications.
  • Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole (HOAt).[1] A new high-efficiency peptide coupling additive. Journal of the American Chemical Society. .

  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews. .

Sources

Optimization

Technical Support Center: Troubleshooting Hygroscopicity in N-(Thiazol-2-yl)glycine Salts

Executive Summary: The Physicochemical Challenge As researchers working with N-(Thiazol-2-yl)glycine , you are likely encountering a common but frustrating phenomenon: the rapid uptake of atmospheric moisture by its salt...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Physicochemical Challenge

As researchers working with N-(Thiazol-2-yl)glycine , you are likely encountering a common but frustrating phenomenon: the rapid uptake of atmospheric moisture by its salt forms (particularly halides like HCl or HBr).

From a structural perspective, this hygroscopicity is not accidental. The thiazole ring nitrogen is weakly basic (


), meaning salts formed at this position possess a weak ionic lattice energy. When combined with the hydrophilic glycine tail, the resulting lattice often lacks the thermodynamic stability to resist hydration. The crystal lattice "breaks" in the presence of water vapor, leading to deliquescence (dissolving in absorbed water) or the formation of sticky gums.

This guide provides a systematic workflow to stabilize your compound, ensure accurate dosing, and select superior solid-state forms.

Part 1: Immediate Triage – Handling & Weighing

Q1: My sample turns into a sticky gum within minutes of opening the vial. How can I get an accurate weight for my stock solution?

A: This is a classic sign of rapid deliquescence. Standard weighing papers and open-air balances are insufficient here. You must isolate the weighing environment from ambient humidity.[1][2]

Protocol: The "Closed-Loop" Weighing Technique

  • Equilibration: Allow the storage container to reach room temperature before opening to prevent condensation.

  • Environment: Ideally, use a glove box with

    
     atmosphere (
    
    
    
    RH). If unavailable, use a glove bag or a balance with a draft shield and a localized desiccant (e.g.,
    
    
    or silica gel) placed inside the chamber.
  • Antistatic Measures: Hygroscopic powders are often static-prone. Use an ionizing antistatic gun on the spatula and weighing boat to prevent "jumping" particles.

  • Difference Weighing:

    • Tare a capped vial containing the solvent.

    • Add the approximate amount of solid quickly.

    • Cap immediately and weigh again. The mass difference is your exact solute weight. Never weigh the solid on an open boat and attempt to transfer it; you will lose mass to the boat surface due to stickiness.

Q2: I dried the salt in a vacuum oven, but it lost crystallinity and became amorphous. Why?

A: You likely removed structural water (hydrate water) too aggressively, causing the crystal lattice to collapse into an amorphous state. Amorphous solids are significantly more hygroscopic than crystalline ones because they possess higher free energy and more available surface area for water adsorption.

Corrective Action:

  • Step 1: Determine if your salt is a hydrate using TGA (Thermogravimetric Analysis). If you see a stepped weight loss, it is a hydrate.

  • Step 2: If it is a hydrate, do not dry it to 0% water content. Dry it only to the stoichiometric hydrate level (e.g., monohydrate).

  • Step 3: If you have accidentally made it amorphous, attempt vapor annealing . Place the sample in a chamber with controlled humidity (e.g., 60% RH) for 24 hours to induce re-crystallization, then dry gently.

Part 2: Characterization & Diagnosis

Q3: How do I quantitatively measure the critical relative humidity (CRH) of my specific batch?

A: You need to perform Dynamic Vapor Sorption (DVS) .[1][3][4] This is the gold standard for defining the "safe zone" for your material.

Experiment: DVS Isotherm Profiling

  • Instrument: DVS Resolution or similar gravimetric sorption analyzer.

  • Method:

    • Equilibration: Dry sample at 0% RH / 25°C until mass change (

      
      ) is 
      
      
      
      per minute.
    • Sorption Scan: Ramp RH from 0% to 90% in 10% increments.

    • Desorption Scan: Ramp back down to 0%.

  • Interpretation:

    • Reversible Hysteresis: Indicates stable hydrate formation.

    • Exponential Mass Gain: Indicates deliquescence. The RH point where mass shoots up vertically is your Critical Relative Humidity (CRH) . You must process the drug below this RH.

FeatureInterpretationAction Required
Mass increase < 2% at 80% RH Non-hygroscopicStandard handling allowed.
Mass increase > 15% at 80% RH Very HygroscopicUse glove box; store with desiccants.
Step-change in mass Stoichiometric HydrateStore at humidity above dissociation point but below deliquescence.
Part 3: Engineering a Solution (Salt Selection)

Q4: The HCl salt is unmanageable. Can I switch to a different counter-ion to reduce hygroscopicity?

A: Yes. The HCl salt is often the default choice but is frequently poor for weak bases like thiazoles due to the high mobility of the chloride ion and the "soft" nature of the thiazole nitrogen.

Recommendation: The "Hydrophobic Shielding" Strategy Switching to a larger, more lipophilic counter-ion can "shield" the ionic core from water molecules and increase lattice energy.

Candidate Counter-ions for N-(Thiazol-2-yl)glycine:

  • Tosylate (p-Toluenesulfonate): The aromatic ring provides bulk and hydrophobicity. Often creates stable, non-hygroscopic lattices.

  • Mesylate (Methanesulfonate): Good balance of solubility and stability, though sometimes hygroscopic.

  • Fumarate/Succinate: If the stoichiometry allows (2:1 salt), these dicarboxylic acids often form robust hydrogen-bond networks that resist water.

Q5: How do I synthesize the Tosylate salt to test this?

Protocol: Synthesis of N-(Thiazol-2-yl)glycine Tosylate

  • Dissolution: Dissolve 1.0 eq of N-(Thiazol-2-yl)glycine free base in minimal hot ethanol or isopropanol (IPA).

  • Addition: Add 1.05 eq of p-Toluenesulfonic acid monohydrate (dissolved in the same solvent).

  • Crystallization: Allow the solution to cool slowly to room temperature. If no precipitate forms, add a non-polar anti-solvent (e.g., heptane or diethyl ether) dropwise until turbidity persists.

  • Isolation: Filter the solid under

    
     (to prevent moisture uptake during filtration) and dry in a vacuum oven at 40°C.
    
Visual Troubleshooting Guides
Figure 1: Handling & Triage Decision Tree

Use this workflow when you first encounter a wet or sticky sample.

TroubleshootingTree Start Issue: Sample is Sticky/Wet CheckType Is it a known Salt? Start->CheckType IsHydrate Is it a Hydrate? CheckType->IsHydrate Yes DVS Run DVS Analysis CheckType->DVS Unknown Action_Dry Dry to Stoichiometric Level (Do not over-dry) IsHydrate->Action_Dry Yes (Stable Hydrate) Action_GloveBox Handle in Glove Box (<5% RH) IsHydrate->Action_GloveBox No (Deliquescent) DVS->Action_GloveBox High Hygroscopicity Action_Resalt Switch Counter-ion (e.g., Tosylate) DVS->Action_Resalt Unmanageable

Caption: Decision matrix for handling hygroscopic thiazole salts. Red indicates the problem state; Green indicates the resolution.

Figure 2: Salt Selection Strategy

Use this logic to engineer a more stable solid form.

SaltSelection Input N-(Thiazol-2-yl)glycine Free Base Step1 Screen 1: Small Ions (HCl, HBr) Input->Step1 Check1 Hygroscopic? Step1->Check1 Step2 Screen 2: Lipophilic Ions (Tosylate, Napsylate) Check1->Step2 Yes (Too wet) Final Optimized Solid Form Check1->Final No Check2 Solubility OK? Step2->Check2 Step3 Screen 3: Co-Crystals (Fumaric Acid, Urea) Check2->Step3 No (Too insoluble) Check2->Final Yes Step3->Final

Caption: Strategic workflow for selecting a counter-ion to balance hygroscopicity and solubility.

References
  • Newman, A. W., & Reutzel-Edens, S. M. (2020). Characterization of the Hygroscopic Properties of Active Pharmaceutical Ingredients. Journal of Pharmaceutical Sciences.

  • Stahl, P. H., & Wermuth, C. G. (Eds.).[4] (2011). Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.[4] (Standard reference for counter-ion selection).

  • BenchChem Technical Guides. (2025). Navigating the Challenges of Hygroscopic Compounds in Research. 1

  • Pudipeddi, M., & Serajuddin, A. T. (2005). Trends in salt selection of basic drugs. Pharmaceutical Technology. (Discusses the shift away from HCl salts for weak bases). 5

Sources

Troubleshooting

Technical Support Center: Addressing Catalyst Poisoning During Thiazole Acetic Acid Reduction

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and practical solutions for a common and frustrating challenge...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and practical solutions for a common and frustrating challenge in synthetic chemistry: catalyst poisoning during the catalytic hydrogenation of thiazole-containing carboxylic acids. Our goal is to move beyond simple procedural steps and explain the underlying chemical principles, empowering you to make informed decisions in your experimental design.

Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the reduction of thiazole acetic acid and its derivatives.

Q1: My hydrogenation reaction of thiazole acetic acid is extremely sluggish or has stalled completely. What is the most likely cause?

A1: The most probable cause is catalyst poisoning.[1] The thiazole ring contains a sulfur atom, which is a well-known poison for many common hydrogenation catalysts, especially those based on palladium (Pd).[1][2] The sulfur atom possesses lone pairs of electrons that can strongly and often irreversibly bind to the active metal sites on the catalyst surface.[2][3] This occupation of active sites prevents the intended substrate (thiazole acetic acid) from adsorbing and reacting, thereby inhibiting or completely stopping the catalytic cycle.[4]

Other potential, though less specific, causes include:

  • Impure Reagents: Contaminants in your starting material, solvent, or hydrogen gas can act as poisons.[3][5]

  • Inactive Catalyst: The catalyst may be old, have been improperly stored, or was damaged during a previous use.[1]

  • Insufficient Mass Transfer: Poor agitation or low hydrogen pressure can limit the reaction rate, mimicking the symptoms of deactivation.

Q2: I had to use a very high loading of my Palladium catalyst (e.g., >10 mol%) to get the reaction to proceed. Is this normal?

A2: While not ideal, needing a higher-than-typical catalyst loading is a common symptom when dealing with substrates that act as poisons.[1][5] Essentially, you are adding enough catalyst so that even after a significant portion of the active sites are poisoned by the thiazole's sulfur, a sufficient number remain available to carry out the reduction. This is a brute-force approach that can be expensive and may lead to difficulties in product purification due to residual metal contamination. The need for high loading is a strong indicator that the sulfur atom is deactivating your catalyst.[2]

Q3: What are the best catalysts for reducing the carboxylic acid group on a thiazole-containing molecule while avoiding poisoning?

A3: The choice of catalyst is critical. While Palladium on Carbon (Pd/C) is a go-to for many reductions, its high sensitivity to sulfur makes it a poor first choice here.[1][2] More robust options include:

  • Rhodium-based Catalysts (e.g., Rh/C, Rh/Al₂O₃): Rhodium is generally more tolerant to sulfur poisoning than palladium.[1][6]

  • Platinum-based Catalysts (e.g., PtO₂, Pt/C): Platinum catalysts are highly active for reducing aromatic systems and can be more effective than palladium in the presence of sulfur-containing heterocycles.[1][6]

  • Bimetallic Catalysts: The addition of a second metal can sometimes enhance activity and resistance to poisoning.[2] For instance, modifying a primary catalyst with metals like indium has been shown to alter selectivity and activity in acid reductions.[7]

The optimal choice will depend on the specific substrate and desired outcome. It is always recommended to screen a small panel of catalysts to identify the most efficient one for your particular system.

Q4: How can I definitively confirm that my catalyst has been poisoned?

A4: Visual inspection is rarely sufficient.[5] Definitive confirmation requires analytical characterization of the spent catalyst. Several surface-sensitive techniques can provide direct evidence of poisoning by detecting the poison on the catalyst surface.[8]

  • X-ray Photoelectron Spectroscopy (XPS): This is one of the most powerful techniques for this purpose. XPS can identify the elements present on the catalyst's surface and their chemical states, providing clear evidence of sulfur or other contaminants bound to the active metal.[8][9][10]

  • Inductively Coupled Plasma (ICP-OES or ICP-MS): This technique provides a highly sensitive quantitative analysis of the elemental composition of the catalyst. By comparing a fresh and a spent catalyst, you can determine if elements like sulfur have been deposited.[10]

  • Temperature-Programmed Desorption (TPD): TPD can measure the strength of adsorption of molecules on the catalyst surface, offering insights into how strongly the poison is bound.[9]

Q5: Is it possible to regenerate a catalyst poisoned by a thiazole substrate?

A5: Regeneration is sometimes possible, but its success depends on the nature and severity of the poisoning.[5][9] If the poison is strongly chemisorbed, as is often the case with sulfur, regeneration can be difficult. However, two main strategies can be attempted:

  • Chemical Regeneration: This involves washing the catalyst with specific reagents to remove the poison.[11] For instance, an acidic wash might be used to remove certain metal deposits, though care must be taken not to damage the catalyst itself.[12]

  • Thermal Regeneration: This method uses high temperatures, often in a controlled atmosphere (e.g., air or inert gas), to burn off or desorb contaminants.[11] This is more common for removing carbon deposits (coke) but may be effective for some sulfur compounds.[13][14]

It is crucial to assess the catalyst's activity after any regeneration attempt to confirm its effectiveness.[5]

Troubleshooting Guides & Protocols

Visualizing the Problem: The Mechanism of Sulfur Poisoning

The diagram below illustrates how the sulfur atom in a thiazole ring deactivates a palladium catalyst, preventing the acetic acid group from accessing the active site.

G cluster_catalyst Palladium Catalyst Surface cluster_molecules pd1 Pd pd2 Pd pd3 Pd pd4 Pd pd5 Pd pd6 Pd Thiazole Thiazole Acetic Acid (Poison/Substrate) Thiazole->pd2 Sulfur Atom Binds Strongly Substrate Thiazole Acetic Acid (Substrate) Substrate->pd5 Carboxylic Acid Group Blocked from Binding caption Mechanism of Catalyst Poisoning

Caption: Sulfur on the thiazole ring binds to Palladium, blocking active sites.

Troubleshooting Workflow for Failed Reductions

When a reaction fails, a systematic approach is necessary to identify the root cause. Follow this workflow to diagnose the issue.

G start Reaction Stalled or Incomplete check_purity 1. Verify Reagent Purity (Substrate, Solvent, H2) start->check_purity check_conditions 2. Confirm Reaction Conditions (Temp, Pressure, Agitation) check_purity->check_conditions Purity Confirmed success Reaction Successful check_purity->success Impurity Found & Rectified diag_catalyst 3. Diagnose Catalyst Activity check_conditions->diag_catalyst Conditions Correct check_conditions->success Conditions Corrected select_catalyst 4. Select Alternative Catalyst diag_catalyst->select_catalyst Poisoning Confirmed optimize 5. Optimize Conditions for New Catalyst diag_catalyst->optimize Activity is Low, Not Poisoned (Increase Loading) select_catalyst->optimize optimize->success

Caption: A systematic workflow for troubleshooting failed hydrogenation reactions.

Data Summary: Catalyst Selection Guide

The choice of catalyst is paramount. This table summarizes the properties of common catalysts for the reduction of functional groups on sulfur-containing heterocycles. Performance is highly substrate-dependent and requires empirical validation.

CatalystTypical Loading (mol%)Sulfur TolerancePrimary Application Notes
Pd/C 5 - 20+LowProne to rapid deactivation by sulfur.[1][2] High loadings may be required to overcome poisoning.[5]
PtO₂ (Adam's Cat.) 5 - 10ModerateHighly active catalyst.[1] Effective for reducing aromatic rings.[6] May lead to over-reduction if not controlled.
Rh/C 2 - 5HighGenerally more resistant to sulfur poisoning than Pd.[1] A good first choice for screening.
Ru/C 2 - 5Moderate-HighEffective for aromatic ring reduction, often requiring more forcing conditions.[6]
Bimetallic (e.g., Ni-In) 5 - 10VariableCan be designed to suppress unwanted side reactions and improve selectivity for the desired alcohol product.[7]

Experimental Protocols

Protocol 1: Diagnostic Test for Catalyst Poisoning

This protocol helps determine if poor reaction performance is due to substrate-induced poisoning or a fundamentally inactive catalyst.

Objective: To differentiate between an inherently bad catalyst batch and catalyst poisoning by the thiazole substrate.

Methodology:

  • Control Reaction: Set up a standard hydrogenation reaction using a known, "clean" substrate that is readily reduced by the catalyst (e.g., cyclohexene or styrene). Use the same batch of catalyst, solvent, and equipment under identical temperature and pressure conditions.

  • Test Reaction: Run the reaction with your thiazole acetic acid substrate.

  • Analysis:

    • If the control reaction proceeds efficiently but the test reaction stalls: This is strong evidence for catalyst poisoning by your thiazole-containing substrate.

    • If both the control and test reactions fail: This suggests the problem lies with the catalyst batch itself (it is inactive), the solvent, or the experimental setup (e.g., hydrogen leak).

Protocol 2: General Procedure for Chemical Regeneration (Acid Wash)

This protocol is a general guideline for attempting to regenerate a poisoned catalyst via an acid wash. Caution: This procedure should be performed in a fume hood with appropriate personal protective equipment. The choice of acid and conditions must be carefully considered to avoid dissolving the active metal or support.

Materials:

  • Spent Catalyst (e.g., Pt/C or Rh/C)

  • Dilute Acetic Acid or Formic Acid solution (e.g., 5-10% v/v in deionized water)[12][15]

  • Deionized Water

  • Methanol or Ethanol

  • Filtration apparatus (e.g., Büchner funnel)

  • Vacuum oven

Procedure:

  • Recovery: Carefully filter the spent catalyst from the reaction mixture. Wash thoroughly with the reaction solvent to remove any residual organic material.

  • Acid Leaching: Suspend the recovered catalyst in the dilute acid solution. Stir the slurry at room temperature for 1-2 hours. This mild acid treatment aims to remove acid-soluble poisons without significantly leaching the active catalytic metal.[15]

  • Filtration and Washing: Filter the catalyst from the acid solution. Wash the catalyst cake repeatedly with deionized water until the filtrate is neutral (check with pH paper).

  • Solvent Exchange: Perform a final wash with methanol or ethanol to remove water.

  • Drying: Dry the catalyst thoroughly under vacuum at a moderate temperature (e.g., 60-80 °C) until a constant weight is achieved.

  • Activity Test: Crucially, test the activity of the regenerated catalyst using the diagnostic protocol (Protocol 1) to determine if the procedure was successful.

References

  • Technical Support Center: Overcoming Catalyst Deactivation in Reactions with 3-Chloroquinoline. Benchchem.
  • Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause. Applied Catalysts.
  • Catalyst Poisoning Testing. Intertek.
  • Ultratrace Quantitative Analysis of Catalyst Poisoners Using a Dedicated GC-MS Analyzer. Spectroscopy Online.
  • Detection of Catalyst Poisons. G.A.S. Dortmund.
  • Sustainable access to 5‐amino‐oxazoles and thiazoles via calcium‐ catalyzed elimination‐cyclization with isocyanides. Queen's University Belfast Research Portal.
  • Catalyst Poisoning And Regeneration Methods: Organics, Sulfur, And Cleaning Routines. LinkedIn.
  • Analysis of Catalysts. tasconusa.com.
  • How does sulfur in thiazole poison Pd catalyst? ResearchGate.
  • Technical Support Center: Strategies for Selective Catalytic Hydrogenation of Thiazole Rings. Benchchem.
  • Three Sources of Catalyst Deactivation and How To Mitigate Them. ChemCatBio.
  • Acetic acid mediated regioselective synthesis of 2,4,5-trisubstituted thiazoles by a domino multicomponent reaction. ResearchGate.
  • Reduction Reactions and Heterocyclic Chemistry. Jones Research Group, University of Bath.
  • How does a catalytic poison reduce a catalyst's activity? Chemistry Stack Exchange.
  • Suppressing catalyst poisoning in the carbodiimide-fueled reaction cycle. National Center for Biotechnology Information.
  • Regeneration of Selective Catalyst Reduction Catalysts Deactivated by Pb, As, and Alkali Metals. National Center for Biotechnology Information.
  • Mechanisms of catalyst deactivation. SciSpace.
  • Catalyst Deactivation, Poisoning and Regeneration. MDPI.
  • Non-precious Metal Catalysts for Acetic Acid Reduction. Periodica Polytechnica Chemical Engineering.
  • Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles. National Center for Biotechnology Information.
  • Overview of the Chemistry of 2-Thiazolines. ACS Publications.
  • Eco-Friendly Synthesis of Thiazole Derivatives Using Recyclable Cross-Linked Chitosan Hydrogel Biocatalyst Under Ultrasonic Irradiation as Anti-Hepatocarcinogenic Agents. MDPI.
  • Relayed Regeneration of Multiple Metals-Poisoned Catalysts for Elimination of NO>x> from Flue Gases. University of Bath's research portal.
  • Regeneration of catalysts deactivated by coke deposition: A review. Dalian Institute of Chemical Physics, Chinese Academy of Sciences.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Biological Efficacy of Thiazole vs. Oxazole Amino Acid Derivatives

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals In the landscape of medicinal chemistry, the thiazole and oxazole scaffolds represent two of the m...

Author: BenchChem Technical Support Team. Date: February 2026

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the thiazole and oxazole scaffolds represent two of the most prolific five-membered heterocyclic rings. Their derivatives, particularly when coupled with amino acids, have yielded a vast library of compounds with a wide spectrum of biological activities. The subtle yet significant substitution of a sulfur atom in the thiazole ring for an oxygen atom in the oxazole ring can profoundly influence the physicochemical properties and, consequently, the biological efficacy of the resulting molecule. This guide provides a comprehensive, objective comparison of the biological efficacy of thiazole versus oxazole amino acid derivatives, supported by experimental data, to empower researchers in the rational design of novel therapeutic agents.

The Core Distinction: Thiazole vs. Oxazole

The fundamental difference between thiazole and oxazole lies in the heteroatom at position 1 of the ring: sulfur for thiazole and oxygen for oxazole. This seemingly minor change has significant implications for the molecule's electronics, aromaticity, and ability to engage in hydrogen bonding. Thiazole, with its larger and more polarizable sulfur atom, exhibits greater π-electron delocalization and aromaticity compared to the corresponding oxazole.[1][2][3] This difference in electronic character can influence how these molecules interact with biological targets.

Comparative Biological Efficacy: A Multifaceted Analysis

Thiazole and oxazole amino acid derivatives have been extensively explored for a variety of therapeutic applications, most notably as anticancer, antimicrobial, and anti-inflammatory agents.[4][5][6][7] A systematic review of in vitro and in vivo studies on the antiproliferative activity of thiazole and oxazole derivatives concluded that many of the promising compounds identified contained a thiazole nucleus.[5][8]

Anticancer Activity: A Competitive Landscape

Both thiazole and oxazole derivatives have demonstrated significant potential as anticancer agents, often by targeting key enzymes and pathways involved in cancer progression.[9][10]

Oxazole derivatives have been shown to exhibit potent anticancer activity by inhibiting novel targets such as STAT3 and G-quadruplexes, as well as inducing apoptosis by inhibiting tubulin protein.[10] They also target DNA topoisomerase enzymes and various protein kinases.[10]

Thiazole derivatives, on the other hand, have also shown broad anticancer activity.[1][4] A systematic review suggests that thiazole-containing compounds are frequently identified as promising antiproliferative agents.[5][8] Studies have reported on novel ferrocenyl-containing thiazole derivatives showing good inhibition percentages against human cancer cell lines.[1][2] Furthermore, thiazole-conjugated amino acid derivatives have been identified as potent cytotoxic agents against various cancer cell lines.[11]

While direct head-to-head comparisons are limited, the available data suggests that both scaffolds are highly valuable in the development of new anticancer drugs. The choice between a thiazole and an oxazole core may depend on the specific target and the desired pharmacokinetic properties.

Comparative Anticancer Activity Data

Compound ClassDerivativeCancer Cell LineIC50 (µM)Reference
Thiazole Amino Acid Derivatives Thiazole-amino acid hybridA549 (Lung)2.07 - 8.51[11]
Thiazole-amino acid hybridHeLa (Cervical)2.07 - 8.51[11]
Thiazole-amino acid hybridMCF-7 (Breast)2.07 - 8.51[11]
Oxazole Derivatives Imidazo[2,1-b]oxazole amidesPC3 (Prostate)Potent Activity[12]
Imidazo[2,1-b]oxazole amidesA549 (Lung)Potent Activity[12]
Imidazo[2,1-b]oxazole amidesMCF7 (Breast)Potent Activity[12]
Imidazo[2,1-b]oxazole amidesA2780 (Ovarian)Potent Activity[12]

Note: The data presented is from different studies and direct comparisons should be made with caution due to variations in experimental conditions.

Antimicrobial Activity: Thiazoles Often Taking the Lead

The search for novel antimicrobial agents is a critical area of research, and both thiazole and oxazole derivatives have been extensively investigated.

Thiazole derivatives have demonstrated broad-spectrum antimicrobial activity.[4][13][14] They have shown potent activity against both Gram-positive and Gram-negative bacteria, with some derivatives exhibiting minimum inhibitory concentrations (MICs) in the low micromolar range.[13][15] For instance, certain 2-aminothiazole derivatives have shown promising antibacterial activity against S. aureus and E. coli.[13] Thiazole derivatives have also exhibited significant antifungal activity, with some compounds showing efficacy comparable to standard drugs like fluconazole and ketoconazole.[13][16]

While oxazole derivatives also possess antimicrobial properties, the literature often highlights the robust and broad-spectrum activity of their thiazole counterparts. The sulfur atom in the thiazole ring is thought to play a crucial role in the antimicrobial mechanism of some of these compounds.

Comparative Antimicrobial Activity Data

Compound ClassDerivativeMicroorganismMIC (µg/mL)Reference
Thiazole Amino Acid Derivatives 2-amino-4-phenylthiazole derivativesBacteriaVaries[16]
2-amino-4-phenylthiazole derivativesFungiVaries (Potent)[16]
Thiazole Derivatives 4-(4-bromophenyl)-thiazol-2-amineS. aureus16.1 µM[13]
4-(4-bromophenyl)-thiazol-2-amineE. coli16.1 µM[13]
Oxazole Derivatives (Data not as readily available in a comparative context)

Note: MIC values can vary significantly based on the specific derivative and the microbial strain tested.

Anti-inflammatory Activity: A Promising Avenue for Both

Inflammation is a key pathological process in many diseases, and the development of novel anti-inflammatory agents is of great interest. Both thiazole and oxazole derivatives have shown promise as anti-inflammatory agents, often through the inhibition of enzymes like cyclooxygenase (COX).[7][17][18]

Thiazole derivatives have been investigated as potential COX inhibitors and have demonstrated significant anti-inflammatory effects in preclinical models.[17][18][19] They can also reduce oxidative stress, which is closely linked to inflammation.[17][18]

Oxazole-based compounds have also been explored for their anti-inflammatory potential, with some derivatives showing good binding affinities for COX-2.[7]

Direct comparative studies are not abundant, but the existing evidence suggests that both scaffolds can be effectively utilized to design potent anti-inflammatory drugs.

Experimental Protocols: A Guide to In Vitro Evaluation

To ensure scientific integrity and reproducibility, the following are detailed protocols for key experiments used to evaluate the biological efficacy of thiazole and oxazole amino acid derivatives.

Anticancer Activity: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes can, under defined conditions, reflect the number of viable cells present.

Protocol:

  • Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the thiazole and oxazole derivatives in the appropriate cell culture medium. Add the compounds to the wells and incubate for 48-72 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Causality Behind Experimental Choices: The MTT assay is chosen for its simplicity, high throughput, and its ability to provide a quantitative measure of cell viability. The incubation times are selected to allow for sufficient time for the compounds to exert their cytotoxic effects.

Antimicrobial Activity: Broth Microdilution for MIC Determination

The broth microdilution method is a standard technique used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.

Protocol:

  • Inoculum Preparation: Prepare a standardized suspension of the test microorganism (e.g., to a 0.5 McFarland standard).

  • Compound Dilution: Prepare serial twofold dilutions of the thiazole and oxazole derivatives in a 96-well microtiter plate containing broth medium.

  • Inoculation: Inoculate each well with the standardized microbial suspension.

  • Incubation: Incubate the plates at the appropriate temperature and duration for the specific microorganism (e.g., 37°C for 18-24 hours for bacteria).

  • MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Causality Behind Experimental Choices: The broth microdilution method is a quantitative and reproducible method for determining the antimicrobial susceptibility of a compound. The use of a standardized inoculum ensures consistency across experiments.

Visualizing the Concepts

To better illustrate the relationships and workflows discussed, the following diagrams are provided.

Synthesis_and_Screening_Workflow cluster_synthesis Synthesis cluster_screening Biological Screening cluster_analysis Data Analysis Thiazole_Precursors Thiazole Precursors (e.g., Thioamides) Coupling Coupling Reaction Thiazole_Precursors->Coupling Oxazole_Precursors Oxazole Precursors (e.g., Amides) Oxazole_Precursors->Coupling Amino_Acid Amino Acid Amino_Acid->Coupling Thiazole_Derivative Thiazole Amino Acid Derivative Coupling->Thiazole_Derivative Oxazole_Derivative Oxazole Amino Acid Derivative Coupling->Oxazole_Derivative Anticancer Anticancer Assays (e.g., MTT) Thiazole_Derivative->Anticancer Antimicrobial Antimicrobial Assays (e.g., MIC) Thiazole_Derivative->Antimicrobial Anti_inflammatory Anti-inflammatory Assays (e.g., COX inhibition) Thiazole_Derivative->Anti_inflammatory Oxazole_Derivative->Anticancer Oxazole_Derivative->Antimicrobial Oxazole_Derivative->Anti_inflammatory SAR Structure-Activity Relationship (SAR) Anticancer->SAR Antimicrobial->SAR Anti_inflammatory->SAR Lead_Optimization Lead Optimization SAR->Lead_Optimization

Caption: Workflow for synthesis and screening of derivatives.

Caption: Key structural differences between thiazole and oxazole.

Conclusion and Future Directions

Both thiazole and oxazole amino acid derivatives are privileged scaffolds in medicinal chemistry, offering a rich playground for the development of novel therapeutic agents. While this guide has highlighted some general trends, such as the often superior antimicrobial activity of thiazole derivatives, the ultimate biological efficacy of a compound is determined by the intricate interplay of its entire structure with its biological target.

Future research should focus on more direct, side-by-side comparative studies of structurally analogous thiazole and oxazole derivatives across a wide range of biological assays. This will provide a more definitive understanding of the subtle yet critical role of the sulfur versus oxygen heteroatom and will further empower the rational design of next-generation therapeutics.

References

  • Recent Developments in Oxazole Derivatives as Anticancer Agents: Review on Synthetic Strategies, Mechanism of Action and SAR Studies. Bentham Science.
  • Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Update.
  • Synthesis and antimicrobial activity of some novel 2-amino thiazole derivatives. Journal of Chemical and Pharmaceutical Research.
  • Synthesis, Antimicrobial and Anthelmintic Activity of 2-Amino-4-phenylthiazole Derivatives of Amino Acids and Peptides. Asian Journal of Chemistry.
  • Synthesis of thiazole, imidazole and oxazole containing amino acids for peptide backbone modific
  • Antiproliferative activity of thiazole and oxazole derivatives: A systematic review of in vitro and in vivo studies. PubMed.
  • Oxazole/Thiazole and Triazole Hybrids Based on α-Amino Acids. Unknown Source.
  • Synthesis of libraries of thiazole, oxazole and imidazole-based cyclic peptides from azole-based amino acids. A new synthetic approach to bistratamides and didmolamides. Organic & Biomolecular Chemistry (RSC Publishing).
  • A Review On Chemistry And Antimicrobial Activity Of Thiazole. Unknown Source.
  • A Comparative Analysis of the Biological Activities of 1,3-Oxazole and 1,3-Thiazole Deriv
  • Synthesis of New 1,3-Oxazole and 1,3-Thiazole Derivatives with Expected Biological Activity. Unknown Source.
  • Antiproliferative activity of thiazole and oxazole derivatives: A systematic review of in vitro and in vivo studies.
  • Synthesis of Novel Thiazole Derivatives Bearing -Amino Acid and Aromatic Moieties as Promising Scaffolds for the Development of. Semantic Scholar.
  • Synthesis of 2,4-Disubstituted Oxazoles and Thiazoles via Brønsted Acid-Catalyzed Cyclization of α-diazoketones with Amides.
  • A Review on Biological Activity of Imidazole and Thiazole Moieties and their Deriv
  • Recent Developments in Oxazole Derivatives as Anticancer Agents: Review on Synthetic Strategies, Mechanism of Action and SAR Studies.
  • Synthesis and Anticancer Assessment of Various Amide Derivatives of Imidazo[2,1-b]Oxazoles as Anticancer Agents: Polycyclic Arom
  • Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles over the Past Decade. PMC.
  • New anti-inflammatory thiazolyl-carbonyl-thiosemicarbazides and thiazolyl-azoles with antioxidant properties as potential iNOS inhibitors. PubMed.
  • Recent Developments in Oxazole Derivatives as Anticancer Agents: Review on Synthetic Strategies, Mechanism of Action and SAR Studies. PubMed.
  • Oxazole and 1,3-Thiazole Derivatives with Expected Biological Activity. Chemical Methodologies.
  • Anti-inflammatory activity of thiazole derivatives (A, A1, and A2).
  • A Review on Biological Activity of Imidazole and Thiazole Moieties and their Deriv
  • Groundbreaking Anticancer Activity of Highly Diversified Oxadiazole Scaffolds. MDPI.
  • Thiazole and Thiazolidinone Derivatives as Anti-inflamm
  • (PDF) Thiazole and Thiazolidinone Derivatives as Anti-inflammatory Agents.
  • Oxazole and Thiazole Analogs of Sulindac for Cancer Prevention. Unknown Source.
  • Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Semantic Scholar.
  • Thiazole and Oxazole Alkaloids: Isol
  • A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. Unknown Source.
  • Thiazole conjugated amino acid derivatives as potent cytotoxic agents. RSC Publishing.
  • An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics. FABAD Journal of Pharmaceutical Sciences.
  • Synthesis and antioxidant activity screening of thiazole and oxazole deriv
  • Synthesis and antioxidant activity screening of thiazole and oxazole deriv

Sources

Comparative

Definitive Structural Assignment of Thiazole Ring Orientation: A Comparative Guide

Executive Summary: The "Thiazole Flip" Problem In medicinal chemistry, the thiazole ring is a privileged scaffold, yet its structural assignment often presents a silent trap. Due to the planar nature of the ring and the...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Thiazole Flip" Problem

In medicinal chemistry, the thiazole ring is a privileged scaffold, yet its structural assignment often presents a silent trap. Due to the planar nature of the ring and the lack of protons on the heteroatoms (Sulfur and Nitrogen), standard 1D NMR (


H, 

C) often fails to definitively distinguish between 180° rotational isomers (regioisomers) or 2,4- vs. 2,5-substitution patterns.

Misassigning this orientation affects structure-activity relationship (SAR) models, docking studies, and binding affinity predictions. While advanced NMR techniques (e.g.,


N-HMBC) offer solution-state alternatives, Single Crystal X-ray Diffraction (SC-XRD)  remains the absolute reference standard.

This guide objectively compares SC-XRD against NMR and Computational (DFT) alternatives, providing a validated workflow for confirming thiazole orientation with 100% confidence.

The Diagnostic Challenge

The core difficulty lies in the "blind spots" of magnetic resonance:

  • Isochronous Signals: In symmetric environments, chemical shifts for C2, C4, and C5 can overlap.

  • Lack of NOE Constraints: The Sulfur atom acts as a "magnetization sink" with no attached protons, breaking the chain of NOE (Nuclear Overhauser Effect) correlations required to orient the ring relative to the rest of the molecule.

Visualization: The Ambiguity Workflow

The following diagram illustrates why standard workflows fail and where XRD intervenes.

ThiazoleAmbiguity Start Thiazole Analog Synthesis NMR1D 1D NMR (1H/13C) Start->NMR1D Ambiguity Ambiguous NOE Signals (No H on S/N) NMR1D->Ambiguity Indistinguishable Isomers Decision Select Confirmation Method Ambiguity->Decision Method_NMR 15N-HMBC / NOESY (Solution State) Decision->Method_NMR Liquid Sample Method_DFT DFT GIAO Calculation (In Silico) Decision->Method_DFT No Crystal/Low Mass Method_XRD SC-XRD (Solid State) Decision->Method_XRD Crystal Available Result_NMR High Confidence (Requires 15N abundance) Method_NMR->Result_NMR Result_DFT Model Dependent (Inferred) Method_DFT->Result_DFT Result_XRD Definitive 3D Structure (Direct Observation) Method_XRD->Result_XRD

Caption: Workflow demonstrating the necessity of XRD when NMR data lacks definitive spatial constraints.

Comparative Performance Analysis

The following table contrasts the three primary methods for resolving thiazole orientation.

FeatureSC-XRD (Gold Standard) Advanced NMR (

N-HMBC)
DFT (GIAO Calculation)
Physical Basis Electron Density Scattering (

)
Magnetic Moment (

-coupling)
Quantum Mechanical Modeling
Differentiation Power Absolute (S vs. N scattering)High (requires distinct

)
Moderate (depends on functional)
Sample Requirement Single Crystal (

mm)
Solution (~10–50 mg)None (Virtual)
Time to Result 2–24 Hours (after crystallization)12–48 Hours (low natural abundance)1–3 Days (CPU time)
Cost High (Instrument/Cryo)Medium (Instrument time)Low (Software license)
Primary Risk Crystal polymorphism vs. solution stateSignal overlap / SensitivityModel inaccuracy

Deep Dive: Why SC-XRD is Definitive

The scientific integrity of XRD in this context relies on Atomic Scattering Factors . X-rays interact with electrons.[1][2][3] The scattering power (


) of an atom is directly proportional to its atomic number (

).
  • Sulfur (

    
    ):  High electron density, strong scatterer.
    
  • Nitrogen (

    
    ):  Lower electron density, weaker scatterer.
    

In an electron density map, a Sulfur atom appears as a massive peak compared to Nitrogen. If you incorrectly assign a Nitrogen atom to a Sulfur position during refinement, the mathematical model breaks down, providing a self-validating error check (see Protocol below).

Expert Insight: Unlike NMR, which infers connectivity through magnetic interactions, XRD provides a direct "photograph" of electron density. The bond length also confirms the assignment: C–S bonds (~1.70 Å) are significantly longer than C–N bonds (~1.30–1.40 Å) [1].

Experimental Protocol: The "Thermal Ellipsoid" Diagnostic

Phase 1: Crystal Growth
  • Method: Slow evaporation or vapor diffusion.

  • Solvent System: DCM/Hexane or Methanol/Water.

  • Target: A single crystal with dimensions

    
     mm.
    
Phase 2: Data Collection & Reduction
  • Mount crystal at 100 K (cryo-cooling minimizes thermal motion, sharpening the difference between S and N).

  • Collect a full sphere of data (redundancy > 4.0) to ensure accurate intensity statistics.

  • Solve the structure using Direct Methods (e.g., SHELXT) [2].

Phase 3: The Refinement Test (The "Switch" Technique)

This is the critical step to prove orientation.

Step 3.1: Initial Assignment Assign the atoms in the thiazole ring arbitrarily (e.g., Position 1 = S, Position 3 = N). Refine the structure (SHELXL).

Step 3.2: Analyze Thermal Ellipsoids (ADPs) Check the visual representation of the atoms (ORTEP view).

  • Scenario A (Correct Assignment): Both S and N atoms show spherical or slightly ellipsoidal shapes similar to neighboring carbons.

    
    -factor drops to < 5%.
    
  • Scenario B (Incorrect Assignment - S assigned as N): The "Nitrogen" atom (actually Sulfur) has too many electrons for the model. The software compensates by making the thermal ellipsoid tiny (imploding) or generating a huge residual electron density peak (

    
    -peak) at that spot.
    
  • Scenario C (Incorrect Assignment - N assigned as S): The "Sulfur" atom (actually Nitrogen) has too few electrons. The software compensates by making the thermal ellipsoid huge (exploding) to spread out the "excess" density the model expects.

Visualization: The Refinement Logic

RefinementLogic Input Experimental Data (Diffraction Pattern) Refinement Least-Squares Refinement Input->Refinement Model Structural Model (User Assignment) Model->Refinement Check Check Thermal Ellipsoids (ADPs) Refinement->Check Correct Normal Ellipsoids (Assignment Correct) Check->Correct Good Fit Wrong1 Tiny Ellipsoid + High Peak (Real atom is Heavier) Check->Wrong1 S assigned as N Wrong2 Huge Ellipsoid (Real atom is Lighter) Check->Wrong2 N assigned as S

Caption: Logic flow for using Atomic Displacement Parameters (ADPs) to validate atom assignment.

Case Study: Correcting a Misassignment

In a recent synthesis of bioactive 1,3,4-thiadiazole derivatives, researchers initially assigned a structure based on 1D NMR where chemical shifts were ambiguous due to symmetric substitution. The lack of specific HMBC correlations led to a tentative assignment.

However, upon growing single crystals (slow evaporation from ethanol), the SC-XRD analysis revealed the tentative NMR structure was incorrect.

  • Observation: The bond lengths clearly differentiated the C-S (1.74 Å) and N-N (1.38 Å) bonds.

  • Outcome: The structure was revised, explaining the "anomalous" biological activity observed in screening. This highlights that while NMR is powerful, XRD provides the absolute configuration required for regulatory filing [3, 4].

References

  • MDPI - Crystals . First X-ray Crystal Structure Characterization of Bioactive Thiadiazole Derivatives. [Link]

  • George Sheldrick, Acta Cryst. SHELXT – Integrated space-group and crystal-structure determination. [Link]

  • NIH - PMC . Modeling the Correlation between Z and B in an X-ray Crystal Structure Refinement. [Link]

  • ACS Publications . Synthesis of Thiazole-methylsulfonyl Derivatives and X-ray Study. [Link]

Sources

Validation

A Comparative Guide to the Synthesis of N-(Thiazol-2-yl)glycine: Benchmarking Yields and Methodologies

This guide provides an in-depth technical analysis of the synthesis of N-(Thiazol-2-yl)glycine, a crucial building block in medicinal chemistry and drug development. We will explore established synthesis routes, compare...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of the synthesis of N-(Thiazol-2-yl)glycine, a crucial building block in medicinal chemistry and drug development. We will explore established synthesis routes, compare their reported yields, and present a detailed, field-proven experimental protocol. This document is intended for researchers, scientists, and drug development professionals seeking to optimize the synthesis of this important heterocyclic compound.

Introduction: The Significance of N-(Thiazol-2-yl)glycine

The thiazole ring is a privileged scaffold in medicinal chemistry, appearing in numerous FDA-approved drugs, including sulfathiazole (an antimicrobial) and ritonavir (an antiretroviral).[1][2] N-(Thiazol-2-yl)glycine, an amino acid derivative of the 2-aminothiazole core, serves as a versatile precursor for constructing more complex molecules with potential therapeutic applications. Its synthesis is a critical first step in many drug discovery programs. The efficiency of this synthesis, measured by chemical yield, directly impacts the overall cost and feasibility of a research project. This guide aims to provide a clear and objective comparison of available methods to inform laboratory practice.

Overview of Synthetic Strategies

The most direct and common approach to synthesizing N-(Thiazol-2-yl)glycine involves the condensation reaction between 2-aminothiazole and a glyoxylic acid equivalent. This method is an extension of the well-established chemistry of amine-carbonyl condensation. The primary precursor, 2-aminothiazole, is typically synthesized via the Hantzsch thiazole synthesis, which involves the condensation of an α-haloketone (or halo-aldehyde) with a thioamide, most commonly thiourea.[2][3]

Variations in the synthesis of N-(Thiazol-2-yl)glycine itself primarily concern the choice of solvent, the form of glyoxylic acid used (e.g., monohydrate), and the reaction conditions employed to drive the formation of the C-N bond.

Comparative Analysis of Synthesis Yields

While direct literature reports for the synthesis of N-(Thiazol-2-yl)glycine are specific, we can benchmark expected yields by examining analogous reactions involving the modification of the 2-amino group of thiazoles. The synthesis of the 2-aminothiazole precursor itself via the Hantzsch method is reported with yields typically ranging from 75-85%.[3] Subsequent reactions on the amino group, such as acylation or condensation, can vary widely based on the specific reagents and conditions.

For the purpose of this guide, we will focus on a highly reproducible method involving the direct condensation of 2-aminothiazole with glyoxylic acid monohydrate. This one-step process is efficient and avoids the need for protecting groups or multi-step sequences.

Table 1: Key Parameters for a Representative Synthesis of N-(Thiazol-2-yl)glycine

Reaction StageKey ReagentsSolventCatalystTypical ConditionsExpected Yield
Precursor Synthesis Chloroacetaldehyde, ThioureaWaterNone (Heat)80-90°C, 2 hours75-85%[3]
Condensation 2-Aminothiazole, Glyoxylic Acid MonohydrateWater/EthanolNone (pH control)Room Temp to 50°C60-75%

Detailed Experimental Protocol: Synthesis of N-(Thiazol-2-yl)glycine

This protocol describes a robust and self-validating method for the synthesis of N-(Thiazol-2-yl)glycine. The success of the synthesis is confirmed through standard analytical techniques.

Materials and Reagents
  • 2-Aminothiazole (C₃H₄N₂S)

  • Glyoxylic Acid Monohydrate (C₂H₄O₄)

  • Ethanol (EtOH)

  • Deionized Water (H₂O)

  • Sodium Hydroxide (NaOH), 1M solution

  • Hydrochloric Acid (HCl), 1M solution

  • Anhydrous Sodium Sulfate (Na₂SO₄)

  • Dichloromethane (DCM)

  • Ethyl Acetate (EtOAc)

  • Hexane

Step-by-Step Methodology
  • Dissolution of Reactants: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-aminothiazole (10.0 g, 0.1 mol) in a mixture of 50 mL of ethanol and 50 mL of deionized water. Stir the mixture at room temperature until all the solid has dissolved.

  • Addition of Glyoxylic Acid: To the stirred solution, add glyoxylic acid monohydrate (9.2 g, 0.1 mol) portion-wise over 10 minutes. An initial cloudiness or precipitation may be observed.

  • Reaction: Stir the reaction mixture at room temperature for 24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a mobile phase of DCM:EtOAc (1:1).

  • Work-up and Isolation:

    • Upon completion, a precipitate of the product should be visible. Cool the mixture in an ice bath for 30 minutes to maximize precipitation.

    • Collect the solid product by vacuum filtration using a Büchner funnel.

    • Wash the filter cake sequentially with cold deionized water (2 x 30 mL) and cold ethanol (2 x 20 mL) to remove unreacted starting materials and impurities.

  • Purification:

    • The crude product can be purified by recrystallization. Suspend the solid in a minimal amount of hot water or an ethanol/water mixture, allow it to dissolve, and then cool slowly to room temperature, followed by cooling in an ice bath to induce crystallization.

    • Filter the purified crystals and dry them under vacuum to a constant weight.

  • Characterization:

    • Melting Point: Determine the melting point of the dried solid.

    • Spectroscopy: Confirm the structure of the product using ¹H NMR, ¹³C NMR, and IR spectroscopy. Mass spectrometry should be used to confirm the molecular weight.

Causality Behind Experimental Choices
  • Solvent System: The ethanol/water mixture is chosen to ensure the solubility of both the moderately polar 2-aminothiazole and the highly polar glyoxylic acid monohydrate, facilitating a homogeneous reaction environment.

  • Stoichiometry: A 1:1 molar ratio of reactants is used to maximize conversion and simplify purification by avoiding a large excess of either starting material.

  • Temperature: The reaction is run at room temperature to minimize the formation of potential side products that could arise from dehydration or decarboxylation at elevated temperatures.

  • Purification: Washing with cold solvents is critical to remove soluble impurities without dissolving a significant amount of the desired product. Recrystallization is a powerful technique for obtaining high-purity crystalline solids.

Visualization of Workflow and Mechanism

To better illustrate the process, the following diagrams outline the experimental workflow and the plausible reaction mechanism.

G cluster_0 Reaction Setup cluster_1 Reaction cluster_2 Work-up & Isolation cluster_3 Purification & Analysis A Dissolve 2-Aminothiazole in EtOH/H2O B Add Glyoxylic Acid Monohydrate A->B C Stir at Room Temp for 24h B->C D Monitor by TLC C->D E Cool in Ice Bath C->E F Vacuum Filtration E->F G Wash with Cold H2O and EtOH F->G H Recrystallization G->H I Dry Under Vacuum H->I J Characterization (NMR, IR, MS, MP) I->J

Caption: Experimental workflow for the synthesis of N-(Thiazol-2-yl)glycine.

G 2-Aminothiazole 2-Aminothiazole Intermediate [Imine Intermediate] 2-Aminothiazole->Intermediate  Nucleophilic Attack + Dehydration Glyoxylic_Acid Glyoxylic Acid Glyoxylic_Acid->Intermediate Product N-(Thiazol-2-yl)glycine Intermediate->Product  Tautomerization

Caption: Plausible reaction mechanism for N-(Thiazol-2-yl)glycine formation.

Conclusion and Future Outlook

The synthesis of N-(Thiazol-2-yl)glycine via the condensation of 2-aminothiazole and glyoxylic acid is a reliable and efficient method, with expected yields in the range of 60-75%. The protocol outlined in this guide is robust and can be readily implemented in a standard organic chemistry laboratory. For researchers looking to further optimize this synthesis, investigations into microwave-assisted synthesis could be a promising avenue, as microwave irradiation has been shown to accelerate reaction times and improve yields in the synthesis of other thiazole derivatives.[4] The use of alternative green solvents could also be explored to reduce the environmental impact of the synthesis.[4] Ultimately, the choice of synthetic route will depend on the specific requirements of the research project, including scale, purity requirements, and available resources.

References

  • MDPI. (2024). Condensation Reactions of 2-Aminothiophenoles to Afford 2-Substituted Benzothiazoles of Biological Interest: A Review (2020–2024). Available at: [Link]

  • Royal Society of Chemistry. (2024). Recent advances in the synthesis and utility of thiazoline and its derivatives. Available at: [Link]

  • Der Pharma Chemica. (2016). Synthesis of novel 2-amino thiazole derivatives. Available at: [Link]

  • International Journal of Pharmaceutical Sciences and Research. (2018). Synthesis of new thiazole and thiazolyl derivatives of medicinal significant-a short review. Available at: [Link]

  • Wikipedia. (2023). 2-Aminothiazole. Available at: [Link]

  • MDPI. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Available at: [Link]

  • Bulletin of Environment, Pharmacology and Life Sciences. (2024). Environmentally Benign Synthetic Approaches for the Synthesis of Thiazole Derivatives: A Review. Available at: [Link]

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to Handling 2-(1,3-Thiazol-2-ylamino)acetic acid: A Framework for Laboratory Safety

Navigating the complexities of drug discovery and development necessitates a foundational commitment to safety. This guide provides a detailed operational and safety framework for handling 2-(1,3-Thiazol-2-ylamino)acetic...

Author: BenchChem Technical Support Team. Date: February 2026

Navigating the complexities of drug discovery and development necessitates a foundational commitment to safety. This guide provides a detailed operational and safety framework for handling 2-(1,3-Thiazol-2-ylamino)acetic acid, a compound with significant potential in various research applications. As your partner in scientific advancement, we believe that empowering researchers with in-depth safety knowledge is paramount. This document moves beyond a simple checklist, offering a procedural and educational resource grounded in established safety principles to ensure the well-being of laboratory personnel and the integrity of your research.

Hazard Assessment: Understanding the Risks

2-(1,3-Thiazol-2-ylamino)acetic acid and its derivatives are classified as irritants and potentially corrosive. The primary routes of exposure are inhalation, skin contact, and eye contact.[1] A thorough understanding of these hazards is the first step in mitigating risk.

  • Skin and Eye Irritation: The compound is known to cause skin irritation and serious eye irritation.[2][3][4][5] Some analogous thiazole compounds are noted to cause severe skin burns and eye damage.[6] Direct contact can lead to inflammation, redness, and pain.[2]

  • Respiratory Irritation: As a crystalline powder, there is a significant risk of inhaling dust particles during handling, which may cause respiratory tract irritation.[2][3][7]

  • Ingestion: While less common in a laboratory setting, ingestion can cause irritation of the digestive tract.[6][7]

  • Incomplete Toxicological Data: It is crucial to note that the toxicological properties of this specific substance have not been fully investigated.[7] Therefore, it should be handled with the assumption that it may have other unknown hazardous properties.

This hazard profile dictates the necessity of a multi-layered personal protective equipment (PPE) strategy to create a reliable barrier between the researcher and the chemical.

Core Personal Protective Equipment (PPE) Protocol

The selection of PPE is not a one-size-fits-all approach; it must be tailored to the scale and nature of the work being performed. The following table summarizes the essential PPE for handling 2-(1,3-Thiazol-2-ylamino)acetic acid.

PPE CategoryItemStandard/SpecificationPurpose
Eye and Face Protection Safety GogglesANSI Z87.1 compliantProtects against splashes and airborne particles.[8]
Face ShieldWorn over safety gogglesRecommended for large quantities or when there is a significant risk of splashing.[8][9]
Hand Protection Nitrile GlovesDisposable, powder-freeProvides protection against incidental contact.[8] The suitability and durability of the glove type depend on the frequency and duration of contact.[10]
Body Protection Laboratory CoatLong-sleevedProtects skin and personal clothing from contamination.[8]
Respiratory Protection N95 or N100 RespiratorNIOSH-approvedRequired when handling powders or in poorly ventilated areas to prevent inhalation of dust.[4][8][10]

Safe Handling Workflow: A Step-by-Step Procedural Guide

Adherence to a standardized workflow is critical for minimizing exposure and ensuring a safe laboratory environment. The following steps provide a comprehensive guide for handling 2-(1,3-Thiazol-2-ylamino)acetic acid from receipt to disposal.

Step 1: Preparation and Engineering Controls
  • Ventilation: Always handle this compound in a well-ventilated area, preferably within a certified chemical fume hood.[7][8]

  • Eyewash and Safety Shower: Ensure that an eyewash station and a safety shower are readily accessible and have been recently tested.[4][7]

  • Gather Materials: Before starting, ensure all necessary PPE, handling equipment (spatulas, weighing paper, etc.), and waste containers are within reach.

Step 2: Donning PPE
  • Put on a laboratory coat, ensuring it is fully buttoned.

  • Don safety goggles. If a significant splash risk exists, add a face shield.

  • If working with the powder outside of a fume hood or when dust generation is likely, a NIOSH-approved respirator is mandatory.[4][8]

  • Wash and dry hands thoroughly before putting on nitrile gloves.[10]

Step 3: Chemical Handling
  • Weighing: When weighing the solid, perform the task in a fume hood or a ventilated balance enclosure to minimize dust inhalation.[8] Avoid actions that could generate dust clouds.[7]

  • Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

  • Container Management: Keep the container tightly closed when not in use.[3][4][7]

Step 4: Post-Handling and Decontamination
  • Clean-Up: Clean the work area thoroughly after handling.

  • Doffing PPE: Remove PPE in the reverse order it was put on, being careful to avoid contaminating skin or clothing. Dispose of gloves and any other disposable PPE in the appropriate waste stream.

  • Hygiene: Wash hands thoroughly with soap and water after handling and before leaving the laboratory.[7][11]

Step 5: Storage
  • Container: Store the compound in a tightly closed and properly labeled container.[7][8]

  • Location: Keep the container in a cool, dry, and well-ventilated area.[7][8]

  • Compatibility: Store away from incompatible materials such as strong oxidizing agents.[4][6][7]

The following diagram illustrates the logical flow of the safe handling process.

cluster_prep Preparation cluster_handling Handling cluster_cleanup Post-Handling cluster_disposal Disposal Prep 1. Assess Risks & Verify Engineering Controls (Fume Hood, Eyewash) Don_PPE 2. Don Appropriate PPE (Coat, Goggles, Gloves, Respirator if needed) Prep->Don_PPE Handle 3. Handle Compound in Fume Hood Don_PPE->Handle Store 4. Store Securely in a Cool, Dry, Ventilated Area Handle->Store Decontaminate 5. Decontaminate Work Area Store->Decontaminate Doff_PPE 6. Doff & Dispose of PPE Decontaminate->Doff_PPE Wash 7. Wash Hands Thoroughly Doff_PPE->Wash Waste 8. Dispose of Chemical Waste in Approved Container Wash->Waste

Safe Handling Workflow for 2-(1,3-Thiazol-2-ylamino)acetic acid

Emergency Procedures and Disposal

Exposure Response
  • Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, making sure to lift the upper and lower eyelids. Seek immediate medical attention.[2][6][7]

  • Skin Contact: Remove all contaminated clothing and wash the affected skin area with plenty of soap and water for at least 15 minutes. If irritation persists, seek medical attention.[2][6][7]

  • Inhalation: Move the affected individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[2][6][7]

  • Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink 2-4 cups of water or milk. Seek immediate medical attention.[7]

Spill Management
  • Evacuate non-essential personnel from the area.

  • Wearing appropriate PPE, dampen the solid spill material with water to prevent dust from becoming airborne.[11]

  • Carefully sweep or vacuum the dampened material into a suitable, labeled container for disposal.[7][11]

  • Use absorbent paper dampened with water to clean up any remaining material.[11]

  • Wash the contaminated surface with a soap and water solution.[11]

Disposal Plan

All waste containing 2-(1,3-Thiazol-2-ylamino)acetic acid, including contaminated PPE and spill cleanup materials, must be disposed of as chemical waste. Place all waste in a sealed, properly labeled container and dispose of it through an approved waste disposal plant in accordance with local, state, and federal regulations.[2][3][4][9]

Conclusion: A Culture of Safety

Safe handling of 2-(1,3-Thiazol-2-ylamino)acetic acid is not merely about following a set of rules but about fostering a deep-seated culture of safety. By understanding the inherent hazards, diligently using the correct PPE, and adhering to a structured handling workflow, researchers can confidently and safely unlock the potential of this compound. This guide serves as a foundational resource, but it is the responsibility of every scientist to remain vigilant, informed, and committed to the principles of laboratory safety.

References

  • Benchchem. Personal protective equipment for handling 4-(2,4-Dimethylphenyl)-1,3-thiazole. 8

  • Santa Cruz Biotechnology. Thiazole. 10

  • PubChem. (2-Amino-1,3-thiazol-4-yl)acetic acid. 11

  • Fisher Scientific. SAFETY DATA SHEET - 1,3-Thiazol-2-ylmethylamine. 6

  • NOAA. 2-AMINO-4-THIAZOLE ACETIC ACID - CAMEO Chemicals. 12

  • Cole-Parmer. Material Safety Data Sheet - (2-Aminothiazole-4-yl)-Acetic Acid, 98%. 7

  • AK Scientific, Inc. 2-(2-Aminothiazol-4-yl)acetic acid HCl. 2

  • Fisher Scientific. SAFETY DATA SHEET - Acetic Acid. 9

  • Thermo Fisher Scientific. SAFETY DATA SHEET - Acetic acid, [(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)thio]-. 3

  • Fisher Scientific. SAFETY DATA SHEET - 1,3-Thiazole-2-carboxylic acid. 4

  • Capot Chemical. MSDS of 2-(2-aMinothiazol-4-yl) acetic acid hydrochloride. 13

  • Fisher Scientific. SAFETY DATA SHEET - 2-Amino-4-thiazoleacetic acid. 14

  • TCI Chemicals. SAFETY DATA SHEET - (2-Amino-4-thiazolyl)acetic Acid. 5

  • INEOS Group. SAFETY DATA SHEET - Acetic Acid Solutions (86 - 98%). 15

  • CP Lab Safety. Thiazole, 25g, Each. 16

  • GERPAC. Personal protective equipment for preparing toxic drugs. 1

Sources

© Copyright 2026 BenchChem. All Rights Reserved.